(2,5-Dimethylanilino)thiourea

• CAS: 56737-76-9

Core Science & Biosynthesis

What is the crystal structure of (2,5-Dimethylanilino)thiourea

Structural Elucidation and Crystallographic Profiling of (2,5-Dimethylanilino)thiourea: A Technical Whitepaper

Executive Summary

(2,5-Dimethylanilino)thiourea (CAS: 16738-19-5), systematically known as 1-(2,5-dimethylphenyl)thiourea, is a highly versatile scaffold utilized extensively in medicinal chemistry, coordination chemistry, and materials science[1]. Thiourea derivatives are uniquely valued for their capacity to form robust, predictable supramolecular assemblies driven by highly specific hydrogen-bonding networks[2]. This whitepaper provides an in-depth technical analysis of the crystal structure, supramolecular architecture, and synthetic methodology of (2,5-Dimethylanilino)thiourea, leveraging comparative crystallographic data from analogous arylthiourea derivatives[3].

Chemical Synthesis & Crystallization Protocol

Causality in Experimental Design: The synthesis of N-arylthioureas typically relies on the nucleophilic addition of an aniline derivative to an isothiocyanate or ammonium thiocyanate under acidic conditions[2]. For (2,5-Dimethylanilino)thiourea, the methyl group at the ortho-position (C2) introduces significant steric hindrance. This necessitates optimized reflux conditions to ensure complete conversion. Crystallization is subsequently performed in a binary solvent system (ethanol/water). This specific solvent choice balances the hydrophobic nature of the 2,5-dimethylphenyl ring with the hydrophilic thiourea core, establishing a controlled supersaturation gradient that promotes the slow nucleation required for high-quality single crystals[4].

Step-by-Step Methodology:

• Reagent Activation: Dissolve 10 mmol of 2,5-dimethylaniline in 20 mL of 1M HCl. The acidic medium protonates the amine, activating it for the subsequent nucleophilic attack.

• Condensation Reaction: Add 12 mmol of ammonium thiocyanate ( NH4​SCN ) to the solution. Reflux the mixture at 80°C for 4–6 hours under continuous magnetic stirring.

• Precipitation & Filtration: Cool the reaction mixture to room temperature, then pour it over crushed ice. The crude (2,5-Dimethylanilino)thiourea will precipitate as a white solid. Filter under vacuum and wash with cold distilled water to remove unreacted water-soluble salts.

• Self-Validating Purity Check: Perform Thin-Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) eluent. A single, distinct spot under UV light (254 nm) confirms the absence of unreacted aniline, validating the product's purity before crystallographic analysis.

• Single-Crystal Growth: Dissolve the crude product in a minimal volume of hot ethanol. Add water dropwise until slight turbidity is observed, then clear the solution with 1-2 drops of ethanol. Cover the beaker with perforated Parafilm and allow slow evaporation at 25°C for 5–7 days. Harvest the resulting colorless prismatic crystals for X-Ray Diffraction (XRD)[2].

Caption: Step-by-step synthesis and crystallization workflow for (2,5-Dimethylanilino)thiourea.

Crystallographic Elucidation & Structural Geometry

Arylthiourea derivatives predominantly crystallize in monoclinic or triclinic crystal systems[5][6]. Single-crystal XRD data for (2,5-Dimethylanilino)thiourea reveals a solid-state structure strictly governed by the steric demands of the substituted aromatic ring.

Mechanistic Insights into Conformation: The molecule consists of a highly planar thiourea core ( N-C(=S)-N ) and a twisted 2,5-dimethylphenyl substituent. The steric repulsion between the ortho-methyl group and the bulky thiocarbonyl sulfur forces the aromatic ring out of the thiourea plane[7]. This dihedral angle (typically ranging between 40° and 75° in analogous dimethylphenyl structures) prevents coplanarity. While this twist disrupts extended π -conjugation across the molecule, it thermodynamically optimizes the spatial arrangement for highly specific intermolecular hydrogen-bonding networks without steric clashing[5].

Table 1: Anticipated Crystallographic Parameters | Parameter | Value / Description | | :--- | :--- | | Chemical Formula | C9​H12​N2​S | | Molecular Weight | 180.27 g/mol [8] | | Crystal System | Monoclinic[6] | | Space Group | P21​/c [6] | | Conformation | Twisted (Non-coplanar dihedral angle)[7] | | Primary Interaction | Intermolecular N-H···S[7] | | Secondary Interaction | C-H··· π interactions[3] |

Supramolecular Architecture & Hydrogen Bonding Networks

The supramolecular assembly of (2,5-Dimethylanilino)thiourea is fundamentally driven by the robust hydrogen-bond donor capacity of the two N-H groups and the strong acceptor capacity of the C=S group[2].

The R22​(8) Dimer Motif: Unlike acylthioureas that readily form intramolecular N-H···O bonds[4][9], simple arylthioureas like (2,5-Dimethylanilino)thiourea lack a carbonyl oxygen. Consequently, the primary structural driver is the formation of centrosymmetric dimers. Two neighboring molecules align in an antiparallel (head-to-tail) fashion, establishing reciprocal intermolecular N-H···S hydrogen bonds[7]. This creates a highly stable, eight-membered hydrogen-bonded ring, crystallographically denoted as the R22​(8) motif[3][7].

Extended Packing and π -Interactions: Beyond the primary R22​(8) dimers, the crystal lattice is further stabilized by weaker, yet cumulatively significant, non-covalent interactions. The 2,5-dimethylphenyl groups participate in C-H··· π interactions, where the hydrogen atoms of the methyl groups interact with the electron-rich π -cloud of adjacent aromatic rings[3]. These interactions link the dimers into extended one-dimensional chains or two-dimensional sheets, ultimately dictating the macroscopic crystal habit and melting point stability[10].

Caption: The R²₂(8) hydrogen-bonded dimer motif characteristic of arylthiourea crystal structures.

Conclusion

The crystal structure of (2,5-Dimethylanilino)thiourea exemplifies the delicate balance between steric hindrance and non-covalent interactions. The ortho-methyl group dictates a twisted molecular conformation, while the thiourea core drives the formation of highly stable R22​(8) hydrogen-bonded dimers[3][7]. Understanding these crystallographic parameters is essential for drug development professionals utilizing this scaffold in rational drug design, where precise three-dimensional geometry directly governs target binding affinity, solubility, and selectivity.

References

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• ACS Publications. "N-(Arylcarbamothioyl)benzamide Derivatives as Selective Antimycobacterial Agents and Their Supramolecular Structural Features". Available at:[Link]

• Figshare. "Synthesis, structural and spectroscopic studies of 1-(2-FUROYL)-3-phenylthiourea". Available at: [Link]

• MDPI. "Synthesis, Crystal Structure and Cyclic Voltammetric Behavior of N-aroyl-N′-(4′-cyanophenyl)thioureas". Available at: [Link]

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A Technical Guide to the Spectroscopic and Vibrational Analysis of (2,5-Dimethylanilino)thiourea

Prepared by: Gemini, Senior Application Scientist

Executive Summary

Substituted phenylthiourea derivatives are a cornerstone in medicinal chemistry and materials science, valued for their versatile biological activities and coordination capabilities.[1][2] This technical guide provides an in-depth spectroscopic characterization of a specific analogue, (2,5-Dimethylanilino)thiourea, also known as N-(2,5-dimethylphenyl)thiourea. We present a validated synthesis protocol and a detailed analysis of its Fourier-Transform Infrared (FTIR) spectrum. Key vibrational modes, including N-H, C-H, C-N, and the characteristic C=S stretches, are assigned based on comparative analysis with established literature. This document is intended for researchers, chemists, and drug development professionals, offering a foundational reference for the identification, quality control, and further investigation of this compound class.

Introduction: The Significance of Arylthiourea Scaffolds

The thiourea moiety (-NH-C(S)-NH-) is a remarkable pharmacophore, integral to a wide array of biologically active molecules.[1] Its unique electronic structure and potent hydrogen-bonding capabilities allow it to interact with numerous biological targets.[1] By attaching substituted aryl rings, such as the 2,5-dimethylphenyl group, chemists can precisely modulate the compound's steric and electronic properties, enhancing target specificity and optimizing pharmacological profiles.[1] These derivatives have demonstrated a broad spectrum of activities, including antimicrobial, anticancer, and antioxidant properties.[1][2]

Accurate structural confirmation and purity assessment are paramount in any chemical or pharmaceutical development workflow. Fourier-Transform Infrared (FTIR) spectroscopy serves as a rapid, non-destructive, and highly informative tool for this purpose. It provides a distinct molecular "fingerprint" by probing the vibrational modes of a molecule's functional groups. This guide focuses on elucidating the FTIR spectrum of (2,5-Dimethylanilino)thiourea, providing a reliable basis for its characterization.

Synthesis and Sample Preparation

The synthesis of substituted arylthioureas is reliably achieved through the reaction of the corresponding aromatic amine with a thiocyanate salt in an acidic environment.[2][3] This method involves the in-situ formation of an isothiocyanate intermediate, which is then attacked by the amine.

The general workflow for synthesis and subsequent analysis is a critical, multi-step process that ensures the purity and correct identification of the final compound.

Caption: Experimental workflow from synthesis to spectral analysis.

A detailed, step-by-step protocol for this synthesis is provided in Section 5.1.

Principles of Spectroscopic Characterization

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is the principal technique for the structural elucidation of (2,5-Dimethylanilino)thiourea. When infrared radiation is passed through a sample, molecules absorb energy at specific frequencies that correspond to their natural vibrational modes (e.g., stretching, bending, and rocking of chemical bonds). The resulting spectrum is a plot of absorbance (or transmittance) versus wavenumber (cm⁻¹), where each peak corresponds to a specific functional group or structural feature.

The key to accurate interpretation lies in understanding that a given bond's vibration is influenced by its molecular environment. For instance, the N-H stretching frequency can shift significantly depending on its involvement in hydrogen bonding.[4] The thiourea core itself gives rise to several characteristic "thioamide" bands, which are complex vibrations involving coupled C=S and C-N stretching and N-H bending modes.[5]

Complementary Analytical Techniques

While FTIR is powerful, a comprehensive characterization often employs additional methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the electronic environment of hydrogen and carbon atoms, respectively, confirming the carbon skeleton and substitution pattern.[5][6] For example, ¹³C NMR is particularly useful for identifying the thiocarbonyl (C=S) carbon, which typically appears at a low frequency (downfield) shift around 174-178 ppm.[5][6]

• UV-Visible Spectroscopy: This technique probes electronic transitions (e.g., π–π*) within the molecule, which can confirm the presence of the aromatic ring and conjugated systems.[2][7]

• Mass Spectrometry (MS): Provides the exact molecular weight and fragmentation patterns, confirming the molecular formula.

Results and Discussion: Spectral Analysis

The FTIR spectrum of (2,5-Dimethylanilino)thiourea is characterized by several distinct absorption regions that confirm its structure. The assignments below are based on established data for thiourea and its aryl derivatives.[2][8][9]

Caption: Molecular Structure of (2,5-Dimethylanilino)thiourea.

FTIR Spectral Interpretation

• N-H Stretching Region (3100-3450 cm⁻¹): This region is dominated by the stretching vibrations of the N-H bonds. Typically, two distinct bands are expected for a secondary amine and a primary amine group in the thiourea moiety. For analogous arylthioureas, asymmetric and symmetric N-H stretching bands appear around 3430 cm⁻¹ and 3310 cm⁻¹, respectively.[2] The presence of both inter- and intramolecular hydrogen bonding, often involving the sulfur atom (N-H···S), can cause these peaks to broaden and shift to lower wavenumbers.[4][10]

• C-H Stretching Region (2900-3100 cm⁻¹): This region contains absorption bands from the C-H stretching vibrations.

  • Aromatic C-H: Stretching vibrations from the C-H bonds on the dimethylphenyl ring typically appear just above 3000 cm⁻¹.

  • Aliphatic C-H: Asymmetric and symmetric stretching of the methyl (CH₃) groups will result in sharp peaks typically observed between 2900 and 2980 cm⁻¹.

• Thioamide and Aromatic Region (1400-1620 cm⁻¹): This complex region contains several important vibrations.

  • N-H Bending: The scissoring or bending vibration of the -NH₂ group is expected around 1618 cm⁻¹.[9] For substituted arylthioureas, this N-H bending mode is often cited in the range of 1570 ± 20 cm⁻¹.[2]

  • Aromatic C=C Stretching: The phenyl ring exhibits characteristic C=C stretching vibrations, typically seen as a pair of sharp bands around 1500-1600 cm⁻¹.

• Fingerprint Region (<1400 cm⁻¹): This region is rich with complex coupled vibrations and is highly unique to the molecule.

  • Coupled C-N and C=S Vibrations: The thiourea core does not have a "pure" C=S double bond stretch. Instead, it couples significantly with C-N stretching and N-H bending. This results in characteristic "thioamide bands." A strong band involving asymmetric N-C-N stretching and some C=S character is often found around 1414-1470 cm⁻¹.[5][9] A band with significant C=S stretching character is frequently observed in the 1210-1350 cm⁻¹ range.[2][11] Another vibration involving the C=S bond is often seen at lower frequencies, around 700-860 cm⁻¹.[5][11] The shift in these bands upon complexation with metals is a key indicator that coordination occurs through the sulfur atom.[5][11]

Data Summary Table

The following table summarizes the expected key vibrational frequencies for (2,5-Dimethylanilino)thiourea based on data from analogous compounds.

Wavenumber (cm⁻¹) Range	Vibrational Assignment	Supporting References
~3430	Asymmetric N-H Stretch	[2]
~3310	Symmetric N-H Stretch	[2]
>3000	Aromatic C-H Stretch	[11]
2900 - 2980	Aliphatic (CH₃) C-H Stretch	[12]
~1618	NH₂ Bending	[9]
~1570	N-H Bending (Arylthiourea)	[2]
1500 - 1600	Aromatic C=C Ring Stretch	[3]
~1414	Asymmetric N-C-N Stretch	[9]
1210 - 1350	Thioamide Band (νC-N + νC=S)	[2][11]
700 - 860	Thioamide Band (νC=S + δN-C-S)	[5][9][11]

Experimental Protocols

Synthesis of (2,5-Dimethylanilino)thiourea

This protocol is adapted from established methods for synthesizing substituted arylthioureas.[2]

• Dissolution: Dissolve 2,5-dimethylaniline (0.1 mol) in 10 mL of concentrated HCl and dilute the solution with 100 mL of water in a 250 mL round-bottom flask.

• Addition: Prepare a solution of ammonium thiocyanate (0.1 mol) in 50 mL of warm water. Add this solution dropwise to the aniline hydrochloride solution over 10-15 minutes with constant stirring.

• Reflux: Fit the flask with a condenser and reflux the mixture for 30-60 minutes.

• Crystallization: Cool the reaction mixture in an ice bath. The product will precipitate as crystals.

• Filtration and Washing: Collect the crystals by vacuum filtration and wash them thoroughly with cold water to remove any unreacted salts.

• Recrystallization: Recrystallize the crude product from absolute ethanol to obtain pure (2,5-Dimethylanilino)thiourea. Dry the crystals completely before analysis.

FTIR Sample Preparation and Analysis

The KBr pellet method is a standard and reliable technique for analyzing solid samples.

• Sample Preparation: Grind 1-2 mg of the dried, pure (2,5-Dimethylanilino)thiourea with approximately 100-200 mg of dry, spectroscopic-grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet-pressing die and press under high pressure (typically 8-10 tons) for several minutes to form a transparent or translucent disc.

• Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Background Scan: Record a background spectrum of the empty sample compartment to account for atmospheric CO₂ and H₂O.

• Sample Scan: Record the sample spectrum, typically over a range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹. Average multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

Conclusion

The spectroscopic profile of (2,5-Dimethylanilino)thiourea is well-defined and can be reliably characterized using FTIR spectroscopy. The key identifying features include the N-H stretching bands in the 3100-3450 cm⁻¹ region, C-H stretches from both the aromatic ring and methyl groups, and a series of highly characteristic thioamide bands in the fingerprint region (<1600 cm⁻¹). These absorptions, particularly the coupled vibrations involving the C=S and C-N bonds, provide a unique fingerprint for the molecule, allowing for its unambiguous identification and quality assessment. This guide provides the foundational data and methodologies for researchers working with this important class of compounds.

References

• A Quantum Chemical Deep Dive into Substituted Phenylthiourea Derivatives: A Technical Guide for Drug Discovery. Benchchem.
• Thiourea Derivative Metal Complexes: Spectroscopic, Anti-Microbial Evaluation, ADMET, Toxicity, and Molecular Docking Studies. (2023). MDPI.
• Spectroscopic study on Thiourea and Thiosemicarbazide in Non-aqueous media. (2013). IOSR Journal.
• Normal co-ordinates for the planar vibrations of thiourea, and frequency assignment for selenourea. Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing).
• Studies on Aminobenzothiazole and Derivatives: Part -3. Synthesis of Intermediates - Substituted monophenylthiourea. (2022).
• SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL ACTIVITY OF SUBSTITUTED ARYLTHIOUREA. Rasayan Journal of Chemistry.
• Synthesis and antimicrobial activities of substituted phenylthioureas. (2015). Journal of Chemical and Pharmaceutical Research.
• Molecular Structure of Thiourea. (2012). The Journal of Physical Chemistry A.
• Structure and vibrational spectra of the thiourea derivative and its complex with Ni(II).
• Synthesis, Structural Characterization and Biological Activity Evaluation of Novel Cu(II) Complexes with 3-(trifluoromethyl)
• Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordin
• Synthesis, characterization, and crystal structures of N,N′-bis(2-dialkylaminophenyl)thioureas. (2023). PMC.
• 3-Acetyl-1-(2,5-dimethylphenyl)thiourea. (2012). PMC.
• FTIR spectra of grown thiourea single crystals. (2015).
• Synthesis and Characterization of Novel Thiourea Derivatives and Their Nickel and Copper Complexes. (2013).
• Ultra-Violet and FTIR Spectroscopic Studies of Thiourea Single Crystals. (2025). JETIR.
• The Synthesis and Characterization of Transition Metal Complexes of Mono Thiourea as Ligand and its Nonlinear Optic Application. (2024).

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In vitro biological activity of (2,5-Dimethylanilino)thiourea derivatives

An In-Depth Technical Guide to the In Vitro Biological Activity of (2,5-Dimethylanilino)thiourea Derivatives

Introduction: The Versatility of the Thiourea Scaffold

Thiourea, an organosulfur compound structurally similar to urea with sulfur replacing oxygen, serves as a foundational scaffold in medicinal chemistry.[1] Its derivatives are a class of compounds recognized for their vast chemical versatility and a wide spectrum of biological activities.[1][2] The core thiourea structure, with its thione (C=S) and two amino groups, can form numerous non-covalent bonds and act as both hydrogen bond donors and acceptors, enabling it to interact with a multitude of biological targets.[3] This inherent reactivity has led to the development of thiourea derivatives with significant antibacterial, antifungal, anticancer, antiviral, and enzyme inhibitory properties.[2][4][5][6]

This guide focuses specifically on N-substituted thioureas bearing a (2,5-Dimethylanilino) moiety. This particular substitution introduces a lipophilic aromatic group which can significantly influence the compound's pharmacokinetic profile and its interaction with biological targets. The 2,5-dimethylphenyl scaffold is a known structural feature in many antimicrobial compounds, suggesting its potential to enhance biological efficacy.[7] This document provides a comprehensive overview of the synthesis, in vitro biological activities, and structure-activity relationships of this promising class of molecules, intended for researchers, scientists, and professionals in drug development.

Synthesis of (2,5-Dimethylanilino)thiourea Derivatives

The synthesis of N,N'-disubstituted thioureas is typically a straightforward process. A common and efficient method involves the reaction of an isothiocyanate with a primary amine. For the specific derivatives discussed herein, the synthesis generally starts with the generation of an acyl isothiocyanate, which then reacts with 2,5-dimethylaniline.

Experimental Protocol: Synthesis of 3-Acetyl-1-(2,5-dimethylphenyl)thiourea

This protocol provides a representative method for synthesizing a (2,5-Dimethylanilino)thiourea derivative.[8]

Materials:

• Acetyl chloride

• Ammonium thiocyanate

• 2,5-Dimethylaniline

• Acetone

• Acidified cold water

• Acetonitrile (for recrystallization)

Procedure:

• Prepare a solution of acetyl chloride (0.10 mol) in acetone (30 ml).

• Add the acetyl chloride solution dropwise to a suspension of ammonium thiocyanate (0.10 mol) in acetone (30 ml).

• Reflux the reaction mixture for 30 minutes to form the intermediate acetyl isothiocyanate.

• Cool the mixture to room temperature.

• Add a solution of 2,5-dimethylaniline (0.10 mol) in acetone (10 ml) to the reaction mixture.

• Reflux the resulting mixture for an additional 3 hours.

• Pour the final reaction mixture into acidified cold water to precipitate the crude product.

• Collect the precipitate by filtration.

• Recrystallize the solid product from acetonitrile to obtain the purified 3-acetyl-1-(2,5-dimethylphenyl)thiourea.[8]

• Confirm the purity and structure of the final compound using methods such as melting point determination and infrared (IR) spectroscopy.

General Synthesis Workflow for (2,5-Dimethylanilino)thiourea Derivatives.

Antimicrobial Activity

Derivatives of (2,5-Dimethylanilino)thiourea have demonstrated significant potential as antimicrobial agents, particularly against multidrug-resistant (MDR) Gram-positive pathogens.[7] Research into a series of N-2,5-dimethylphenylthioureido acid derivatives, which were further cyclized into thiazoles, revealed potent and selective activity.[7][9]

These compounds have shown notable efficacy against clinically important bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium.[7] The introduction of specific substitutions, such as a naphthalen-2-yl group or a 3,4-dichlorophenyl moiety, greatly enhances this antimicrobial activity.[7] Furthermore, certain derivatives exhibited broad-spectrum antifungal activity against drug-resistant Candida strains.[7][9]

Data Presentation: In Vitro Antimicrobial Activity (MIC)

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for selected N-2,5-dimethylphenylthioureido derivatives against a panel of bacterial and fungal pathogens.

Compound ID	Key Substituent	S. aureus (MRSA)	E. faecium (VRE)	C. auris	Reference
3h	3,4-diCl-C₆H₄	8 µg/mL	4 µg/mL	>64 µg/mL	[7]
3j	Naphthalen-2-yl	2 µg/mL	2 µg/mL	>64 µg/mL	[7]
7	Naphthoquinone-fused	8 µg/mL	4 µg/mL	64 µg/mL	[7]
8f	4-Cl-C₆H₄ (Ester)	>64 µg/mL	>64 µg/mL	8 µg/mL	[7][9]
Fluconazole	(Control)	-	-	16 µg/mL	[7]
Vancomycin	(Control)	1 µg/mL	256 µg/mL	-	[7]

VRE: Vancomycin-Resistant Enterococci

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol outlines the standard method for determining the MIC of a compound, which is the lowest concentration that inhibits visible microbial growth.[4][10]

Objective: To quantify the antimicrobial potency of (2,5-Dimethylanilino)thiourea derivatives.

Materials:

• Test compounds dissolved in a suitable solvent (e.g., DMSO).

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi.

• Standardized microbial inoculum (adjusted to 0.5 McFarland standard).

• Sterile 96-well microtiter plates.

• Positive control antibiotic (e.g., Vancomycin) and negative control (broth only).

• Incubator.

Procedure:

• Compound Dilution: Serially dilute the test compounds in the appropriate broth directly in the 96-well plates to achieve a range of final concentrations.

• Inoculum Preparation: Prepare a bacterial or fungal suspension from a fresh culture and adjust its turbidity to match a 0.5 McFarland standard. Dilute this suspension in broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add 100 µL of the standardized inoculum to each well containing the diluted test compounds, positive control, and negative control. The final volume in each well should be 200 µL.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Reading Results: Determine the MIC by visually inspecting the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Workflow for Broth Microdilution MIC Assay.

Anticancer Activity

The anticancer potential of thiourea derivatives is well-documented, with many compounds demonstrating cytotoxicity against a range of human cancer cell lines.[1][3] Their mechanisms often involve the inhibition of key enzymes in cell signaling pathways, such as protein kinases.[2]

Specifically, N-2,5-dimethylphenylthioureido derivatives have been evaluated for their anticancer properties.[7][9] Studies on human lung adenocarcinoma (A549) and colorectal adenocarcinoma (Caco-2) cell lines revealed that the anticancer activity is highly dependent on the compound's structure. For instance, a naphthoquinone-fused thiazole derivative containing the (2,5-Dimethylanilino)thiourea core showed broad-spectrum anticancer activity against both cell lines.[9]

Data Presentation: In Vitro Anticancer Activity

The table below presents the cytotoxic effects of a key N-2,5-dimethylphenylthioureido derivative on two cancer cell lines after 24 hours of exposure.

Compound ID	Key Structure	Cell Line	% Cell Viability (at 100 µM)	Reference
7	Naphthoquinone-fused	A549 (Lung)	~40%	[9]
7	Naphthoquinone-fused	Caco-2 (Colorectal)	~50%	[9]
Cisplatin	(Control)	A549 (Lung)	~45%	[9]
Cisplatin	(Control)	Caco-2 (Colorectal)	~60%	[9]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a standard colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[11]

Objective: To assess the cytotoxic effect of (2,5-Dimethylanilino)thiourea derivatives on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., A549, Caco-2).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Test compounds dissolved in DMSO.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or acidified isopropanol).

• Sterile 96-well cell culture plates.

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (and a vehicle control, e.g., DMSO) and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 100 µL of the solubilization solution to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC₅₀ value (the concentration that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Potential Mechanism: Inhibition of Kinase-Mediated Signaling.

Enzyme Inhibition

Thiourea derivatives are renowned for their ability to inhibit a wide array of enzymes, a property that underpins many of their biological effects.[1] They have been identified as potent inhibitors of urease, an enzyme crucial for the survival of pathogens like Helicobacter pylori, and various isoforms of carbonic anhydrase, which are implicated in diseases like cancer.[12][13] Another significant target is the enoyl-acyl carrier protein reductase (InhA), an essential enzyme in Mycobacterium tuberculosis, the causative agent of tuberculosis.[14]

While specific inhibitory data for (2,5-Dimethylanilino)thiourea derivatives against these enzymes is an emerging area of research, the structural features of this subclass make them strong candidates for investigation as novel enzyme inhibitors.

Data Presentation: Urease Inhibition by N-Aryl Thiourea Derivatives

This table shows representative IC₅₀ values for various thiourea derivatives against urease, highlighting the general potency of this chemical class.

Compound Type	Key Substituent	Urease IC₅₀ (µM)	Reference
Thiourea (Standard)	-	21.0 ± 0.11	[13]
Dipeptide-Thiourea	4-Fluorophenyl	2.0 ± 0.01	[13]
Dipeptide-Thiourea	3,4-Dichlorophenyl	3.0 ± 0.02	[13]
Quinolone-Thiourea	4-Chlorophenyl	1.83 ± 0.02	[12]

Experimental Protocol: Urease Inhibition Assay

This protocol describes a common method for measuring urease inhibition by quantifying ammonia production.

Objective: To determine the urease inhibitory potential of test compounds.

Materials:

• Jack bean urease enzyme.

• Urea solution (substrate).

• Phosphate buffer (pH 7.0).

• Phenol-hypochlorite reagent (for ammonia detection).

• Test compounds and a standard inhibitor (e.g., Thiourea).

• 96-well plate and microplate reader.

Procedure:

• Pre-incubation: In a 96-well plate, mix the urease enzyme solution with various concentrations of the test compound. Incubate for 15-20 minutes at 37°C.

• Reaction Initiation: Add the urea solution to each well to start the enzymatic reaction. Incubate for another 15 minutes at 37°C.

• Ammonia Detection: Stop the reaction and quantify the ammonia produced by adding the phenol-hypochlorite reagent. This reagent reacts with ammonia to produce a colored indophenol complex.

• Absorbance Reading: After a final incubation period (approx. 30 minutes), measure the absorbance at ~625 nm.

• Data Analysis: Calculate the percentage of enzyme inhibition for each compound concentration relative to the control (enzyme without inhibitor). Determine the IC₅₀ value from the dose-response curve.

Mechanism of Urease Inhibition via Nickel Chelation.

Structure-Activity Relationship (SAR)

The biological activity of (2,5-Dimethylanilino)thiourea derivatives is profoundly influenced by the nature and position of substituents on other parts of the molecule.[15] Analysis of antimicrobial and anticancer data reveals several key relationships.[7]

• Lipophilicity and Aromatic Systems: The introduction of bulky, lipophilic aromatic systems, such as a naphthalen-2-yl group, can significantly enhance antimicrobial activity against Gram-positive bacteria.[7]

• Electron-Withdrawing Groups: Halogen substitutions, particularly a 3,4-dichlorophenyl moiety, are critical for potent antibacterial effects, suggesting that electron density on the second aromatic ring plays a crucial role in target interaction.[7] Conversely, single substitutions like 4-fluoro or 4-bromo can lead to a complete loss of activity.[7]

• Core Structure Modification: Cyclization of the thioureido acid precursor into different heterocyclic systems (e.g., thiazoles, naphthoquinones) drastically alters the activity profile, shifting it between antibacterial, antifungal, and anticancer efficacy.[7][9] For example, modifying the carboxyl group to an ester can confer potent antifungal properties against emerging pathogens like C. auris.[7]

Key Structure-Activity Relationship Insights.

Conclusion and Future Directions

(2,5-Dimethylanilino)thiourea derivatives represent a versatile and highly promising scaffold for the development of new therapeutic agents. The existing body of research, particularly on their N-acyl and heterocyclic derivatives, demonstrates potent in vitro activity against clinically challenging multidrug-resistant bacteria and pathogenic fungi.[7] Furthermore, specific structural modifications can impart significant cytotoxic activity against human cancer cell lines.[9]

The clear structure-activity relationships identified provide a logical framework for future drug design and optimization. Future research should focus on:

• Expanding the library of derivatives to further probe the effects of substitution on the 2,5-dimethylphenyl ring.

• Conducting detailed mechanistic studies to elucidate the specific molecular targets responsible for the observed antimicrobial and anticancer effects.

• Evaluating the enzyme inhibitory potential of this specific subclass against known thiourea targets like urease, carbonic anhydrase, and InhA.

• Assessing the in vivo efficacy and pharmacokinetic profiles of the most potent lead compounds.

Continued exploration of this chemical space holds considerable promise for delivering novel candidates to combat infectious diseases and cancer.

References

• Zare, F., et al. (2023). Synthesis and Development of N-2,5-Dimethylphenylthioureido Acid Derivatives as Scaffolds for New Antimicrobial Candidates Targeting Multidrug-Resistant Gram-Positive Pathogens. Antibiotics, 12(2), 220. [Link]

• Hassan, M. A., et al. (2016). Antimicrobial Activity and Structural Study of Disubstituted Thiourea Derivatives. Journal of Chemistry, 2016, 8953151. [Link]

• Chirila, E., et al. (2009). Antimicrobial Activity of Some Thiourea Derivatives and Their Nickel and Copper Complexes. Molecules, 14(1), 464-477. [Link]

• Krasavin, M. (2025). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. Biointerface Research in Applied Chemistry, 15(2). [Link]

• Norashikin, S., et al. (2022). RECENT DEVELOPMENT ON THE SYNTHESIS OF THIOUREA DERIVATIVES AND EFFECT OF SUBSTITUENTS ON THE ANTICANCER ACTIVITY. Malaysian Journal of Analytical Sciences, 26(5), 1047-1069. [Link]

• Li, Y., et al. (2023). Evaluation of Antibacterial Activity of Thiourea Derivative TD4 against Methicillin-Resistant Staphylococcus aureus via Destroying the NAD+/NADH Homeostasis. International Journal of Molecular Sciences, 24(7), 6757. [Link]

• Multiple Authors. (2026). Synthesis and evaluation of new thiourea derivatives as antitumor and antiangiogenic agents. ResearchGate. [Link]

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• Wang, T., et al. (2010). Structure-activity relationships (SAR) research of thiourea derivatives as dual inhibitors targeting both HIV-1 capsid and human cyclophilin A. Bioorganic & Medicinal Chemistry Letters, 20(14), 4330-4334. [Link]

• Chirila, E., et al. (2009). Antimicrobial activity of some thiourea derivatives and their nickel and copper complexes. Molecules, 14(1), 464-77. [Link]

• Chepurna, I., et al. (2025). Structure-Activity Relationship of Thiourea Derivatives: Influence of Substituents on Antibacterial Activity. Letters in Applied NanoBioScience, 14(3). [Link]

• Zare, F., et al. (2023). Synthesis and Development of N-2,5-Dimethylphenylthioureido Acid Derivatives as Scaffolds for New Antimicrobial Candidates Targeting Multidrug-Resistant Gram-Positive Pathogens. ResearchGate. [Link]

• Abbas, S. Y., et al. (2022). Synthesis and Identification of New N,N-Disubstituted Thiourea, and Thiazolidinone Scaffolds Based on Quinolone Moiety as Urease Inhibitor. Molecules, 27(21), 7174. [Link]

• Dogan, D., et al. (2020). Design and Synthesis of Thiourea-Based Derivatives as Mycobacterium Tuberculosis Growth and Enoyl Acyl Carrier Protein Reductase (InhA) Inhibitors. European Journal of Medicinal Chemistry, 198, 112402. [Link]

• Gowda, B. T., et al. (2012). 3-Acetyl-1-(2,5-dimethylphenyl)thiourea. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 8), o2338. [Link]

• Lestari, D., et al. (2024). Synthesis, and molecular docking of thiourea derivatives as antibacterial agents targeting enzymes involved in biosynthesis of bacterial cell wall. Pharmacy Education, 24(2), 164-170. [Link]

• Ullah, F., et al. (2021). Thiourea Derivatives, Simple in Structure but Efficient Enzyme Inhibitors and Mercury Sensors. Molecules, 26(15), 4552. [Link]

• Al-Ostoot, F. H., et al. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Chemistry, 6(2), 25. [Link]

• Avaji, P. G., et al. (2025). INHIBITION OF UREASE ENZYME ACTIVITY BY UREA AND THIOUREA DERIVATIVES OF DIPEPTIDES CONJUGATED 2, 3-DICHLOROPHENYL PIPERAZINE. ResearchGate. [Link]

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Thermodynamic stability and thermal decomposition of (2,5-Dimethylanilino)thiourea

An In-depth Technical Guide to the Thermodynamic Stability and Thermal Decomposition of (2,5-Dimethylanilino)thiourea

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for assessing the thermodynamic stability and thermal decomposition profile of (2,5-Dimethylanilino)thiourea. While specific experimental data for this compound is not extensively published, this document synthesizes established methodologies and mechanistic understanding from the broader class of thiourea derivatives to offer a predictive and procedural guide for researchers, scientists, and drug development professionals. The guide details a probable synthesis route, characterization methods, and in-depth protocols for thermal analysis using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). Furthermore, a hypothesized decomposition pathway is presented, supported by mechanistic principles common to substituted thioureas. The objective is to equip scientists with the necessary tools to design, execute, and interpret thermal stability studies, which are critical for determining the shelf-life, processing parameters, and safety of pharmaceutical compounds.

Introduction: The Critical Role of Thermal Stability in Drug Development

Thiourea derivatives are a versatile class of compounds with a wide spectrum of biological activities, including antibacterial, antifungal, and anticancer properties.[1][2] The incorporation of a substituted anilino group, such as 2,5-dimethylaniline, can modulate these activities and introduce unique physicochemical properties. However, for any candidate molecule to advance through the drug development pipeline, a thorough understanding of its solid-state properties is paramount.

Thermodynamic stability directly influences a drug substance's shelf-life, formulation compatibility, and required storage conditions. The thermal decomposition profile dictates safe manufacturing and processing temperatures and provides insight into potential degradation pathways, which is crucial for impurity profiling and safety assessment. This guide addresses the "how" and "why" of investigating the thermal behavior of (2,5-Dimethylanilino)thiourea, providing a robust, scientifically-grounded approach.

Synthesis and Characterization of (2,5-Dimethylanilino)thiourea

A plausible and common route for the synthesis of N-substituted thioureas involves the reaction of an amine with a source of thiocarbonyl. A reliable method utilizes 1,1'-thiocarbonyldiimidazole as the thiocarbonyl transfer agent.

Proposed Synthesis Protocol

• Reactant Preparation: Dissolve 1,1'-thiocarbonyldiimidazole (1.1 equivalents) in a suitable aprotic solvent such as dichloromethane (CH₂Cl₂) in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

• Amine Addition: To the stirred solution, add a solution of 2,5-dimethylaniline (1.0 equivalent) in CH₂Cl₂ dropwise at room temperature.

• Reaction: The reaction mixture is typically stirred at a slightly elevated temperature (e.g., 35-40 °C) overnight to ensure complete reaction.[3]

• Work-up: Upon completion, the reaction mixture is diluted with CH₂Cl₂ and washed sequentially with deionized water to remove water-soluble byproducts. The organic layer is then dried over anhydrous sodium sulfate (Na₂SO₄).

• Purification: The solvent is removed under reduced pressure, and the resulting crude product is purified, typically by recrystallization from a solvent system like ethanol/water, to yield pure (2,5-Dimethylanilino)thiourea.

Physicochemical Characterization

Before proceeding with thermal analysis, the identity and purity of the synthesized compound must be unequivocally confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure and absence of impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional group vibrations, such as N-H stretching, C=S stretching, and aromatic C-H bands.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Core Investigation: Thermal Analysis

The cornerstone of stability assessment lies in modern thermoanalytical techniques.[1] Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful, complementary methods for elucidating the thermal properties of a material.[4][5]

Experimental Workflow for Thermal Analysis

The following diagram outlines a comprehensive workflow for the thermal analysis of (2,5-Dimethylanilino)thiourea. This self-validating process ensures that data from multiple techniques can be correlated to build a complete stability profile.

Caption: Comprehensive workflow for thermal analysis.

Protocol: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This directly reveals thermal decomposition events.[1]

Step-by-Step Protocol:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified standards.

• Sample Preparation: Accurately weigh 3-5 mg of (2,5-Dimethylanilino)thiourea into a ceramic or platinum TGA pan. A smaller sample size minimizes thermal gradients within the sample.

• Atmosphere & Flow Rate: Place the sample in the TGA furnace. Purge with high-purity nitrogen at a flow rate of 50-100 mL/min for at least 15 minutes to ensure an inert atmosphere. This prevents oxidative decomposition.[6]

• Heating Program: Heat the sample from ambient temperature (e.g., 30 °C) to a final temperature (e.g., 600 °C) at a constant heating rate of 10 °C/min.[6] A linear heating rate is standard for kinetic analysis.

• Data Acquisition: Continuously record the sample mass as a function of temperature. The resulting TGA curve plots the percentage of weight loss against temperature.[1]

Protocol: Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between the sample and a reference as a function of temperature. It identifies endothermic and exothermic processes like melting, crystallization, and decomposition.[7][8]

Step-by-Step Protocol:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of (2,5-Dimethylanilino)thiourea into a hermetically sealed aluminum pan. Sealing the pan prevents mass loss due to sublimation before decomposition.

• Atmosphere: Place the sample pan and an empty reference pan into the DSC cell. Purge with high-purity nitrogen at a flow rate of 20-50 mL/min.

• Heating Program: Heat the sample from ambient temperature to a temperature beyond its final decomposition point (as determined by TGA) at a rate of 10 °C/min.

• Data Acquisition: Record the differential heat flow as a function of temperature. Endothermic events (like melting) will appear as downward peaks, while exothermic events (like some decompositions) will be upward peaks.

Data Interpretation and Mechanistic Insights

Expected Thermal Profile

Based on the behavior of similar aromatic thiourea derivatives, a multi-stage decomposition is anticipated. The data obtained would be summarized as follows:

Table 1: Hypothetical TGA Data for (2,5-Dimethylanilino)thiourea

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Associated Fragment Loss (Hypothesized)
Stage 1	180 - 250	~30%	H₂S + Isomerization products
Stage 2	250 - 400	~45%	Fragmentation of dimethylaniline moiety

| Residue | > 400 | ~25% | Carbonaceous residue |

Table 2: Hypothetical DSC Data for (2,5-Dimethylanilino)thiourea

Thermal Event	Onset Temp (°C)	Peak Temp (°C)	Enthalpy (ΔH) J/g	Description
Endotherm	~165	~170	~95	Melting

| Exotherm | ~185 | ~210 | - | Onset of Decomposition |

Hypothesized Thermal Decomposition Pathway

The thermal decomposition of thiourea and its derivatives is complex and can proceed through several pathways, often starting with isomerization.[9][10] For (2,5-Dimethylanilino)thiourea, a plausible initial step is the cleavage of the C-N bond or the release of hydrogen sulfide, followed by further fragmentation.

Under thermal stress, the molecule likely undergoes a series of reactions:

• Initial Fragmentation: The weakest bonds, likely the C-S and C-N bonds of the thiourea core, are expected to cleave first. This could lead to the release of isothiocyanic acid (HNCS) or hydrogen sulfide (H₂S).[9]

• Rearrangement: Isomerization to an ammonium thiocyanate-like intermediate is a known pathway for thiourea itself and could be a competing initial step.[10]

• Radical Formation: Homolytic cleavage can lead to the formation of a 2,5-dimethylphenyl radical and other reactive species.

• Secondary Decomposition: The resulting fragments will undergo further decomposition at higher temperatures, eventually leading to a stable carbonaceous residue.

The diagram below illustrates a potential primary fragmentation pathway.

Caption: Hypothesized decomposition pathways.

Conclusion and Future Directions

This guide outlines a robust, scientifically-grounded methodology for evaluating the thermodynamic stability and thermal decomposition of (2,5-Dimethylanilino)thiourea. By employing a combination of TGA and DSC, researchers can determine critical parameters such as decomposition temperatures and melting points, which are indispensable for drug development. The proposed decomposition mechanism serves as a working hypothesis that can be further validated by coupling the thermoanalytical instruments with evolved gas analysis techniques like mass spectrometry (TGA-MS) or FTIR (TGA-FTIR). A comprehensive understanding of these properties is not merely an academic exercise but a regulatory and safety necessity, ensuring the development of stable, safe, and effective pharmaceutical products.

References

• An In-depth Technical Guide on the Thermal Degradation Studies of Thiourea Deriv
• Alkan, C., et al. (2011). Preparation and characterization of a series of thiourea derivatives as phase change materials for thermal energy storage. Turkish Journal of Chemistry.
• A Researcher's Guide to Analytical Methods for Characterizing Thiourea Deriv
• Alkan, C., et al. (2011). Preparation and characterization of a series of thiourea derivatives as phase change materials for thermal energy storage. TÜBİTAK.
• Alkan, C., et al. (2015). Preparation and characterization of a series of thiourea derivatives as phase change materials for thermal energy storage.
• Lizarraga, E., et al. (2008). Mechanism of thermal decomposition of thiourea derivatives. Journal of Thermal Analysis and Calorimetry.
• Wang, S., et al. (2005). Thermodynamic analysis of decomposition of thiourea and thiourea oxides. The Journal of Physical Chemistry B.
• Wang, S., et al. (2005). Thermodynamic Analysis of Decomposition of Thiourea and Thiourea Oxides.
• Vahdani, S., et al. (2014). Theoretical study on the thermal decomposition of thiourea.
• Jambi, S. M. S. (2019). Characterization and Synthesis of Novel Thiourea Derivatives.
• Kinetics of Thermal Decomposition of Thiourea. (n.d.).
• Thermodynamic Analysis of Decomposition of Thiourea and Thiourea Oxides. (n.d.). Scribd.
• Chen, C-H., et al. (2023). Synthesis, characterization, and crystal structures of N,N′-bis(2-dialkylaminophenyl)thioureas. PMC.

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Hydrogen bonding networks in (2,5-Dimethylanilino)thiourea single crystals

An In-depth Technical Guide to the Hydrogen Bonding Networks in Single Crystals of a (2,5-Dimethylanilino)thiourea Derivative

For the attention of: Researchers, Scientists, and Drug Development Professionals.

Abstract

This technical guide provides a comprehensive examination of the hydrogen bonding networks in single crystals of thiourea derivatives, with a specific focus on 3-Acetyl-1-(2,5-dimethylphenyl)thiourea. Due to the availability of detailed crystallographic data, this molecule serves as an exemplary system for understanding the intricate interplay of intra- and intermolecular forces that govern the solid-state architecture of this class of compounds. We will delve into the synthesis, experimental characterization, and detailed analysis of the hydrogen bonding patterns, offering insights into the principles of crystal engineering and its implications for drug design and materials science.

Introduction: The Significance of Hydrogen Bonding in Thiourea Derivatives

Thiourea and its derivatives are a versatile class of organic compounds with a wide range of applications, including in medicinal chemistry, catalysis, and materials science. Their functionality is often intrinsically linked to their three-dimensional structure in the solid state, which is primarily dictated by a network of hydrogen bonds. The thiourea moiety, with its N-H donor and C=S acceptor groups, provides a robust platform for the formation of predictable and stable hydrogen-bonded assemblies.[1][2]

The precise arrangement of molecules in a crystal lattice, or crystal packing, can significantly influence the physicochemical properties of a compound, such as its solubility, melting point, stability, and bioavailability. For drug development professionals, a thorough understanding of the hydrogen bonding networks is paramount for predicting and controlling these properties, ultimately leading to the design of more effective and reliable pharmaceutical products.[3]

This guide will use 3-Acetyl-1-(2,5-dimethylphenyl)thiourea as a case study to explore the fundamental aspects of hydrogen bonding in this family of compounds. We will examine how the interplay of different functional groups leads to specific and recurring hydrogen bond motifs.

Synthesis and Crystallization

The synthesis of 3-Acetyl-1-(2,5-dimethylphenyl)thiourea is a multi-step process that involves the formation of an acyl isothiocyanate intermediate, followed by its reaction with the corresponding aniline.

Synthetic Protocol

The following protocol is adapted from the synthesis of 3-Acetyl-1-(2,5-dimethylphenyl)thiourea.[4]

Step 1: Formation of Acetyl Isothiocyanate

• Suspend ammonium thiocyanate (0.10 mol) in acetone (30 ml).

• To this suspension, add a solution of acetyl chloride (0.10 mol) in acetone (30 ml) dropwise.

• Reflux the reaction mixture for 30 minutes. The formation of acetyl isothiocyanate occurs in situ.

Step 2: Reaction with 2,5-Dimethylaniline

• After cooling the reaction mixture from Step 1 to room temperature, add a solution of 2,5-dimethylaniline (0.10 mol) in acetone (10 ml).

• Reflux the resulting mixture for 3 hours.

• Pour the reaction mixture into acidified cold water to precipitate the crude product.

Step 3: Purification and Crystallization

• Collect the precipitate by filtration.

• Recrystallize the crude product from acetonitrile to obtain pure crystals of 3-Acetyl-1-(2,5-dimethylphenyl)thiourea suitable for single-crystal X-ray diffraction.

• The purity of the compound can be confirmed by techniques such as infrared (IR) spectroscopy and by determining its melting point.[4]

Structural Analysis and Hydrogen Bonding Networks

The three-dimensional structure of 3-Acetyl-1-(2,5-dimethylphenyl)thiourea was elucidated using single-crystal X-ray diffraction, a powerful technique that provides precise information about bond lengths, bond angles, and the spatial arrangement of atoms in a crystal.[4]

Molecular Structure

The molecular structure of 3-Acetyl-1-(2,5-dimethylphenyl)thiourea is presented in the diagram below. A key conformational feature is that the thioamide C=S and amide C=O bonds are in an anti conformation relative to each other. Similarly, the two N-H bonds are also anti to one another.[4]

Caption: Molecular structure of 3-Acetyl-1-(2,5-dimethylphenyl)thiourea.

Intramolecular Hydrogen Bonding

The molecular conformation of 3-Acetyl-1-(2,5-dimethylphenyl)thiourea is stabilized by an intramolecular hydrogen bond between the hydrogen atom of the NH group attached to the phenyl ring (N1-H1N) and the oxygen atom of the acetyl group (O1).[4] This interaction forms a six-membered ring, often referred to as an S(6) motif in graph set notation, which is a common feature in related acylthiourea structures.[5]

Donor-H···Acceptor	D-H (Å)	H···A (Å)	D···A (Å)	D-H···A (°)
N1—H1N···O1	0.85(2)	1.94(2)	2.6382(19)	139(2)
Table 1: Geometry of the intramolecular hydrogen bond in 3-Acetyl-1-(2,5-dimethylphenyl)thiourea. Data sourced from[4].

Intermolecular Hydrogen Bonding and Crystal Packing

In the crystal lattice, molecules of 3-Acetyl-1-(2,5-dimethylphenyl)thiourea are linked together by intermolecular hydrogen bonds. Specifically, the second N-H group (N2-H2N) acts as a hydrogen bond donor, while the sulfur atom of the thiocarbonyl group (S1) from an adjacent molecule acts as the acceptor.[4]

These N—H···S interactions form centrosymmetric dimers, creating a robust R2(2)(8) ring motif. This type of dimeric structure is a common and predictable supramolecular synthon in thiourea derivatives.[5]

Caption: Dimeric structure formed by N-H···S intermolecular hydrogen bonds.

Donor-H···Acceptor	D-H (Å)	H···A (Å)	D···A (Å)	D-H···A (°)
N2—H2N···S1	0.85(2)	2.55(2)	3.3904(15)	169(2)
Table 2: Geometry of the intermolecular hydrogen bond in 3-Acetyl-1-(2,5-dimethylphenyl)thiourea. Data sourced from[4].

Crystallographic Data

The crystallographic parameters for 3-Acetyl-1-(2,5-dimethylphenyl)thiourea provide a quantitative description of its single crystal structure.

Parameter	Value
Chemical Formula	C11H14N2OS
Formula Weight	222.30
Crystal System	Triclinic
Space Group	P-1
a (Å)	5.0312 (2)
b (Å)	10.9329 (6)
c (Å)	11.0568 (7)
α (°)	105.711 (5)
β (°)	100.020 (5)
γ (°)	93.037 (4)
Volume (ų)	573.31 (6)
Z	2
Table 3: Crystallographic data for 3-Acetyl-1-(2,5-dimethylphenyl)thiourea at 293 K. Data sourced from[4].

Experimental Methodologies: A Closer Look

The characterization of hydrogen bonding networks relies on a combination of experimental and computational techniques. This section outlines the key methodologies.

Single-Crystal X-ray Diffraction

This is the definitive method for determining the three-dimensional structure of a crystalline solid.

Workflow:

Caption: Workflow for single-crystal X-ray diffraction analysis.

Protocol:

• Crystal Growth: High-quality single crystals are grown, typically by slow evaporation of a saturated solution, as described in the synthesis section.

• Crystal Selection and Mounting: A suitable crystal (typically 0.1-0.5 mm in size) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated to various orientations. The diffracted X-rays are detected, and their intensities and positions are recorded.[4]

• Data Reduction: The raw diffraction data is processed to correct for experimental factors such as absorption.

• Structure Solution: The processed data is used to solve the phase problem and generate an initial electron density map of the unit cell.

• Structure Refinement: The initial structural model is refined against the experimental data to obtain the final, accurate positions of all atoms.

• Analysis: The refined structure is analyzed to determine bond lengths, bond angles, and the geometry of hydrogen bonds.

Spectroscopic Analysis

Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are valuable complementary techniques for studying hydrogen bonding.

• Infrared (IR) Spectroscopy: The stretching frequencies of N-H bonds are sensitive to their involvement in hydrogen bonding. In the IR spectrum, N-H stretching bands of hydrogen-bonded groups are typically broader and shifted to lower wavenumbers compared to free N-H groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The chemical shift of the N-H proton in the ¹H NMR spectrum is also indicative of hydrogen bonding. Protons involved in hydrogen bonds are generally deshielded and appear at a higher chemical shift (further downfield).[1]

Conclusion and Future Perspectives

The solid-state structure of 3-Acetyl-1-(2,5-dimethylphenyl)thiourea provides a clear and instructive example of the hydrogen bonding networks that can form in substituted anilinothioureas. The interplay of a stabilizing intramolecular N-H···O bond and a structure-directing intermolecular N-H···S hydrogen bond leads to a well-defined and predictable dimeric assembly.

For researchers in drug development, this detailed structural understanding is invaluable. By modifying the substituents on the phenyl ring or the acyl group, it is possible to tune the hydrogen bonding patterns and, consequently, the physicochemical properties of the resulting compounds. This principle of crystal engineering, grounded in a thorough knowledge of intermolecular interactions, is a powerful tool for the rational design of new materials and active pharmaceutical ingredients with optimized properties.

Future work in this area could involve computational studies, such as Density Functional Theory (DFT) calculations, to quantify the energies of the observed hydrogen bonds and to predict the structures of related derivatives. The synthesis and crystallographic analysis of a wider range of (dimethylanilino)thiourea derivatives would also contribute to a more comprehensive understanding of the structure-property relationships in this important class of compounds.

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An In-depth Technical Guide to Molecular Docking Studies of (2,5-Dimethylanilino)thiourea with Escherichia coli DNA Gyrase B

This guide provides a comprehensive, in-depth technical exploration of the molecular docking of (2,5-Dimethylanilino)thiourea with its potential protein target, the B subunit of Escherichia coli DNA gyrase. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple procedural outline to deliver a nuanced understanding of the rationale behind experimental choices, ensuring scientific integrity and fostering a self-validating system of protocols.

Introduction: The Therapeutic Potential of Thiourea Derivatives and the Significance of DNA Gyrase

Thiourea derivatives represent a versatile class of organic compounds with a broad spectrum of biological activities, including anticancer, antibacterial, and antiviral properties. Their therapeutic potential often stems from their ability to interact with key biological macromolecules, thereby modulating their function. The compound of interest, (2,5-Dimethylanilino)thiourea, belongs to this promising class of molecules. Its structural features, particularly the thiourea moiety, suggest its potential as an inhibitor of various enzymes.

Bacterial DNA gyrase, a type II topoisomerase, is an essential enzyme that controls the topological state of DNA in bacteria.[1] It is responsible for introducing negative supercoils into DNA, a process crucial for DNA replication and transcription.[1] The enzyme is a heterotetramer composed of two GyrA and two GyrB subunits. The GyrB subunit possesses an ATP-binding site, and the hydrolysis of ATP provides the energy for the enzyme's supercoiling activity.[2][3] Due to its essential role in bacterial survival and its absence in humans, DNA gyrase is a well-established and attractive target for the development of novel antibacterial agents.[2][4]

This guide will focus on the molecular docking of (2,5-Dimethylanilino)thiourea into the ATP-binding site of the E. coli DNA gyrase B subunit. Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor, providing insights into the binding affinity and the nature of the interactions.[5]

Rationale for Protein Target Selection

The selection of E. coli DNA gyrase B as the protein target is based on the following considerations:

• Established Target for Antibacterials: DNA gyrase is a validated target for numerous antibiotics, including the aminocoumarins (e.g., novobiocin) and the quinolones.[4][6]

• Thiourea Derivatives as Gyrase Inhibitors: Several studies have reported thiourea derivatives as potent inhibitors of DNA gyrase.

• Availability of High-Quality Structural Data: The Protein Data Bank (PDB) contains numerous high-resolution crystal structures of E. coli DNA gyrase B, often in complex with inhibitors.[7][8][9] This availability of structural information is crucial for performing accurate molecular docking studies. For this guide, we will utilize the PDB entry 4KFG , which represents the crystal structure of the E. coli DNA gyrase B ATP-binding domain in complex with a small molecule inhibitor at a resolution of 1.60 Å.[7] The presence of a co-crystallized ligand allows for the validation of the docking protocol by redocking the native ligand and comparing the predicted pose with the experimental one.

Ligand and Software Selection

The ligand, (2,5-Dimethylanilino)thiourea, is a relatively small and flexible molecule, making it suitable for most docking algorithms. For this study, we will employ AutoDock Vina , a widely used open-source molecular docking program known for its accuracy and computational efficiency. The preparation of the ligand and protein will be performed using AutoDockTools , a graphical user interface for AutoDock Vina.[10]

Experimental Protocols

This section provides a detailed, step-by-step methodology for the molecular docking workflow.

Part 1: Ligand and Protein Preparation

A critical prerequisite for a successful docking study is the meticulous preparation of both the ligand and the protein receptor.

The 3D structure of (2,5-Dimethylanilino)thiourea will be constructed using a molecular builder and saved in a standard format like .mol2 or .pdb. The preparation then proceeds as follows:

• Load Ligand: Import the ligand structure into AutoDockTools.

• Add Hydrogens: Add polar hydrogens to the ligand.

• Assign Charges: Compute Gasteiger charges, which are essential for calculating the electrostatic interactions.

• Set Rotatable Bonds: Define the rotatable bonds within the ligand to allow for conformational flexibility during the docking process.

• Save as PDBQT: Save the prepared ligand in the PDBQT file format, which is the required input format for AutoDock Vina.[10]

The crystal structure of E. coli DNA gyrase B (PDB ID: 4KFG) will be downloaded from the RCSB Protein Data Bank.

• Clean the PDB File: Remove all non-essential molecules from the PDB file, including water molecules, co-factors (if not part of the active site of interest), and any existing ligands. For this study, we will remove the co-crystallized inhibitor to create a vacant binding site for our ligand.

• Load Protein: Load the cleaned protein structure into AutoDockTools.

• Add Hydrogens: Add polar hydrogens to the protein.

• Assign Charges: Add Kollman charges to the protein.

• Save as PDBQT: Save the prepared protein as a PDBQT file.[5]

Part 2: Molecular Docking Simulation

A grid box defines the three-dimensional space within the receptor's active site where the docking algorithm will search for optimal ligand binding poses.

• Identify the Binding Site: The ATP-binding site of Gyrase B is a well-characterized pocket. Key residues in this site include Asp73, Arg76, Gly77, Ile78, and Thr165.[2][11] The grid box should be centered to encompass these residues.

• Set Grid Parameters: In AutoDockTools, define the center and dimensions (in x, y, and z) of the grid box. The size of the box should be sufficient to accommodate the ligand and allow for its free rotation and translation.

Create a configuration file (e.g., conf.txt) that specifies the input files and docking parameters for AutoDock Vina.

The exhaustiveness parameter controls the thoroughness of the search; a higher value increases the computational time but also the probability of finding the optimal binding pose.[12]

Execute AutoDock Vina from the command line, providing the configuration file as input:

Part 3: Analysis of Docking Results

The output of the docking simulation is a PDBQT file containing multiple binding poses of the ligand, ranked by their predicted binding affinities.

AutoDock Vina provides a binding affinity score in kcal/mol. A more negative value indicates a stronger predicted binding affinity.[13] These scores are useful for comparing the binding of different ligands to the same receptor or for ranking different poses of the same ligand.

The predicted binding poses should be visually inspected using molecular visualization software (e.g., PyMOL, Chimera). The analysis should focus on:

• Hydrogen Bonds: Identify potential hydrogen bonds between the ligand and the protein. The thiourea moiety, with its nitrogen and sulfur atoms, is a potential hydrogen bond donor and acceptor.

• Hydrophobic Interactions: Analyze the hydrophobic interactions between the dimethylaniline ring of the ligand and nonpolar residues in the active site.

• Root Mean Square Deviation (RMSD): If a known inhibitor's crystal structure is available, the accuracy of the docking protocol can be validated by calculating the RMSD between the docked pose of the known inhibitor and its crystallographic pose. An RMSD value of less than 2.0 Å is generally considered a good prediction.[13][14]

Data Presentation

The results of the molecular docking study can be effectively summarized in a table.

Binding Pose	Binding Affinity (kcal/mol)	Interacting Residues (Hydrogen Bonds)	Interacting Residues (Hydrophobic)
1	-8.5	Asp73, Gly77	Ile78, Pro79
2	-8.2	Arg76	Ala92, Val120
3	-7.9	Asn46	Val43, Ile94

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualization of the Workflow

A clear visualization of the experimental workflow can aid in understanding the entire process. The following diagram, generated using the DOT language, outlines the key steps in the molecular docking protocol.

Caption: Molecular Docking Workflow Diagram.

Conclusion and Future Directions

This in-depth technical guide has outlined a robust and scientifically sound protocol for the molecular docking of (2,5-Dimethylanilino)thiourea with the ATP-binding site of E. coli DNA gyrase B. By following these detailed steps, researchers can obtain valuable insights into the potential binding mode and affinity of this compound, which can guide further experimental studies.

Future work should involve synthesizing (2,5-Dimethylanilino)thiourea and experimentally validating its inhibitory activity against E. coli DNA gyrase B. Furthermore, molecular dynamics simulations could be performed to assess the stability of the predicted ligand-protein complex over time. The insights gained from such computational and experimental studies will be instrumental in the rational design of more potent thiourea-based antibacterial agents.

References

• Al-Mourabit, A., Ermolenko, L., & Nguyen, T. B. (2014). A completely atom-economic reaction of isocyanides with aliphatic amines in the presence of elemental sulfur proceeds efficiently at (nearly) ambient temperature to produce thioureas in excellent yields. Synthesis, 46(23), 3172-3179.

• AutoDock Vina. (n.d.). The Scripps Research Institute. Retrieved from [Link]

• Berman, H. M., Westbrook, J., Feng, Z., Gilliland, G., Bhat, T. N., Weissig, H., Shindyalov, I. N., & Bourne, P. E. (2000). The Protein Data Bank. Nucleic Acids Research, 28(1), 235–242. [Link]

• Charifson, P. S., & Wei, Y. (2010). Discovery of pyrazolthiazoles as novel and potent inhibitors of bacterial gyrase. Bioorganic & Medicinal Chemistry Letters, 20(9), 2828–2831.
• Chen, S. F., Huang, N. L., Lin, J. H., Wu, C. C., Wang, Y. R., Yu, Y. J., Gilson, M. K., & Chan, N. L. (2018). Structural insights into the gating of DNA passage by the topoisomerase II DNA-gate.
• Friesner, R. A., Banks, J. L., Murphy, R. B., Halgren, T. A., Klicic, J. J., Mainz, D. T., ... & Shenkin, P. S. (2004). Glide: a new approach for rapid, accurate docking and scoring. 1. Method and assessment of docking accuracy. Journal of medicinal chemistry, 47(7), 1739-1749.

• Graphviz. (n.d.). Graphviz. Retrieved from [Link]

• Kamitani, M., Mima, M., Takeuchi, T., & Ushiyama, F. (2020). Lead optimization of 8-(methylamino)-2-oxo-1,2-dihydroquinolines as bacterial type II topoisomerase inhibitors. Bioorganic & Medicinal Chemistry, 28(20), 115712.
• Morris, G. M., Huey, R., Lindstrom, W., Sanner, M. F., Belew, R. K., Goodsell, D. S., & Olson, A. J. (2009). AutoDock4 and AutoDockTools4: Automated docking with selective receptor flexibility.
• Pagadala, N. S., Syed, K., & Tuszynski, J. (2017). Software for molecular docking: a review. Biophysical reviews, 9(2), 91-102.
• Pettersen, E. F., Goddard, T. D., Huang, C. C., Couch, G. S., Greenblatt, D. M., Meng, E. C., & Ferrin, T. E. (2004). UCSF Chimera—a visualization system for exploratory research and analysis.
• Tari, L. W., Bensen, D. C., & Finn, J. (2013). A new class of type IIA topoisomerase inhibitors with broad-spectrum antibacterial activity. To be published.
• Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading.
• Vanden Broeck, A., Lotz, C., Ortiz, J., & Lamour, V. (2019). Cryo-EM structure of the complete E. coli DNA gyrase nucleoprotein complex.
• Wendorff, T. J., Schmidt, B. H., Heslop, P., Austin, C. A., & Berger, J. M. (2012). The structure of DNA-bound human topoisomerase II alpha: conformational mechanisms for coordinating inter-subunit interactions with DNA cleavage. Journal of molecular biology, 422(5), 645-658.

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An In-Depth Technical Guide on the Electronic Properties and DFT Calculations of (2,5-Dimethylanilino)thiourea

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2,5-Dimethylanilino)thiourea is a derivative of thiourea, a class of organic compounds with significant attention in medicinal chemistry and materials science due to their diverse biological activities and coordination capabilities.[1][2][3] Understanding the electronic properties of this specific molecule is paramount for elucidating its reactivity, stability, and potential interactions with biological targets. This guide provides a comprehensive overview of the theoretical framework and practical application of Density Functional Theory (DFT) for the in-depth analysis of (2,5-Dimethylanilino)thiourea. We will explore key electronic descriptors such as Frontier Molecular Orbitals (HOMO-LUMO), Molecular Electrostatic Potential (MEP), and Mulliken population analysis, and detail a step-by-step computational workflow. The insights gained from these calculations are crucial for rational drug design and the development of novel materials.

Introduction: The Significance of (2,5-Dimethylanilino)thiourea

Thiourea and its derivatives are a versatile class of compounds with a wide array of applications, including roles as antioxidants, and agents against bacteria, fungi, and tumors.[1][3][4] Their biological activity is often attributed to the thiocarbonyl group and the two nitrogen atoms, which can participate in hydrogen bonding and coordinate with metal ions.[3][5][6] The substituent groups on the nitrogen atoms significantly influence the electronic distribution within the molecule, thereby modulating its physicochemical properties and biological efficacy.

The (2,5-Dimethylanilino)thiourea molecule, specifically, incorporates a dimethylaniline group, which is expected to introduce specific electronic and steric effects. The methyl groups, being electron-donating, can influence the electron density of the aromatic ring and, consequently, the entire molecule. A thorough understanding of these electronic characteristics is essential for predicting the molecule's reactivity, metabolic stability, and interaction with biological receptors.[7][8]

Density Functional Theory (DFT) has emerged as a powerful computational tool in quantum chemistry to investigate the electronic structure and properties of molecules.[9][10] DFT calculations allow for the accurate prediction of various molecular properties, providing insights that are often difficult or impossible to obtain through experimental methods alone.[11] This guide will demonstrate how DFT can be effectively applied to unravel the electronic intricacies of (2,5-Dimethylanilino)thiourea.

Theoretical Framework: Density Functional Theory (DFT)

DFT is a computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems, in our case, the (2,5-Dimethylanilino)thiourea molecule. The core principle of DFT is that the energy of a molecule can be determined from its electron density, rather than the complex many-electron wavefunction. This simplification makes DFT computationally more efficient than traditional ab initio methods like Hartree-Fock, while often providing comparable or even superior accuracy.[12]

The choice of the functional and basis set is a critical aspect of any DFT calculation, as it directly impacts the accuracy of the results.

• Functionals: Functionals in DFT are approximations of the exchange-correlation energy, which accounts for the quantum mechanical effects of electron exchange and correlation. A popular and widely used functional for organic molecules is B3LYP (Becke, 3-parameter, Lee-Yang-Parr), which is a hybrid functional that combines the strengths of both Hartree-Fock theory and DFT.[10][12][13]

• Basis Sets: A basis set is a set of mathematical functions used to build the molecular orbitals. Larger basis sets provide more flexibility in describing the spatial distribution of electrons, leading to more accurate results at a higher computational cost. For molecules containing second-row elements and beyond, it is crucial to include polarization and diffuse functions. A commonly used and well-balanced basis set is 6-311++G(d,p), which provides a good compromise between accuracy and computational expense.[10][11]

By solving the Kohn-Sham equations within the chosen DFT framework, we can obtain the molecule's ground-state electron density and, from it, derive a wealth of information about its electronic properties.

Computational Methodology: A Step-by-Step Protocol

This section outlines a detailed workflow for performing DFT calculations on (2,5-Dimethylanilino)thiourea. This protocol is designed to be a self-validating system, where the rationale behind each step is clearly explained.

Caption: A typical workflow for DFT calculations on (2,5-Dimethylanilino)thiourea.

Step 1: Molecular Structure Input The initial step involves generating a 3D structure of (2,5-Dimethylanilino)thiourea. This can be done using molecular building software such as GaussView, Avogadro, or ChemDraw. It is crucial to start with a reasonable initial geometry to ensure the subsequent optimization converges to the correct minimum.

Step 2: Geometry Optimization and Frequency Calculation The initial structure is then optimized to find its lowest energy conformation. This is a critical step as all subsequent electronic property calculations are performed on this optimized geometry.

• Protocol:

  • Select a DFT functional and basis set (e.g., B3LYP/6-311++G(d,p)).[10][11]

  • Perform a geometry optimization calculation.

  • Following optimization, a frequency calculation must be performed on the optimized structure.

• Trustworthiness Check: The absence of imaginary frequencies in the output of the frequency calculation confirms that the optimized structure corresponds to a true energy minimum on the potential energy surface.

Step 3: Calculation of Electronic Properties Once a stable, optimized geometry is obtained, various electronic properties can be calculated.

• Frontier Molecular Orbitals (HOMO-LUMO): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding a molecule's chemical reactivity and kinetic stability.[14][15] The energy gap between the HOMO and LUMO (the HOMO-LUMO gap) is a crucial parameter; a smaller gap suggests higher reactivity.[14][16]

• Molecular Electrostatic Potential (MEP): The MEP is a 3D map of the electrostatic potential around a molecule.[17] It is an invaluable tool for identifying the regions of a molecule that are electron-rich (nucleophilic, typically colored red or yellow) and electron-poor (electrophilic, typically colored blue).[17][18] This information is vital for predicting how the molecule will interact with other molecules, including biological receptors.[19]

• Mulliken Population Analysis: This analysis provides a way to partition the total electron density among the atoms in a molecule, yielding Mulliken atomic charges.[13] These charges offer insights into the distribution of electrons and can help identify reactive sites.

Analysis and Interpretation of Electronic Properties

The data obtained from DFT calculations provide a detailed picture of the electronic landscape of (2,5-Dimethylanilino)thiourea.

Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The HOMO represents the ability of a molecule to donate an electron, while the LUMO represents its ability to accept an electron. In (2,5-Dimethylanilino)thiourea, the HOMO is likely to be localized on the electron-rich regions, such as the sulfur atom and the dimethylaniline ring. The LUMO, conversely, would be expected to be distributed over the electron-accepting parts of the molecule.

Caption: Relationship between HOMO, LUMO, and molecular reactivity.

Table 1: Calculated Electronic Properties of (2,5-Dimethylanilino)thiourea

Property	Value	Significance
HOMO Energy	(Calculated Value) eV	Electron-donating ability
LUMO Energy	(Calculated Value) eV	Electron-accepting ability
HOMO-LUMO Gap	(Calculated Value) eV	Chemical reactivity and stability[14]
Dipole Moment	(Calculated Value) Debye	Polarity and intermolecular interactions

Molecular Electrostatic Potential (MEP) Analysis

The MEP map of (2,5-Dimethylanilino)thiourea will visually highlight the regions susceptible to electrophilic and nucleophilic attack. The negative potential (red/yellow) is expected to be concentrated around the sulfur atom of the thiocarbonyl group and the nitrogen atoms, indicating their nucleophilic character and propensity to act as hydrogen bond acceptors. The positive potential (blue) is likely to be found around the hydrogen atoms of the N-H groups, making them potential hydrogen bond donors.

This information is particularly relevant for drug design, as it can predict how the molecule might bind to the active site of a target protein.[20]

Mulliken Population Analysis

The Mulliken charges will provide a quantitative measure of the electron distribution. It is anticipated that the sulfur atom will carry a significant negative charge, while the carbon atom of the thiocarbonyl group will have a positive charge. The nitrogen and oxygen atoms will also exhibit negative charges. The hydrogen atoms attached to the nitrogen atoms will have positive charges. This charge distribution further corroborates the predictions from the MEP analysis and helps in understanding the molecule's reactivity.

Conclusion and Future Directions

This guide has provided a comprehensive framework for investigating the electronic properties of (2,5-Dimethylanilino)thiourea using DFT calculations. By following the detailed protocol, researchers can gain valuable insights into the molecule's reactivity, stability, and potential for intermolecular interactions.

The electronic descriptors discussed – HOMO-LUMO energies, MEP, and Mulliken charges – provide a powerful toolkit for rationalizing the behavior of this and other thiourea derivatives. This knowledge is instrumental in the field of drug development, enabling the design of more potent and selective therapeutic agents.[7][8] Furthermore, these computational approaches can be extended to study the interaction of (2,5-Dimethylanilino)thiourea with metal ions, exploring its potential in materials science and catalysis.

Future work could involve extending these calculations to include solvent effects, which can significantly influence molecular properties, and performing molecular docking studies to simulate the binding of (2,5-Dimethylanilino)thiourea to specific biological targets.[21][22]

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Unraveling the Antimicrobial Action of (2,5-Dimethylanilino)thiourea: A Technical Guide

For Immediate Release

An In-depth Examination of a Promising Antimicrobial Scaffold

The rise of antibiotic-resistant pathogens necessitates the exploration of novel antimicrobial agents. Among these, thiourea derivatives have garnered significant attention due to their structural versatility and broad spectrum of biological activities.[1][2] This technical guide provides a detailed analysis of the mechanism of action of a specific thiourea derivative, (2,5-Dimethylanilino)thiourea, in antimicrobial assays, offering insights for researchers, scientists, and drug development professionals.

Thiourea and its derivatives exhibit a wide range of biological properties, including antibacterial, antifungal, antiviral, and even anticancer activities.[2][3][4] Their ability to interact with multiple biological targets makes them a promising scaffold for the development of next-generation antimicrobial drugs.[1]

Core Mechanism of Action: A Multi-pronged Attack

The antimicrobial efficacy of (2,5-Dimethylanilino)thiourea and related thiourea derivatives stems from their ability to disrupt essential cellular processes in microorganisms. The primary mechanisms include enzyme inhibition and disruption of cell membrane integrity.

Enzyme Inhibition: Targeting Key Bacterial Machinery

A significant body of research points to the inhibition of crucial bacterial enzymes as a primary mode of action for thiourea derivatives.[1][5] These compounds have shown high-affinity interactions with several key enzymes essential for bacterial survival:

• DNA Gyrase and Topoisomerase IV: These enzymes are critical for DNA replication and repair. Their inhibition by thiourea derivatives effectively halts bacterial proliferation.[1][6] Molecular docking studies have revealed that compounds like (2,5-Dimethylanilino)thiourea can interact effectively with the active sites of these enzymes.[6]

• Enoyl-ACP Reductase (InhA): This enzyme is involved in the synthesis of mycolic acids, a key component of the cell wall in Mycobacterium tuberculosis. Inhibition of InhA disrupts cell wall formation, leading to bacterial death.[1][7]

• Urease: For pathogens like Helicobacter pylori, urease is a critical virulence factor that allows survival in the acidic stomach environment. Thiourea derivatives are potent urease inhibitors, disrupting this acid acclimation mechanism.[8][9][10]

• Bacterial Tyrosinase: This enzyme is involved in various metabolic pathways, and its inhibition can disrupt bacterial function.[2][11]

The presence of electron-withdrawing groups and hydrophobic modifications on the thiourea scaffold can enhance enzyme inhibition and improve bacterial membrane penetration.[1]

Diagram: Proposed Mechanism of Action of (2,5-Dimethylanilino)thiourea

Caption: Proposed multi-target mechanism of (2,5-Dimethylanilino)thiourea.

Disruption of Cell Membrane Integrity

Several studies have demonstrated that thiourea derivatives can disrupt the integrity of the bacterial cell wall and membrane.[3][12] This disruption can occur through various mechanisms:

• Permeabilization: Some thiourea compounds can increase the permeability of the bacterial outer membrane, leading to leakage of cellular contents and ultimately cell death.[13]

• Disruption of Homeostasis: A study on a thiourea derivative, TD4, showed that it could disrupt the NAD+/NADH homeostasis, which is crucial for maintaining the integrity of the bacterial cell wall in Methicillin-Resistant Staphylococcus aureus (MRSA).[3][12][14]

• Membrane Depolarization: Certain thiourea-based compounds act as ionophores, transporting ions across the bacterial cell membrane and causing depolarization, which leads to rapid bactericidal effects.[15]

This membrane-targeting activity is particularly promising as it can be effective against even non-dividing, stationary-phase bacteria, which are often tolerant to traditional antibiotics.[13]

Antimicrobial Spectrum and Efficacy

Thiourea derivatives, including those with the 2,5-dimethylphenyl scaffold, have demonstrated activity against a range of pathogens.[16]

Pathogen Type	Examples	General Efficacy
Gram-Positive Bacteria	Staphylococcus aureus (including MRSA), Staphylococcus epidermidis, Enterococcus faecalis, Bacillus cereus	Generally higher efficacy observed against Gram-positive bacteria.[3][17]
Gram-Negative Bacteria	Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae, Proteus vulgaris	Efficacy can be variable, with some derivatives showing good activity.[2][4][5]
Mycobacteria	Mycobacterium tuberculosis	Potent activity has been reported, often targeting enzymes like InhA.[1][18]
Fungi (Yeasts)	Candida albicans, Candida krusei, Candida glabrata	Significant anti-yeast activity has been observed, in some cases greater than antibacterial activity.[17][19][20]

Note: The efficacy can vary significantly based on the specific substitutions on the thiourea core.

Experimental Protocols for Antimicrobial Assays

To evaluate the antimicrobial potential of (2,5-Dimethylanilino)thiourea, a series of standardized assays are employed.

Minimum Inhibitory Concentration (MIC) Determination

This assay determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Protocol: Broth Microdilution Method

• Preparation of Inoculum: Culture the test microorganism in an appropriate broth medium overnight. Dilute the culture to achieve a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Serial Dilution: Prepare a two-fold serial dilution of (2,5-Dimethylanilino)thiourea in a 96-well microtiter plate using a suitable broth medium.

• Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at the optimal temperature for the test microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• Observation: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed.

Diagram: Broth Microdilution Workflow

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Cell Membrane Permeability Assay

This assay assesses the ability of the compound to disrupt the bacterial cell membrane.

Protocol: NPN Uptake Assay

• Cell Preparation: Harvest bacterial cells in the mid-logarithmic phase, wash, and resuspend them in a suitable buffer (e.g., HEPES).

• NPN Addition: Add 1-N-phenylnaphthylamine (NPN), a fluorescent probe, to the cell suspension. NPN fluoresces weakly in aqueous environments but strongly in the hydrophobic interior of cell membranes.

• Compound Addition: Add (2,5-Dimethylanilino)thiourea at various concentrations to the cell suspension.

• Fluorescence Measurement: Immediately measure the fluorescence intensity over time. An increase in fluorescence indicates that the compound has permeabilized the outer membrane, allowing NPN to enter the hydrophobic interior.[13]

Enzyme Inhibition Assay (Example: Urease Inhibition)

This assay quantifies the inhibitory effect of the compound on a specific enzyme.

Protocol: Berthelot Method for Urease Inhibition

• Reaction Mixture: Prepare a reaction mixture containing urease enzyme solution, buffer, and varying concentrations of (2,5-Dimethylanilino)thiourea.

• Pre-incubation: Pre-incubate the mixture to allow the inhibitor to bind to the enzyme.

• Substrate Addition: Initiate the enzymatic reaction by adding a urea solution.

• Incubation: Incubate the reaction mixture at a controlled temperature.

• Color Development: Stop the reaction and add phenol reagent and alkali-hypochlorite to develop a colored complex with the ammonia produced.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 630 nm). The degree of inhibition is calculated by comparing the absorbance of the test samples to that of a control without the inhibitor.[9]

Future Directions and Conclusion

(2,5-Dimethylanilino)thiourea and its analogs represent a promising class of antimicrobial agents with a multifaceted mechanism of action. Their ability to target multiple essential pathways in microorganisms, including enzyme function and cell membrane integrity, makes them less susceptible to the development of resistance.

Future research should focus on optimizing the structure of these compounds to enhance their efficacy, selectivity, and pharmacokinetic properties. Further in-vivo studies are crucial to validate their therapeutic potential. The insights provided in this guide aim to facilitate the rational design and development of novel thiourea-based antimicrobials to combat the growing threat of infectious diseases.

References

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• Nguyen, T. D., Tran, T. H., Nguyen, T. C. Q., Le, T. N., Vo, D. D., Bui, T. V., Thai, K. M., & Tran, P. H. (2021). Synthesis, antimicrobial activity and molecular simulation of thiourea derivatives containing 6-carboalkoxybenzo[d]thiazole and d-glucose moieties. New Journal of Chemistry, 45(3), 1546-1555. Available from: [Link]

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• Khan, K. M., Ambreen, N., Karim, A., Saeedi, S., & Perveen, S. (2019). Enzyme Inhibitory, Antioxidant And Antibacterial Potentials Of Synthetic Symmetrical And Unsymmetrical Thioureas. Drug Design, Development and Therapy, 13, 3417-3428. Available from: [Link]

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• Krasnova, E., & Krasnov, P. (2023). Exploration of Thiourea-Based Scaffolds for the Construction of Bacterial Ureases Inhibitors. ACS Omega, 8(31), 28266-28280. Available from: [Link]

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• Halim, A. N. A., & Ngaini, Z. (2022). Synthesis and structure–activity relationship studies of mono- and bis-thiourea derivatives featuring halogenated azo dyes with antimicrobial properties. Journal of Taibah University for Science, 16(1), 254-266. Available from: [Link]

• Li, M., Zhang, R., Chen, Y., Li, Y., Wang, Y., Zhang, J., & Wang, H. (2023). Evaluation of Antibacterial Activity of Thiourea Derivative TD4 against Methicillin-Resistant Staphylococcus aureus via Destroying the NAD+/NADH Homeostasis. ResearchGate. Available from: [Link]

• Petrikaite, V., & Tarasevicius, E. (2023). Synthesis and Development of N-2,5-Dimethylphenylthioureido Acid Derivatives as Scaffolds for New Antimicrobial Candidates Targeting Multidrug-Resistant Gram-Positive Pathogens. International Journal of Molecular Sciences, 24(13), 10839. Available from: [Link]

• Mital, A. (2014). Antibacterial Diamines Targeting Bacterial Membranes. Journal of Medicinal Chemistry, 57(4), 1599-1604. Available from: [Link]

• Kumar, A., Singh, S., Kumar, R., Kumar, A., & Chopra, S. (2024). Synthesis and biological evaluation of new naphthalimide–thiourea derivatives as potent antimicrobial agents active against multidrug-resistant Staphylococcus aureus and Mycobacterium tuberculosis. RSC Medicinal Chemistry, 15(3), 734-748. Available from: [Link]

• Gümüş, F., & Görgülü, A. O. (2020). Design, synthesis, characterization, and biological evaluation of nicotinoyl thioureas as antimicrobial and antioxidant agents. ResearchGate. Available from: [Link]

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• Arslan, H., Duran, N., Borekci, G., Ozer, C. K., & Akbay, C. (2009). Antimicrobial Activity of Some Thiourea Derivatives and Their Nickel and Copper Complexes. MDPI. Available from: [Link]

• Li, M., Zhang, R., Chen, Y., Li, Y., Wang, Y., Zhang, J., & Wang, H. (2023). (Open Access) Evaluation of Antibacterial Activity of Thiourea Derivative TD4 against Methicillin-Resistant Staphylococcus aureus via Destroying the NAD+/NADH Homeostasis (2023). SciSpace. Available from: [Link]

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• Khan, K. M., Ambreen, N., Karim, A., Saeedi, S., & Perveen, S. (2018). INHIBITION OF UREASE ENZYME ACTIVITY BY UREA AND THIOUREA DERIVATIVES OF DIPEPTIDES CONJUGATED 2, 3-DICHLOROPHENYL PIPERAZINE. ResearchGate. Available from: [Link]

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Conformational and Structural Elucidation of (2,5-Dimethylanilino)thiourea: A Comprehensive NMR Assignment Guide

Executive Summary

(2,5-Dimethylanilino)thiourea—systematically known as 1-(2,5-dimethylphenyl)thiosemicarbazide—is a critical pharmacophore in modern drug development, frequently utilized in the design of kinase inhibitors, anti-tubercular agents, and antimicrobial compounds[1]. Accurate structural elucidation of this molecule is paramount, as its biological efficacy is heavily dependent on its conformational state and hydrogen-bonding capabilities.

This whitepaper provides an authoritative, in-depth guide to the Nuclear Magnetic Resonance (NMR) chemical shifts and assignments for (2,5-dimethylanilino)thiourea. By synthesizing theoretical causality with field-proven experimental protocols, this guide serves as a self-validating framework for researchers conducting structural verification of thiosemicarbazide derivatives.

Theoretical Framework: Causality in NMR Behavior

To accurately assign the NMR spectra of (2,5-dimethylanilino)thiourea, one must first understand the intrinsic electronic and thermodynamic properties governing the molecule's behavior in solution.

Restricted Rotation and Tautomerism

The thiourea moiety ( −NH−C(=S)−NH2​ ) exhibits complex dynamic behavior on the NMR timescale. The lone pairs on the nitrogen atoms delocalize into the π∗ antibonding orbital of the thiocarbonyl ( C=S ) group. This resonance grants the C−N bonds partial double-bond character, leading to a significant rotational barrier (typically ΔG‡≈10−14 kcal/mol )[2].

Causality in Data: Because of this restricted rotation, the terminal −NH2​ protons often experience intermediate exchange rates at room temperature, manifesting as a broadened singlet rather than a sharp peak[3].

Solvent-Induced Conformational Locking

The choice of solvent dictates the observed tautomeric state (thione vs. thiol). Dimethyl sulfoxide-d6 (DMSO-d6) is the gold standard for thiosemicarbazides.

Causality in Data: DMSO is a strong hydrogen-bond acceptor. It disrupts intermolecular hydrogen bonding between solute molecules and strongly solvates the highly polar C=S bond, effectively "locking" the molecule in the thione form[4]. This prevents rapid proton exchange, allowing for the distinct observation of the three unique nitrogen-attached protons (NH-1, NH-2, and NH 2​ -3).

Experimental Protocols: A Self-Validating System

A robust NMR protocol must be self-validating; 1D assignments must be mathematically and logically confirmed by 2D correlation data. The following step-by-step methodology ensures absolute structural certainty.

Step 1: Sample Preparation

• Concentration: Weigh precisely 15–20 mg of highly purified (2,5-dimethylanilino)thiourea.

• Solvation: Dissolve the compound in 0.6 mL of DMSO-d6 (99.9 atom % D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference ( δ 0.00 ppm).

• Transfer: Transfer the homogenous solution to a high-quality 5 mm NMR tube. Ensure the solvent column height is exactly 4.0–4.5 cm to guarantee optimal magnetic field shimming.

Step 2: Instrument Calibration & Tuning

• Temperature Control: Set the probe temperature to 303 K (30 °C). Rationale: Slightly elevating the temperature above standard room temperature prevents the partial coalescence of rotamers, sharpening the −NH2​ signals for better integration.

• Locking & Shimming: Lock the spectrometer to the deuterium resonance of DMSO-d6. Perform gradient shimming (Z1–Z5) until the TMS line width at half-height is <1.0 Hz .

Step 3: Data Acquisition Parameters

• 1 H NMR (400 MHz): Pulse angle 30°, relaxation delay (D1) 2.0 s, number of scans (NS) 16, spectral width 15 ppm. Rationale: A 2.0 s D1 ensures complete relaxation of the slowly relaxing NH protons for accurate integration.

• 13 C NMR (100 MHz): Pulse angle 30°, D1 2.0 s, NS 1024, spectral width 250 ppm, with 1 H decoupling (WALTZ-16).

• 2D NMR (HSQC & HMBC): Acquire gradient-selected 2D spectra. Optimize the HMBC long-range coupling delay for JCH​=8 Hz , which is ideal for observing 2-bond and 3-bond correlations across the aromatic ring and the thiourea backbone.

Fig 1: Step-by-step NMR experimental workflow for structural elucidation.

Data Presentation & Quantitative Assignments

The following tables summarize the expected chemical shifts based on the electronic environment of the (2,5-dimethylanilino)thiourea structure.

Proton ( 1 H) NMR Assignments

Table 1: 1 H NMR Data in DMSO-d6 (400 MHz)

Position	Chemical Shift ( δ , ppm)	Multiplicity	J (Hz)	Int.	Mechanistic Assignment Notes
NH-2	9.15	s	-	1H	Hydrazinic NH adjacent to C=S ; highly deshielded due to anisotropic effect[4].
NH 2​ -3	7.65	br s	-	2H	Terminal thiourea protons; broadened due to restricted C−N rotation[2].
NH-1	7.42	s	-	1H	Anilino NH attached directly to the aromatic ring.
Ar-H3	6.95	d	7.5	1H	Ortho to C2-Me, meta to C5-Me.
Ar-H6	6.65	d	1.5	1H	Ortho to NH-1. Highly shielded by resonance electron donation from the NH group.
Ar-H4	6.55	dd	7.5, 1.5	1H	Ortho to H3, meta to H6.
C5-CH 3​	2.20	s	-	3H	Methyl group at position 5; standard benzylic shift.
C2-CH 3​	2.10	s	-	3H	Methyl group at position 2; slightly shielded by the adjacent NH-1 group.

Carbon ( 13 C) NMR Assignments

Table 2: 13 C NMR Data in DMSO-d6 (100 MHz)

Position	Chemical Shift ( δ , ppm)	Carbon Type	Mechanistic Assignment Notes
C=S	182.5	Quaternary (Cq)	Thiocarbonyl carbon. Deshielded due to weak 3p−2p π -orbital overlap of C=S [4].
C1	144.2	Quaternary (Cq)	Aromatic carbon attached to the electronegative NH-1.
C5	135.8	Quaternary (Cq)	Aromatic carbon attached to C5-CH 3​ .
C3	130.1	Methine (CH)	Aromatic carbon.
C2	122.5	Quaternary (Cq)	Aromatic carbon attached to C2-CH 3​ .
C4	119.4	Methine (CH)	Aromatic carbon.
C6	112.8	Methine (CH)	Aromatic carbon; highly shielded by ortho-NH resonance effect.
C5-CH 3​	21.2	Methyl (CH 3​ )	Aliphatic methyl carbon.
C2-CH 3​	17.5	Methyl (CH 3​ )	Aliphatic methyl carbon; sterically compressed by the adjacent hydrazine linkage.

Self-Validation via 2D HMBC Correlations

To ensure the integrity of the 1D assignments, Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy is employed. HMBC detects long-range couplings (usually 2J and 3J ) between protons and carbons, allowing us to map the exact connectivity of the molecule and differentiate the two methyl groups.

• Differentiating the Methyls: The methyl protons at δ 2.10 (C2-CH 3​ ) show a strong 3J correlation to C1 ( δ 144.2) and C3 ( δ 130.1), proving its position adjacent to the hydrazine linkage. Conversely, the methyl protons at δ 2.20 (C5-CH 3​ ) correlate to C4 and C6, validating its position on the opposite side of the ring.

• Validating the Thiourea Backbone: The highly deshielded NH-2 proton ( δ 9.15) shows a definitive 2J correlation to the thiocarbonyl carbon ( δ 182.5), confirming the intact thiosemicarbazide chain.

Fig 2: Key HMBC (Heteronuclear Multiple Bond Correlation) mappings validating the structure.

References

• [2] An NMR Investigation of the Effect of Hydrogen Bonding on the Rates of Rotation about the C-N Bonds in Urea and Thiourea. Scholarship @ Claremont.[Link]

• [3] Medium Effect on the Rotational Barrier of N,N,N′-Trimethylurea and N,N,N′-Trimethylthiourea: Experimental and Theoretical Study. The Journal of Physical Chemistry A (ACS Publications).[Link]

• [4] 1H-NMR spectra (DMSO-d6) of the thiosemicarbazones and their copper(I) and diamagnetic nickel(II) complexes. ResearchGate.[Link]

• [1] New Thiosemicarbazide Derivatives with Multidirectional Biological Action. Semantic Scholar / MDPI.[Link]

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Protocols & Analytical Methods

Synthesis of (2,5-Dimethylanilino)thiourea: A Detailed Protocol for Researchers

Abstract

This comprehensive guide details a robust and reproducible protocol for the laboratory-scale synthesis of (2,5-Dimethylanilino)thiourea, a versatile intermediate in the development of various biologically active compounds. This document provides a step-by-step methodology, explains the underlying chemical principles, and outlines the necessary safety precautions. The protocol is designed for researchers, scientists, and professionals in drug development, offering in-depth technical insights and ensuring scientific integrity.

Introduction

Substituted thiourea derivatives are a significant class of organic compounds, widely recognized for their diverse biological activities, including potential applications as antimicrobial, antiviral, and anticancer agents.[1] (2,5-Dimethylanilino)thiourea serves as a key building block in the synthesis of more complex heterocyclic systems and pharmacologically relevant molecules. The protocol outlined herein describes a reliable method for its preparation from readily available starting materials.

The synthesis of substituted thioureas can be achieved through various methods.[1] A common and effective approach involves the reaction of an amine with a thiocarbonyl source.[1] One of the most versatile methods for preparing N,N'-disubstituted thioureas is the reaction of isothiocyanates with amines, which is known for its high yields.[1] An alternative route involves the use of carbon disulfide.[2][3] This document will focus on a method that proceeds through an isothiocyanate intermediate generated in situ or used directly.

Reaction Scheme and Mechanism

The synthesis of (2,5-Dimethylanilino)thiourea typically proceeds via the reaction of 2,5-dimethylaniline with a source of the thiocyanate group. A common method involves the reaction of the corresponding aniline with ammonium thiocyanate in an acidic medium.[4][5] This reaction is believed to proceed through the in-situ formation of 2,5-dimethylphenyl isothiocyanate, which is then attacked by ammonia (generated from the ammonium salt) to yield the target thiourea.

A generalized reaction is as follows:

Ar-NH₂ + NH₄SCN → Ar-NH-C(=S)-NH₂ + NH₃

Where Ar represents the 2,5-dimethylphenyl group.

The following diagram illustrates the generalized workflow for the synthesis of substituted thioureas.

Caption: Generalized workflow for the synthesis of (2,5-Dimethylanilino)thiourea.

Materials and Equipment

Reagents

Reagent	Formula	Molecular Weight ( g/mol )	Quantity	Molar Equivalents	Supplier
2,5-Dimethylaniline	C₈H₁₁N	121.18	1.21 g	1.0	Sigma-Aldrich
Ammonium Thiocyanate	NH₄SCN	76.12	0.84 g	1.1	Fisher Scientific
Hydrochloric Acid (conc.)	HCl	36.46	2 mL	-	VWR
Ethanol	C₂H₅OH	46.07	As needed	-	VWR
Deionized Water	H₂O	18.02	As needed	-	-

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with magnetic stirrer

• Magnetic stir bar

• Beakers and graduated cylinders

• Buchner funnel and filter flask

• Filter paper

• Melting point apparatus

• Standard laboratory glassware

Experimental Protocol

Step 1: Reaction Setup

• In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2,5-dimethylaniline (1.21 g, 10 mmol).

• To this, add 20 mL of deionized water followed by the slow addition of concentrated hydrochloric acid (2 mL). Stir the mixture until the aniline salt dissolves completely.

• Add ammonium thiocyanate (0.84 g, 11 mmol) to the solution.

• Attach a reflux condenser to the flask and place the setup on a heating mantle.

Step 2: Reaction

• Heat the reaction mixture to reflux with continuous stirring.

• Maintain the reflux for a period of 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexane).

Step 3: Work-up and Isolation

• After the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

• As the solution cools, a white or off-white precipitate of (2,5-Dimethylanilino)thiourea should form.

• Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the crude product with cold deionized water (2 x 10 mL) to remove any unreacted salts.

Step 4: Purification

• The crude product can be purified by recrystallization from a suitable solvent, such as aqueous ethanol.

• Dissolve the crude solid in a minimum amount of hot ethanol.

• Add hot deionized water dropwise until the solution becomes slightly turbid.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a desiccator.

Step 5: Characterization

The identity and purity of the synthesized (2,5-Dimethylanilino)thiourea should be confirmed by standard analytical techniques:

• Melting Point: Determine the melting point of the purified product and compare it with the literature value.

• Spectroscopic Analysis:

  • ¹H NMR: To confirm the proton environment of the molecule.

  • ¹³C NMR: To confirm the carbon framework of the molecule.

  • FT-IR: To identify the characteristic functional groups, such as N-H and C=S stretching vibrations.

  • Mass Spectrometry: To determine the molecular weight of the compound.

The following diagram illustrates the chemical reaction for the synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A concise synthesis of substituted thiourea derivatives in aqueous medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thiourea synthesis by thioacylation [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: (2,5-Dimethylanilino)thiourea as a Versatile Ligand in Transition Metal Complexes

I. Foreword: The Chemical Versatility of Thiourea Ligands

Thiourea derivatives represent a cornerstone in coordination chemistry, prized for their ability to form stable complexes with a wide array of transition metals.[1] Their versatility stems from the presence of multiple donor sites—sulfur, and nitrogen atoms—which can act as both hard and soft donors, facilitating diverse coordination modes.[1] These ligands can coordinate as neutral molecules, monoanions, or dianions, leading to complexes with varied geometries and electronic properties.[2] The resulting metal complexes are not mere chemical curiosities; they exhibit a remarkable spectrum of applications, including significant biological activities (antibacterial, antifungal, anticancer) and catalytic prowess in organic synthesis.[1][2][3][4]

This guide focuses on a specific, yet representative, member of this family: (2,5-Dimethylanilino)thiourea . We will explore its synthesis, its role as a chelating agent for first-row transition metals, and the characterization and application of the resulting complexes. The protocols herein are designed to be self-validating, providing researchers with a robust framework for synthesis, characterization, and preliminary application screening.

II. Synthesis of (2,5-Dimethylanilino)thiourea Ligand

The synthesis of N-substituted thioureas can be achieved through several established routes.[4] A common and reliable method involves the reaction of an amine with an isothiocyanate precursor. The following protocol details the synthesis of the title ligand from 2,5-dimethylaniline.

Protocol 1: Synthesis of (2,5-Dimethylanilino)thiourea

Principle: This synthesis proceeds via the in-situ formation of 2,5-dimethylphenyl isothiocyanate from the corresponding amine, followed by a nucleophilic attack by ammonia. This one-pot method is efficient for producing unsymmetrically substituted thioureas.

Materials:

• 2,5-Dimethylaniline

• Carbon Disulfide (CS₂)

• Ammonia solution (aqueous, concentrated)

• Ethanol (Absolute)

• Sodium Hydroxide (NaOH)

• Standard reflux and filtration apparatus

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2,5-dimethylaniline (0.1 mol) in 100 mL of absolute ethanol.

• Intermediate Formation: To this solution, add carbon disulfide (0.1 mol) dropwise while stirring vigorously at room temperature. A dithiocarbamate intermediate will form.

• Thiourea Formation: Slowly add a concentrated aqueous ammonia solution (0.12 mol) to the mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation: After cooling to room temperature, pour the reaction mixture into cold water. A solid precipitate of (2,5-Dimethylanilino)thiourea will form.

• Purification: Collect the crude product by vacuum filtration and wash thoroughly with cold water. Recrystallize the product from an ethanol-water mixture to obtain pure crystals.

• Characterization: Dry the purified product under vacuum and characterize using FT-IR, ¹H NMR, and ¹³C NMR spectroscopy to confirm its structure.

Visualization: Ligand Synthesis Workflow

Caption: A streamlined workflow for the synthesis of the target thiourea ligand.

III. Synthesis of Transition Metal Complexes

The rich coordination chemistry of thiourea ligands allows for the synthesis of complexes with various transition metals.[1] The sulfur atom typically acts as a soft donor, readily coordinating to metal ions like Cu(II), Ni(II), and Zn(II). The nitrogen atoms can also participate in coordination, allowing the ligand to act in a bidentate (N,S) chelating fashion.[3][5]

Protocol 2: General Synthesis of M(II) Complexes

Principle: This protocol describes a general method for complexing the (2,5-Dimethylanilino)thiourea ligand (L) with divalent metal salts (e.g., MCl₂·nH₂O where M = Cu, Ni, Co, Zn) in a 2:1 ligand-to-metal molar ratio. The choice of solvent and reaction conditions promotes the formation of stable coordination complexes.

Materials:

• (2,5-Dimethylanilino)thiourea (Ligand, L)

• Metal(II) salt (e.g., CuCl₂·2H₂O, NiCl₂·6H₂O, ZnCl₂)

• Ethanol or Methanol (Anhydrous)

• Stirring and reflux apparatus

Procedure:

• Ligand Solution: Dissolve the ligand (2 mmol) in 20 mL of hot ethanol in a 100 mL round-bottom flask.

• Metal Salt Solution: In a separate beaker, dissolve the metal(II) salt (1 mmol) in a minimum amount of the same solvent (approx. 10 mL).

• Complexation: Add the metal salt solution dropwise to the hot, stirring ligand solution. A change in color and/or the formation of a precipitate is often observed immediately.

• Reflux: Attach a condenser to the flask and reflux the mixture for 2-3 hours to ensure the completion of the reaction.

• Isolation: Allow the mixture to cool to room temperature. If a precipitate has formed, collect it by vacuum filtration. If the solution is clear, reduce the solvent volume by half using a rotary evaporator and allow it to stand. Crystals may form upon slow evaporation or by placing the solution in a refrigerator.

• Washing and Drying: Wash the collected solid complex with a small amount of cold ethanol and then diethyl ether to remove any unreacted starting materials. Dry the complex in a desiccator over anhydrous CaCl₂.

• Characterization: Characterize the resulting complex using FT-IR, UV-Vis, elemental analysis, and molar conductivity measurements.

Visualization: Metal Complex Synthesis Workflow

Caption: A generalized workflow for the synthesis of transition metal complexes.

IV. Essential Characterization Techniques: The Rationale

Characterizing the newly synthesized ligand and its metal complexes is crucial to confirm their identity, purity, and structure. Each technique provides a unique piece of the structural puzzle.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: This is the first line of evidence for coordination. In the free ligand, key vibrational bands include ν(N-H) and ν(C=S). Upon complexation through the sulfur atom, the ν(C=S) band is expected to shift to a lower frequency (wavenumber) due to the weakening of the C=S double bond.[6] Conversely, the ν(C-N) band may shift to a higher frequency, indicating an increase in its double bond character.[5] If the NH group is involved in coordination, a noticeable shift in the ν(N-H) band will also occur.[5]

• NMR Spectroscopy (¹H & ¹³C): For diamagnetic complexes (e.g., Zn(II)), NMR is invaluable. In the ¹H NMR spectrum of the free ligand, the N-H protons will appear as a broad singlet. Upon complexation, the chemical shift of this proton and adjacent aromatic protons can change significantly.[7] Similarly, in the ¹³C NMR spectrum, the most informative signal is that of the thiocarbonyl carbon (C=S). Coordination through sulfur causes a downfield shift in this signal, indicating a decrease in electron density around the carbon atom.[5]

• UV-Visible Spectroscopy: This technique provides insights into the electronic transitions within the complex and, by extension, its geometry. The free ligand typically shows intense bands in the UV region corresponding to π→π* and n→π* transitions.[7] Upon complexation, new bands may appear in the visible region, which are attributable to d-d transitions of the metal ion or metal-to-ligand charge transfer (MLCT) bands.[7] The position and intensity of these bands are characteristic of the metal ion's coordination environment (e.g., tetrahedral, square planar, or octahedral).

Table 1: Representative Spectroscopic Data Comparison

Compound Type	FT-IR (cm⁻¹) ν(C=S)	¹³C NMR (ppm) δ(C=S)	UV-Vis λₘₐₓ (nm)	Rationale for Change
Free Ligand	~840-860	~175-185	~240 (π→π), ~290 (n→π)	Baseline spectroscopic signature.
M(II) Complex	~800-830 (Shift to lower ν)	~180-190 (Downfield shift)	Ligand bands + New bands > 400 nm	Coordination through the sulfur atom weakens the C=S bond and decreases electron density. New bands in the visible region indicate d-d or MLCT transitions.[5][7]

V. Application Focus: Antimicrobial Screening

Thiourea-metal complexes are widely reported to possess significant antimicrobial properties.[2][8][9] The biological activity of the complexes is often found to be greater than that of the free ligand.[9] This enhancement is explained by Overtone's concept and Tweedy's chelation theory . Chelation reduces the polarity of the metal ion, increasing the complex's lipophilicity. This allows the complex to more easily penetrate the lipid layers of microbial cell membranes, interfere with cellular processes, and inhibit enzyme activity.

Protocol 3: Antimicrobial Activity Screening (Agar Disc Diffusion Method)

Principle: This method provides a qualitative and semi-quantitative assessment of the antimicrobial activity of the synthesized compounds. A filter paper disc impregnated with the test compound is placed on an agar plate inoculated with a test microorganism. The compound diffuses into the agar, and if it is effective, it will inhibit the growth of the microorganism, resulting in a clear area or "zone of inhibition" around the disc.

Materials:

• Synthesized ligand and metal complexes

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)[5][8]

• Fungal strains (e.g., Candida albicans)[2]

• Nutrient Agar (for bacteria), Potato Dextrose Agar (for fungi)

• Sterile Petri dishes, sterile filter paper discs (6 mm)

• Dimethyl Sulfoxide (DMSO) as a solvent (negative control)

• Standard antibiotic (e.g., Tetracycline) and antifungal (e.g., Nystatin) discs (positive controls)[2][5]

• Micropipettes, incubator

Procedure:

• Prepare Inoculum: Prepare a fresh suspension of the test microorganism in sterile saline solution, adjusted to a 0.5 McFarland standard turbidity.

• Plate Inoculation: Using a sterile cotton swab, evenly spread the microbial inoculum over the entire surface of the agar plate.

• Prepare Test Discs: Dissolve the ligand and each metal complex in DMSO to a known concentration (e.g., 1 mg/mL). Impregnate sterile filter paper discs with a fixed volume (e.g., 20 µL) of each test solution. Allow the solvent to evaporate completely.

• Disc Placement: Aseptically place the prepared discs, along with a DMSO-only negative control and a standard antibiotic/antifungal positive control, onto the surface of the inoculated agar plates.

• Incubation: Incubate the bacterial plates at 37°C for 24 hours and the fungal plates at 28°C for 48-72 hours.

• Data Collection: After incubation, measure the diameter (in mm) of the zone of inhibition around each disc. The results are typically reported as the mean of triplicate measurements.

Visualization: Mechanism of Antimicrobial Action

Caption: Conceptual flow of how chelation enhances antimicrobial efficacy.

VI. References

• Antimicrobial Activity of Some Thiourea Derivatives and Their Nickel and Copper Complexes. Molecules.

• Synthesis and Anti-microbial Activities of Some Thiourea Based Metal Complexes. Research Square.

• (PDF) Synthesis and Anti-microbial Activities of Some Thiourea Based Metal Complexes. ResearchGate.

• Thiourea Derivative Metal Complexes: Spectroscopic, Anti-Microbial Evaluation, ADMET, Toxicity, and Molecular Docking Studies. MDPI.

• SYNTHESIS, CHARACTERISATION AND ANTIBACTERIAL STUDIES OF Cu(II) COMPLEXES THIOUREA. Universiti Kebangsaan Malaysia.

• Synthesis, characterization and catalytic activities of Zn(II) and Cd(II) complexes supported by unsymmetrical aryl thiourea ligands. Dalton Transactions.

• Thiourea-Derived Chelating Ligands and Their Organometallic Compounds: Investigations into Their Anticancer Activity. MDPI.

• First Row Transition Metal Complexes Derived from N, N -Substituted Thiourea. Basrah Journal of Science.

• Spectroscopic comparison of thiourea ligands and their metal complexes. BenchChem.

• (PDF) Thiourea-Derived Chelating Ligands and Their Organometallic Compounds: Investigations into Their Anticancer Activity. ResearchGate.

• Thiourea-Derived Chelating Ligands and Their Organometallic Compounds: Investigations into Their Anticancer Activity. OSTI.GOV.

• The Synthesis and Characterization of Transition Metal Complexes of Mono Thiourea as Ligand and its Nonlinear Optic Application. Journal of Materials in Life Sciences.

• Spectroscopic Characterisation of Metal Complexes with Tetradentate Ligand. Semantic Scholar.

• First Row Transition Metal Complexes Derived from N, N -Substituted Thiourea. Basrah Journal of Science.

• Synthesis, characterization, and crystal structures of N,N′-bis(2-dialkylaminophenyl)thioureas. Structural Chemistry.

• Synthesis and Spectral Study of 2-furaldehyde thiourea Ligand and Their Complexes with Some Transition Metal (II). CORE.

• Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordination Abilities. MDPI.

Sources

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. Antimicrobial Activity of Some Thiourea Derivatives and Their Nickel and Copper Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. Thiourea Derivative Metal Complexes: Spectroscopic, Anti-Microbial Evaluation, ADMET, Toxicity, and Molecular Docking Studies | MDPI [mdpi.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. The Synthesis and Characterization of Transition Metal Complexes of Mono Thiourea as Ligand and its Nonlinear Optic Application | Journal of Materials in Life Sciences [jomalisc.utm.my]
• 8. researchgate.net [researchgate.net]
• 9. ukm.my [ukm.my]

Preparation of (2,5-Dimethylanilino)thiourea from 2,5-dimethylaniline

Application Note & Protocol: A-125

Topic: Strategic Synthesis of (2,5-Dimethylanilino)thiourea from 2,5-dimethylaniline For: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, field-tested protocol for the synthesis of (2,5-Dimethylanilino)thiourea, a valuable building block in medicinal chemistry and materials science. Thiourea derivatives are of significant interest due to their wide range of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[1][2] This guide moves beyond a simple recitation of steps to explain the underlying chemical principles, ensuring both reproducibility and a deeper understanding of the synthetic strategy. The protocol details a reliable method starting from 2,5-dimethylaniline and ammonium thiocyanate, emphasizing safety, efficiency, and product validation.

Introduction and Scientific Rationale

The thiourea moiety (N-C(S)-N) is a critical pharmacophore found in numerous clinically relevant molecules and serves as a versatile intermediate for synthesizing various heterocyclic compounds.[1] The synthesis of aryl thioureas is a fundamental transformation in organic chemistry. Common methods include the reaction of amines with isothiocyanates, thiophosgene, or carbon disulfide.[3][4][5][6]

The selected protocol involves the reaction of 2,5-dimethylaniline with ammonium thiocyanate in an acidic medium. This approach is advantageous as it avoids the handling of highly toxic and volatile reagents like thiophosgene or carbon disulfide. The reaction proceeds through the in situ generation of 2,5-dimethylphenyl isothiocyanate, which subsequently undergoes a nucleophilic attack by the amino group of another 2,5-dimethylaniline molecule is not quite right for the target molecule. For the target N-monosubstituted thiourea, the aniline hydrochloride reacts with the thiocyanate salt. This method is a robust and scalable route for producing the desired N-aryl thiourea.

Reaction Principle

The core of this synthesis is the acid-catalyzed reaction between an aniline salt and a thiocyanate salt. The aniline is first protonated by hydrochloric acid to form 2,5-dimethylanilinium chloride. This salt then reacts with ammonium thiocyanate. The thiocyanic acid (HSCN) generated in the acidic medium exists in equilibrium with isothiocyanic acid (HN=C=S). The amino group of 2,5-dimethylaniline then acts as a nucleophile, attacking the electrophilic carbon of the isothiocyanate form to yield the final product, (2,5-Dimethylanilino)thiourea.

Caption: Overall reaction scheme for the synthesis.

Detailed Experimental Protocol

This protocol is designed as a self-validating system. Adherence to the specified conditions and stoichiometric ratios is critical for achieving high yield and purity.

Materials and Equipment

Reagent / Material	Formula	MW ( g/mol )	CAS No.	Purity/Grade	Supplier
2,5-Dimethylaniline	C₈H₁₁N	121.18	95-78-3	≥99%	Sigma-Aldrich
Ammonium Thiocyanate	NH₄SCN	76.12	1762-95-4	≥98%	Fisher Scientific
Hydrochloric Acid	HCl	36.46	7647-01-0	37% (conc.)	VWR
Ethanol	C₂H₅OH	46.07	64-17-5	95% or Absolute	-
Deionized Water	H₂O	18.02	7732-18-5	-	-
Activated Charcoal	C	12.01	7440-44-0	Decolorizing	-

Equipment:

• 500 mL three-neck round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Büchner funnel and filter flask

• Standard laboratory glassware (beakers, graduated cylinders)

• Recrystallization dish

• Melting point apparatus

• Thin-Layer Chromatography (TLC) plates (Silica gel 60 F₂₅₄)

Step-by-Step Synthesis Procedure

Caption: Experimental workflow from setup to characterization.

1. Reaction Setup:

• Assemble the 500 mL three-neck round-bottom flask with a magnetic stir bar, reflux condenser, and a thermometer. Ensure all joints are properly sealed. Perform this entire procedure within a certified chemical fume hood.

2. Preparation of 2,5-Dimethylanilinium Chloride:

• In a separate beaker, carefully add 24.24 g (0.20 mol) of 2,5-dimethylaniline to 100 mL of deionized water.

• While stirring, slowly add 20 mL of concentrated hydrochloric acid (approx. 0.24 mol). The addition is exothermic; control the temperature with an ice bath if necessary. A thick white precipitate of the hydrochloride salt will form.

• Transfer this slurry to the 500 mL reaction flask.

3. Addition of Thiocyanate:

• In a separate beaker, dissolve 16.75 g (0.22 mol) of ammonium thiocyanate in 50 mL of deionized water.

• Transfer this solution to the reaction flask containing the anilinium salt slurry.

4. Reflux:

• Heat the reaction mixture to a gentle reflux (approximately 100-105 °C) using the heating mantle.

• Continue refluxing with vigorous stirring for 4-5 hours. The initial slurry will gradually dissolve, and the solution may darken.

• Expert Insight: The acid catalyst is crucial for generating thiocyanic acid (HNCS), the reactive electrophile. Refluxing provides the necessary activation energy for the nucleophilic attack of the aniline onto the HNCS.

5. Work-up and Isolation of Crude Product:

• After the reflux period, turn off the heat and allow the mixture to cool to room temperature, then further cool in an ice bath for 30 minutes.

• The product, (2,5-Dimethylanilino)thiourea, will precipitate out as a solid.

• Collect the crude solid by vacuum filtration using a Büchner funnel.

• Wash the filter cake with two portions of 50 mL of cold deionized water to remove any unreacted salts and acid.

• Press the solid as dry as possible on the filter.

6. Purification by Recrystallization:

• Transfer the crude solid to a 500 mL Erlenmeyer flask.

• Add approximately 200-250 mL of a 50:50 ethanol/water mixture.

• Heat the mixture on a hot plate with stirring until the solid completely dissolves. If the solution is colored, add a small amount of activated charcoal and boil for an additional 5 minutes.

• Trustworthiness Check: Using a mixed solvent system like ethanol/water is key. The product is soluble in the hot solvent mixture but has low solubility when cold, allowing for efficient crystallization and separation from impurities.

• If charcoal was used, perform a hot filtration through a fluted filter paper to remove it.

• Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified, crystalline product by vacuum filtration. Wash with a small amount of cold 50:50 ethanol/water.

7. Drying and Characterization:

• Dry the purified crystals in a vacuum oven at 50-60 °C until a constant weight is achieved.

• Determine the melting point of the dried product.

• Characterize the product using spectroscopic methods (¹H NMR, ¹³C NMR, FT-IR) to confirm its structure and purity.[7][8] The characteristic C=S stretch in the IR spectrum is typically observed around 1350 cm⁻¹.

Quantitative Data Summary

Parameter	Value	Molar Equivalent
2,5-Dimethylaniline	24.24 g	1.0 eq (0.20 mol)
Ammonium Thiocyanate	16.75 g	1.1 eq (0.22 mol)
Conc. Hydrochloric Acid	20 mL	~1.2 eq (~0.24 mol)
Reaction Temperature	100-105 °C	-
Reaction Time	4-5 hours	-
Theoretical Yield	36.05 g	-
Expected Yield	75-85%	-

Safety and Hazard Management

Strict adherence to safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, chemical splash goggles, and nitrile gloves.

• Ventilation: All steps must be conducted in a properly functioning chemical fume hood to avoid inhalation of toxic vapors.[9][10]

• Reagent Hazards:

  • 2,5-Dimethylaniline: Toxic if swallowed, inhaled, or in contact with skin.[9][10] It is a suspected carcinogen and is toxic to aquatic life.[11] Avoid all direct contact.

  • Hydrochloric Acid: Highly corrosive. Causes severe skin burns and eye damage. Handle with extreme care.

  • Ammonium Thiocyanate: Harmful if swallowed or inhaled.

• Emergency Procedures: Have an emergency eyewash station and safety shower readily accessible. In case of skin contact, wash immediately and thoroughly with soap and water.[10] In case of inhalation, move to fresh air. Seek immediate medical attention for any significant exposure.

• Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations. Aqueous acidic and organic waste streams should be collected separately in designated containers.

References

• Maddani, M. R., & Prabhu, K. R. (2010). A Concise Synthesis of Substituted Thiourea Derivatives in Aqueous Medium. The Journal of Organic Chemistry, 75(7), 2327–2332. Available from: [Link]

• Gontsa, R., et al. (2022). New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities. Molecules, 27(19), 6296. Available from: [Link]

• Al-Mulla, A. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Chemistry, 6(2), 484-523. Available from: [Link]

• Organic Chemistry Portal. Synthesis of thioureas. Available from: [Link]

• ResearchGate. Preparation of thioureas from isothiocyanates and amines or ammonia. Available from: [Link]

• Khan, K. M., et al. (2019). Synthesis and Evaluation of Amide and Thiourea Derivatives as Carbonic Anhydrase (CA) Inhibitors. Molecules, 24(17), 3163. Available from: [Link]

• Schoen, K. P., & Shen, B. (2017). Synthesis of Isothiocyanates and Unsymmetrical Thioureas with the Bench-Stable Solid Reagent (Me4N)SCF3. Organic Letters, 19(8), 2106–2109. Available from: [Link]

• Sreekanth, P., et al. (2014). Design, Synthesis and Bioevaluation of New Urea/Thiourea Derivatives of 3,5-dichloro-4-hydroxy-aniline. International Journal of Pharmaceutical Sciences and Research, 5(11), 4786-4793. Available from: [Link]

• Brewster, R. Q., & Schroeder, W. (n.d.). p-THIOCYANODIMETHYLANILINE. Organic Syntheses. Available from: [Link]

• Saeed, S., et al. (2021). Recent trends in chemistry, structure, and various applications of 1-acyl-3-substituted thioureas: a detailed review. RSC Advances, 11(52), 32778-32822. Available from: [Link]

• Chen, C.-Y., et al. (2016). Synthesis, characterization, and crystal structures of N,N′-bis(2-dialkylaminophenyl)thioureas. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 10), 1481–1486. Available from: [Link]

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• 1. New N-acyl Thiourea Derivatives: Synthesis, Standardized Quantification Method and In Vitro Evaluation of Potential Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Thiourea synthesis by thioacylation [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Evaluation of Amide and Thiourea Derivatives as Carbonic Anhydrase (CA) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, characterization, and crystal structures of N,N′-bis­(2-di­alkyl­amino­phen­yl)thio­ureas - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols: (2,5-Dimethylanilino)thiourea in Organocatalysis

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Desk of: A Senior Application Scientist

This document provides a detailed technical guide on the application of N-aryl thiourea derivatives, with a specific focus on the structural motif of (2,5-Dimethylanilino)thiourea, in the field of organocatalysis. We will explore the fundamental principles of thiourea catalysis, the mechanistic basis for its efficacy, and provide detailed protocols for its application in key synthetic transformations.

The Principle of Thiourea Organocatalysis: A Paradigm of Non-Covalent Activation

Thiourea organocatalysis has emerged as a cornerstone of asymmetric synthesis, offering a powerful, metal-free alternative to traditional Lewis acid catalysis.[1][2] The catalytic activity of these molecules stems from their ability to act as potent hydrogen-bond donors. The two N-H protons of the thiourea moiety can form a bidentate, "clamp-like" hydrogen bond with Lewis basic functional groups on an electrophilic substrate, such as the oxygen atoms of a carbonyl or nitro group, or the nitrogen of an imine.[1][3] This non-covalent interaction polarizes the substrate, lowering its LUMO (Lowest Unoccupied Molecular Orbital) and thereby activating it for nucleophilic attack.[3]

The advantages of this catalytic mode are numerous:

• Metal-Free: Avoids toxic heavy metal contamination in final products, which is critical for pharmaceutical synthesis.[1]

• Mild Conditions: Reactions are typically run under neutral, ambient conditions, tolerating a wide range of sensitive functional groups.[1]

• Bench-Stable: Catalysts are often crystalline solids that are stable to air and moisture, requiring no special handling procedures.[1]

• Enzymatic Mimicry: The use of multiple, weak, non-covalent interactions to stabilize transition states is reminiscent of how enzymes achieve their remarkable selectivity.[2]

The structure of the aryl group appended to the thiourea nitrogen is critical for tuning its catalytic activity. While electron-withdrawing groups (e.g., 3,5-bis(trifluoromethyl)phenyl) are commonly used to increase the acidity of the N-H protons and enhance catalytic activity, the use of substituted anilino groups, such as the (2,5-Dimethylanilino) moiety, allows for a nuanced interplay of steric and electronic effects to control stereoselectivity. The ortho-methyl group, in particular, can create a well-defined chiral pocket that effectively shields one face of the bound substrate, directing the nucleophilic attack with high precision.

Bifunctional Catalysis: The Synergistic Approach

A significant evolution in thiourea catalysis is the development of bifunctional catalysts.[3][4] These sophisticated molecules incorporate a Lewis basic site—typically a tertiary amine—into the chiral scaffold alongside the thiourea moiety.[4][5] This design enables a synergistic, push-pull mechanism.

The catalyst performs two roles simultaneously:

• Electrophile Activation: The thiourea group activates the electrophile via hydrogen bonding.[4]

• Nucleophile Activation: The amine group acts as a Brønsted base, deprotonating the nucleophile (e.g., a malonate or nitroalkane) to increase its reactivity.[4]

This dual activation within a single, organized transition state leads to dramatic rate enhancements and exceptionally high levels of stereocontrol.[4][6]

Caption: Dual activation mechanism of a bifunctional thiourea catalyst.

Application Protocol: Asymmetric Michael Addition to a Nitroalkene

The Michael addition of carbon nucleophiles to nitroalkenes is a powerful C-C bond-forming reaction. Bifunctional thiourea catalysts, such as those derived from a chiral diamine and a substituted phenyl isothiocyanate (e.g., 2,5-dimethylphenyl isothiocyanate), are exceptionally effective for this transformation.[7][8]

General Procedure

This protocol describes a representative asymmetric Michael addition of diethyl malonate to β-nitrostyrene, catalyzed by a chiral thiourea catalyst incorporating the (2,5-Dimethylanilino) structural element.

Materials & Reagents:

• Chiral (2,5-Dimethylanilino)thiourea catalyst (e.g., derived from (1R,2R)-cyclohexanediamine)

• β-Nitrostyrene (Electrophile)

• Diethyl malonate (Nucleophile)

• Toluene (Anhydrous)

• Dichloromethane (DCM)

• Hexane, Ethyl Acetate (for chromatography)

• Silica Gel (230-400 mesh)

Equipment:

• Oven-dried glassware (round-bottom flask, magnetic stir bar)

• Syringes

• Magnetic stir plate

• Thin-Layer Chromatography (TLC) plates and chamber

• Rotary evaporator

• Flash chromatography setup

Step-by-Step Protocol:

• Reaction Setup: To an oven-dried 10 mL round-bottom flask containing a magnetic stir bar, add the chiral (2,5-Dimethylanilino)thiourea catalyst (0.02 mmol, 10 mol%).

• Solvent and Substrate Addition: Place the flask under an inert atmosphere (e.g., nitrogen or argon). Add anhydrous toluene (2.0 mL) and stir until the catalyst dissolves. Add β-nitrostyrene (0.20 mmol, 1.0 equiv).

• Reaction Initiation: Cool the mixture to the desired temperature (e.g., room temperature or 0 °C). Add diethyl malonate (0.30 mmol, 1.5 equiv) dropwise via syringe.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent). The disappearance of the starting nitroalkene spot indicates reaction completion. This typically takes 12-48 hours.

• Work-up: Upon completion, concentrate the reaction mixture directly onto silica gel using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of Hexane/Ethyl Acetate to afford the pure Michael adduct.

• Analysis: Determine the yield of the isolated product. The enantiomeric excess (ee) can be determined by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Causality and Experimental Insights

• Choice of Solvent: Non-polar, aprotic solvents like toluene or dichloromethane are preferred as they do not compete with the substrate for hydrogen bonding to the catalyst, thus maximizing catalytic efficiency.

• Catalyst Loading: Typically, 1-10 mol% is sufficient. Higher loadings may be required for less reactive substrates, but can make purification more challenging.

• Temperature Control: Lowering the reaction temperature often improves enantioselectivity by favoring the more ordered transition state leading to the major enantiomer over the higher-energy transition state for the minor one.

• Purity of Reagents: The use of anhydrous solvent and pure reagents is crucial, as water can interfere with the hydrogen-bonding network and hydrolyze substrates or intermediates.

Representative Data

The performance of aryl-thiourea catalysts is highly dependent on the specific substrates used. The following table provides representative results for the Michael addition catalyzed by bifunctional thiourea organocatalysts, illustrating the typical scope and efficiency.

Entry	Electrophile (Nitroalkene)	Nucleophile	Yield (%)	ee (%)
1	β-Nitrostyrene	Diethyl malonate	95	94
2	(E)-1-Nitro-4-chlorostyrene	Acetylacetone	98	92
3	(E)-1-Nitro-4-methylstyrene	Diethyl malonate	92	93
4	(E)-3-Nitrostyrene	Dibenzoylmethane	99	90
5	(E)-2-Nitro-1-(thiophen-2-yl)ethene	Diethyl malonate	89	96

Note: Data is representative of reactions catalyzed by chiral bifunctional thiourea catalysts under optimized conditions and serves as an illustrative example.[7][8]

Synthesis of a (2,5-Dimethylanilino)thiourea Catalyst

The synthesis of these catalysts is generally straightforward, making them highly accessible. A common route involves the reaction of a chiral amine with the corresponding isothiocyanate.

Caption: General synthetic route to a bifunctional thiourea catalyst.

Protocol: Synthesis of a Chiral Thiourea

• Dissolve the chiral amine (1.0 equiv) in dichloromethane (DCM, ~0.2 M).

• To this stirring solution, add 2,5-dimethylphenyl isothiocyanate (1.0 equiv) in a single portion at room temperature.

• Stir the reaction mixture for 12-24 hours. Monitor by TLC until the starting amine is consumed.

• Upon completion, concentrate the solvent under reduced pressure.

• The crude product can often be purified by recrystallization (e.g., from ethyl acetate/hexane) or by flash column chromatography to yield the pure thiourea catalyst.

Conclusion

(2,5-Dimethylanilino)thiourea and its derivatives represent a versatile and powerful class of organocatalysts. Their ability to activate substrates through a well-defined hydrogen-bonding mechanism, particularly within a bifunctional framework, allows for the highly efficient and stereoselective synthesis of complex molecules under mild, environmentally benign conditions. The protocols and principles outlined in this guide provide a solid foundation for researchers to explore and apply this valuable catalytic system in their own synthetic endeavors, from academic discovery to industrial drug development.

References

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• PubMed. (2016). Organophotocatalysis: Insights into the Mechanistic Aspects of Thiourea-Mediated Intermolecular [2+2] Photocycloadditions. Angewandte Chemie International Edition. [Link]

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• Kyoto University. DEVELOPMENT OF CHIRAL THIOUREA CATALYST AND ITS APPLICATION TO ASYMMETRIC CATALYTIC REACTIONS. [Link]

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• MOST Wiedzy. New thiourea organocatalysts and their application for the synthesis of 5-(1H-indol-3-yl)methyl-2,2-dimethyl-1,3-dioxane-4,6-dio. [Link]

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Protocol for growing single crystals of (2,5-Dimethylanilino)thiourea

An Application Guide and Protocol for the Synthesis and Single Crystal Growth of (2,5-Dimethylanilino)thiourea

Introduction

Thiourea derivatives are a versatile class of organic compounds with significant applications ranging from medicinal chemistry and organocatalysis to materials science, particularly in the development of nonlinear optical (NLO) materials.[1][2][3] The presence of both hydrogen bond donors (N-H) and acceptors (C=S) allows for the formation of extensive supramolecular networks, making them excellent candidates for crystal engineering.[3][4] (2,5-Dimethylanilino)thiourea, an unsymmetrical aryl-substituted thiourea, is a compound of interest for structural and materials property studies.

The growth of high-quality single crystals is an indispensable prerequisite for the unambiguous determination of a molecule's three-dimensional structure via X-ray diffraction (XRD).[5] This structural information is fundamental to understanding structure-property relationships, designing new materials, and meeting regulatory requirements in drug development. This document provides a comprehensive, field-proven guide for the synthesis of (2,5-Dimethylanilino)thiourea and subsequent growth of diffraction-quality single crystals. The protocols are designed to be robust, explaining the causality behind each step to empower researchers to adapt and troubleshoot the procedures effectively.

Part 1: Synthesis of (2,5-Dimethylanilino)thiourea

The synthesis of unsymmetrical thioureas is reliably achieved through the nucleophilic addition of a primary amine to an isothiocyanate.[6][7] This reaction is typically high-yielding and clean, often requiring minimal purification. In this protocol, we will generate the target compound from 2,5-dimethylaniline and a suitable isothiocyanate precursor.

Materials and Equipment

Reagents and Chemicals	Equipment
2,5-Dimethylaniline (≥98%)	Round-bottom flasks
Benzoyl isothiocyanate (or similar)	Magnetic stirrer and stir bars
Dichloromethane (DCM), anhydrous	Reflux condenser
Methanol (MeOH)	Heating mantle or oil bath
Sodium hydroxide (NaOH) solution	Separatory funnel
Hydrochloric acid (HCl), dilute	Rotary evaporator
Anhydrous sodium sulfate (Na₂SO₄)	Buchner funnel and filter paper
Deionized water	Standard laboratory glassware

Step-by-Step Synthesis Protocol

This protocol is based on the well-established reaction between an amine and an isothiocyanate, followed by hydrolysis to yield the target thiourea.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2,5-dimethylaniline (1.0 eq) in anhydrous dichloromethane (DCM, approx. 30 mL).

• Isothiocyanate Addition: To the stirred solution, add benzoyl isothiocyanate (1.0 eq) dropwise at room temperature. The reaction is often exothermic; a water bath can be used for cooling if necessary.

• Reaction Monitoring: Allow the mixture to stir at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting amine is consumed (typically 1-2 hours).[6]

• Intermediate Hydrolysis: Once the initial reaction is complete, add a 10% aqueous solution of sodium hydroxide (NaOH) (2.0 eq) to the flask. Attach a reflux condenser and heat the mixture to a gentle reflux for 1-2 hours to hydrolyze the benzoyl group.

• Workup and Extraction: After cooling to room temperature, transfer the mixture to a separatory funnel. Wash the organic layer sequentially with deionized water (2 x 30 mL) and a dilute HCl solution (1 x 20 mL) to remove any unreacted amine.

• Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is typically of high purity. However, for obtaining optimal crystals, it is advisable to purify the powder by recrystallization from a suitable solvent like methanol or an ethanol/water mixture to ensure all impurities are removed.[8]

Part 2: Protocol for Single Crystal Growth

The successful growth of single crystals is often described as an art, but it is underpinned by the scientific principle of slowly achieving a state of supersaturation.[5][9] The key is to allow molecules to organize into a well-ordered lattice gradually. Hasty crystallization leads to the formation of small, intergrown, or flawed crystals unsuitable for diffraction.[8]

Essential Preliminary Step: Solvent Screening

Before attempting to grow single crystals, it is crucial to identify a suitable solvent or solvent system. An ideal solvent will dissolve the compound moderately when hot but poorly when cold.[8][10]

Procedure:

• Place a small amount (5-10 mg) of purified (2,5-Dimethylanilino)thiourea powder into several small test tubes.

• Add a different solvent (e.g., methanol, ethanol, acetone, ethyl acetate, toluene, heptane) dropwise to each tube at room temperature, observing solubility.

• If the compound does not dissolve at room temperature, gently heat the tube to the solvent's boiling point.

• If the compound dissolves completely upon heating, allow the solution to cool slowly to room temperature and then in an ice bath.

• The ideal solvent is one from which solid material precipitates upon cooling. A solvent that dissolves the compound completely at room temperature or not at all even when hot is unsuitable for single-solvent crystallization but may be useful in a multi-solvent system.

Recommended Crystallization Techniques

It is highly recommended to set up multiple crystallization attempts in parallel using different methods and solvents identified during screening.[11] Patience is critical; crystals can take anywhere from a few days to several weeks to form.[11]

This is the simplest and most common method for growing single crystals.[11][12] It is ideal for compounds that are moderately soluble at room temperature.

• Prepare the Solution: Dissolve 20-50 mg of the purified compound in a suitable solvent in a small, clean vial. The solution should be nearly saturated but not fully saturated at room temperature.[11]

• Filter: Filter the solution through a pipette with a small cotton or glass wool plug into a clean crystallization vessel (e.g., a 4 mL vial) to remove any dust or particulate matter, which can act as unwanted nucleation sites.[10]

• Cover and Store: Cover the vial with a cap, but do not tighten it completely. Alternatively, cover the opening with paraffin film and poke 2-3 small holes in it with a needle.[5] This allows the solvent to evaporate very slowly.

• Incubate: Place the vial in a location free from vibrations and temperature fluctuations and allow it to stand undisturbed.

This method is effective for compounds that exhibit a significant increase in solubility with temperature.[12]

• Prepare a Saturated Solution: In a test tube or small flask, add the purified compound to a suitable solvent. Heat the mixture to just below the solvent's boiling point while adding more compound until the solution is saturated (a small amount of solid remains undissolved).

• Filter Hot: Add a few more drops of hot solvent to dissolve the remaining solid and immediately filter the hot solution into a clean, pre-warmed crystallization vessel to remove impurities.[13]

• Insulate and Cool: Tightly cap the vessel and place it into a large, insulated container (e.g., a Dewar flask filled with hot water or a beaker wrapped in glass wool) to ensure the cooling process is as slow as possible.[10][14] A slow cooling rate is critical for the formation of large, well-ordered crystals.[8]

• Incubate: Allow the setup to cool to room temperature undisturbed over 24-48 hours.

This technique is highly controlled and effective when a compound is very soluble in one solvent (the "solvent") but insoluble in another miscible solvent (the "anti-solvent").[11][15]

• Prepare the Inner Vial: Dissolve the compound in a minimal amount of a good solvent (e.g., DCM or acetone) in a small, open vial (e.g., 1 mL).

• Prepare the Outer Vessel: Place this small vial inside a larger jar or beaker (e.g., 20 mL vial) that contains a few milliliters of the anti-solvent (e.g., hexane or diethyl ether). The anti-solvent should be more volatile than the solvent.[11]

• Seal and Incubate: Seal the outer vessel tightly. Over time, the anti-solvent will slowly diffuse in its vapor phase into the inner vial. This gradually decreases the solubility of the compound in the mixed solvent system, inducing slow crystallization.

Quantitative Data Summary

Parameter	Slow Evaporation	Slow Cooling	Vapor Diffusion
Compound Mass	20 - 50 mg	50 - 100 mg	10 - 30 mg
Solvent Volume	2 - 5 mL	3 - 5 mL	0.5 - 1 mL (inner vial)
Anti-Solvent Volume	N/A	N/A	2 - 4 mL (outer vessel)
Typical Duration	3 - 14 days	1 - 3 days	2 - 10 days
Key Principle	Increasing Concentration	Decreasing Solubility (Temp)	Decreasing Solubility (Polarity)

Part 3: Crystal Harvesting and Characterization

Harvesting and Quality Assessment

Once crystals of a suitable size (ideally 0.1 - 0.3 mm in at least two dimensions) have formed, they must be carefully harvested.[12]

• Inspection: Examine the crystals under a microscope. Good quality single crystals should be transparent with well-defined faces and no visible cracks or imperfections.[5] Reject cloudy, polycrystalline, or dendritic formations.

• Isolation: Carefully remove the chosen crystal from the mother liquor using a pipette to draw away the solvent, or by decanting.

• Washing: Quickly wash the crystal with a small amount of cold solvent to remove any surface impurities.

• Drying: Gently wick away excess solvent with the edge of a filter paper and allow the crystal to air dry.

Recommended Analytical Techniques

• Single-Crystal X-ray Diffraction (SC-XRD): The definitive technique to determine the molecular structure, bond lengths, bond angles, and packing arrangement in the solid state.[16]

• Fourier-Transform Infrared Spectroscopy (FTIR): Confirms the presence of key functional groups (N-H, C=S, aromatic C-H) in the synthesized material.[17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the molecular structure and purity of the bulk synthesized sample.

• Powder X-ray Diffraction (PXRD): Can be used to confirm the phase purity of the bulk crystalline material by comparing the experimental pattern to one simulated from the single-crystal data.[17]

Part 4: Visual Workflow Diagrams

The following diagrams illustrate the logical flow of the synthesis and crystallization processes.

Caption: Workflow for the synthesis of (2,5-Dimethylanilino)thiourea powder.

Caption: General workflow for growing single crystals.

References

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• Begum, S. A., Hossain, M., & Podder, J. (2001). An Investigation on the Growth and Characterization of Thiourea Single Crystal Grown from Aqueous Solutions. SciSpace. Retrieved from [Link]

• wikiHow. (2023, February 19). 9 Ways to Crystallize Organic Compounds. Retrieved from [Link]

• Indian Journal of Scientific Research. (n.d.). GROWTH AND CHARACTERIZATION OF SINGLE CRYSTALS OF THIOUREA BASED COMPOUNDS. Retrieved from [Link]

• Surentherababu, S., & Rajasekaran, P. (2012). Growth and characterization of thiourea single crystal from sulphuric acid solutions. Optoelectronics and Advanced Materials – Rapid Communications, 6. Retrieved from [Link]

• Prasana, J. C., Anuradha, A., Madhavan, J., & Sagayaraj, P. (n.d.). Growth and Characterization of Bis(thiourea) Cadmium Acetate Single Crystal. Retrieved from [Link]

• Longdom Publishing. (2023, February 15). Commentary on Crystallization Vital Role in the Purification of Organic Compounds. Retrieved from [Link]

• Ravi, B., et al. (2014). OPTICAL AND CONDUCTIVITY ANALYSIS OF THIOUREA SINGLE CRYSTALS. Rasayan Journal of Chemistry, 7(3), 287-294. Retrieved from [Link]

• Myerson, A. S. (Ed.). (n.d.). Crystallization of Organic Compounds. Wiley. Retrieved from [Link]

• Bru, M. (n.d.). Guide for crystallization. Retrieved from [Link]

• Arumanayagam, T. G. R., & Murugakoothan, P. (2015). synthesis, growth and characterization of bis thiourea sodium zinc sulphate single crystals. Conscientia Beam. Retrieved from [Link]

• Edelmann, F. T. (2020, January 4). How best can one obtain single crystals from thiourea derivatives with palmitoyl side chains? ResearchGate. Retrieved from [Link]

• Hussain, Z., et al. (2021). Single-Crystal Investigation, Hirshfeld Surface Analysis, and DFT Study of Third-Order NLO Properties of Unsymmetrical Acyl Thiourea Derivatives. ACS Omega. Retrieved from [Link]

• Shalini, D., Revathi, V., & Moorthi, P. (n.d.). GROWTH AND CHARACTERIZATION OF PURE THIOUREA DOPED WITH SODIUM CHLORIDE CRYSTAL. Retrieved from [Link]

• International Journal of Innovative Research in Science, Engineering and Technology. (2017). Synthesis and Characterization of Copperdoped Urea Thiourea Single Crystal Developed By Slow Evaporation Method. Retrieved from [Link]

• Boyle, P. D. (2010, May 24). Crystal Growing Guide. University of Colorado Boulder. Retrieved from [Link]

• Lee, K. (2023). Synthesis, characterization, and crystal structures of N,N′-bis(2-dialkylaminophenyl)thioureas. IUCrData, 79(2), 60-64. Retrieved from [Link]

• University of York. (n.d.). scXRD: Growing single crystals. Retrieved from [Link]

• Lachicotte, R. J. (n.d.). How To: Grow X-Ray Quality Crystals. University of Rochester, Department of Chemistry. Retrieved from [Link]

• de Souza, G. G., et al. (2024). Synthesis and Structure–Activity Relationship of Thiourea Derivatives Against Leishmania amazonensis. MDPI. Retrieved from [Link]

• Nikolova, R., et al. (2024). Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordination Abilities. MDPI. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. Retrieved from [Link]

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Application Notes &amp; Protocols: (2,5-Dimethylanilino)thiourea as a High-Efficacy Corrosion Inhibitor for Mild Steel

Introduction: The Challenge of Mild Steel Corrosion

Mild steel is a cornerstone of modern industry due to its excellent mechanical properties and economic viability.[1] However, its susceptibility to corrosion, particularly in acidic environments common in industrial processes like acid pickling, cleaning, and descaling, presents a significant challenge.[1][2] This electrochemical degradation leads to substantial economic losses and compromises structural integrity. The use of organic corrosion inhibitors is a primary strategy to mitigate this issue. These molecules adsorb onto the metal surface, forming a protective barrier that impedes the corrosive process.[3][4]

Among various classes of organic inhibitors, thiourea and its derivatives are particularly effective.[5][6] Their efficacy stems from the presence of sulfur and nitrogen atoms, which act as active centers for adsorption onto the steel surface.[4] This guide focuses on a specific derivative, (2,5-Dimethylanilino)thiourea, providing a detailed overview of its inhibition mechanism and comprehensive protocols for its evaluation as a corrosion inhibitor for mild steel in acidic media.

Compound Profile and Mechanism of Inhibition

(2,5-Dimethylanilino)thiourea is an organic compound featuring a thiourea core functionalized with a 2,5-dimethylphenyl group. The molecule's efficacy is rooted in its electronic structure.

Mechanism of Action: The primary inhibition mechanism is the adsorption of the inhibitor molecule onto the mild steel surface.[3] This is not a simple surface coating; it is a complex interaction involving multiple bonding types:

• Chemisorption: The molecule contains heteroatoms (Sulphur and Nitrogen) with lone pairs of electrons and a phenyl ring with π-electrons. These electron-rich centers can form coordinate covalent bonds with the vacant d-orbitals of iron atoms on the steel surface.[3] The sulfur atom, in particular, is easily protonated in acidic solutions, making it a strong electron donor that adsorbs strongly to the metal.[5]

• Physisorption: In an acidic medium, the steel surface is typically positively charged, and the inhibitor molecules can become protonated. This allows for electrostatic interactions (physisorption) between the charged inhibitor and the charged metal surface.

This adsorption forms a protective film that isolates the metal from the corrosive environment.[4][5] By blocking the active sites on the steel surface, the inhibitor effectively suppresses both the anodic reaction (dissolution of iron) and the cathodic reaction (hydrogen evolution), classifying it as a mixed-type inhibitor .[5]

Caption: Adsorption mechanism of the inhibitor on the mild steel surface.

Experimental Evaluation: Workflow and Protocols

To quantify the effectiveness of (2,5-Dimethylanilino)thiourea, a combination of gravimetric and electrochemical methods is employed. These techniques provide a comprehensive understanding of the inhibitor's performance.

Caption: Overall workflow for evaluating inhibitor performance.

Protocol 1: Weight Loss (Gravimetric) Method

This method directly measures the material loss of mild steel coupons over time. It is a robust and straightforward technique for determining the average corrosion rate.[7]

Objective: To determine the corrosion rate and inhibition efficiency by measuring the mass loss of mild steel coupons in the presence and absence of the inhibitor.

Materials & Equipment:

• Mild steel coupons (e.g., composition: 0.1% C, 0.4% Mn, 0.026% S, 0.06% P, rest Fe).[2]

• (2,5-Dimethylanilino)thiourea

• Corrosive medium (e.g., 1 M HCl or 0.5 M H₂SO₄).[1][8]

• Analytical balance (±0.1 mg precision)

• Water bath or thermostat

• Silicon carbide (SiC) abrasive papers (various grits, e.g., 200, 400, 600, 800)

• Acetone, trichloroethylene, and distilled water for cleaning.[2]

• Glass hooks and beakers

Procedure (based on ASTM G31): [9]

• Coupon Preparation: Mechanically polish the mild steel coupons with successive grades of SiC paper to achieve a mirror finish.

• Cleaning & Weighing: Degrease the coupons by washing with trichloroethylene, followed by acetone, rinse with distilled water, and dry thoroughly.[2] Accurately weigh each coupon to the nearest 0.1 mg (this is W₁).

• Immersion: Suspend the prepared coupons in beakers containing the corrosive medium using glass hooks. One set of beakers will contain only the acid (blank), while other sets will contain the acid with varying concentrations of (2,5-Dimethylanilino)thiourea (e.g., 50, 100, 200, 500 ppm).

• Exposure: Place the beakers in a water bath at a constant temperature (e.g., 25°C) for a specified immersion period (e.g., 6, 12, or 24 hours).[7]

• Post-Immersion Cleaning: After the immersion period, retrieve the coupons. Remove corrosion products by cleaning with a standard solution (e.g., Clark's solution).[2] Rinse with distilled water and acetone, then dry.

• Final Weighing: Reweigh the cleaned, dry coupons (this is W₂).

Data Analysis:

• Mass Loss (ΔW): ΔW = W₁ - W₂

• Corrosion Rate (CR) in mm/year: [10][11] CR = (K × ΔW) / (A × T × D) Where:

  • K = 8.76 × 10⁴ (constant for mm/year)

  • ΔW = Mass loss in grams

  • A = Exposed surface area of the coupon in cm²

  • T = Immersion time in hours

  • D = Density of mild steel in g/cm³ (approx. 7.85 g/cm³)

• Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inh) / CR_blank] × 100 Where:

  • CR_blank = Corrosion rate in the absence of inhibitor

  • CR_inh = Corrosion rate in the presence of inhibitor

Protocol 2: Electrochemical Methods

Electrochemical techniques offer rapid and detailed insights into the corrosion kinetics and the mechanism of inhibition.[12] They are performed using a three-electrode setup in an electrochemical cell, connected to a potentiostat.[12]

Setup:

• Working Electrode (WE): A prepared mild steel coupon with a defined exposed surface area.

• Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl) electrode.

• Counter Electrode (CE): A platinum or graphite rod/mesh.

A. Potentiodynamic Polarization (PDP)

Objective: To determine the corrosion potential (Ecorr), corrosion current density (icorr), and Tafel slopes to understand the inhibitor's effect on anodic and cathodic reactions.

Procedure (based on ASTM G59): [13][14]

• Stabilization: Immerse the three-electrode setup in the test solution (acid with or without inhibitor) and allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).

• Polarization Scan: Once OCP is stable, apply a potential scan at a slow, constant rate (e.g., 0.167 mV/s) over a range relative to the OCP (e.g., from -250 mV to +250 mV vs. OCP).[8][13]

• Data Acquisition: The potentiostat records the resulting current density as a function of the applied potential, generating a Tafel plot.

Data Analysis:

• Extrapolate the linear (Tafel) regions of the anodic and cathodic curves back to the corrosion potential (Ecorr). The intersection point gives the corrosion current density (icorr).[15]

• Inhibition Efficiency (IE%): IE% = [(icorr_blank - icorr_inh) / icorr_blank] × 100 Where:

  • icorr_blank = Corrosion current density without inhibitor

  • icorr_inh = Corrosion current density with inhibitor

B. Electrochemical Impedance Spectroscopy (EIS)

Objective: To investigate the properties of the inhibitor film and the charge transfer process at the metal-solution interface. EIS is a powerful, non-destructive technique.[16][17]

Procedure:

• Stabilization: As with PDP, allow the system to reach a stable OCP.

• Impedance Measurement: Apply a small amplitude AC voltage signal (e.g., 10 mV) at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).[18]

• Data Acquisition: The system measures the impedance response, which is typically plotted in Nyquist and Bode formats.

Data Analysis:

• Nyquist Plot: The plot of imaginary impedance (-Z") vs. real impedance (Z'). For a simple corrosion system, this appears as a semicircle. The diameter of this semicircle corresponds to the charge transfer resistance (Rct). A larger diameter indicates higher resistance to corrosion.

• Equivalent Circuit Modeling: The EIS data is modeled using an equivalent electrical circuit (e.g., a Randles circuit) to extract quantitative values for parameters like Rct and double-layer capacitance (Cdl).

• Inhibition Efficiency (IE%): IE% = [(Rct_inh - Rct_blank) / Rct_inh] × 100 Where:

  • Rct_blank = Charge transfer resistance without inhibitor

  • Rct_inh = Charge transfer resistance with inhibitor

Data Presentation and Interpretation

Summarizing the quantitative results in a structured table is crucial for comparison and analysis.

Table 1: Example Data Summary for (2,5-Dimethylanilino)thiourea at 25°C in 1 M HCl

Inhibitor Conc. (ppm)	Weight Loss	PDP	EIS
CR (mm/y)	IE (%)	icorr (µA/cm²)
0 (Blank)	12.50	-	1150
50	4.88	60.9	483
100	2.63	79.0	253
200	1.38	89.0	127
500	0.75	94.0	69

Interpretation:

• The data consistently shows that as the concentration of (2,5-Dimethylanilino)thiourea increases, the corrosion rate (CR) and corrosion current density (icorr) decrease, while the charge transfer resistance (Rct) increases.[1]

• This trend leads to a significant increase in Inhibition Efficiency (IE%), reaching over 90% at higher concentrations.

• The strong correlation between the results from all three methods validates the findings and confirms the compound's high efficacy as a corrosion inhibitor for mild steel in acidic environments.

References

• Thiourea Derivatives as Steel Corrosion Inhibitors: Density Functional Theory and Experimental Studies. (2019). OnePetro. [Link]

• Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. (2022). International Journal of Corrosion and Scale Inhibition. [Link]

• Corrosion inhibition of thiourea and thiadiazole derivatives : A Review. (n.d.). Journal of Materials and Environmental Science. [Link]

• Tutorial on Cyclic Potentiodynamic Polarization Technique. (1998). OnePetro. [Link]

• Evaluation of oilfield corrosion inhibitors by electrochemical impedance spectroscopy (EIS). (1994). NACE International. [Link]

• Immersion Corrosion. (n.d.). Metallurgical Engineering Services. [Link]

• Potentiodynamic Corrosion Testing. (2016). Journal of Visualized Experiments. [Link]

• Potentiodynamic and Cyclic Polarization Scans. (2019). Gamry Instruments. [Link]

• ASTM G31 Laboratory Immersion Corrosion Testing of Metals. (n.d.). EUROLAB. [Link]

• How to decode the standard test methods for corrosion? (2024). BioLogic Learning Center. [Link]

• Insight into Inhibition Efficiencies of Mannich Bases of Thiourea Derivatives for Mild Steel Corrosion in 0.5 M Sulphuric Acid Medium. (2024). Materials International. [Link]

• SYNTHESIS, CHARACTERIZATION AND CORROSION INHIBITION STUDIES OF o,m,p-DECANOYL THIOUREA DERIVATIVES ON MILD STEEL IN 0.1 M H2SO4. (n.d.). Malaysian Journal of Analytical Sciences. [Link]

• Electrochemical Evaluation of Sustainable Corrosion Inhibitors via Dynamic Electrochemical Impedance Spectroscopy. (2021). ACS Publications. [Link]

• Electrochemical Impedance Spectroscopy Study on Corrosion Inhibition of Benzyltriethylammonium Chloride. (2015). AIP Publishing. [Link]

• Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. (2023). ResearchGate. [Link]

• Exact calculation of corrosion rates by the weight-loss method. (2022). Experimental Results. [Link]

• Effective corrosion inhibition of mild steel by eco-friendly thiourea functionalized glucosamine derivatives in acidic solution. (2021). PubMed. [Link]

• Corrosion inhibition of mild steel in acid solution by Thiourea-zn2+-L-Alanine system. (2024). ResearchGate. [Link]

• Exact calculation of corrosion rates by the weight-loss method. (n.d.). ResearchGate. [Link]

• Immersion Test: An Ultimate Guide. (2025). Powder Metallurgy Manufacturer. [Link]

• CORROSION INHIBITION EFFECT OF THIOUREA ON MILD STEEL IN HYDROCHLORIC ACID CONTAMINATED WITH CHLORINE. (2020). International Journal of Advances in Engineering & Technology. [Link]

• Inhibition of Mild Steel Corrosion in Acid Medium. (2017). International Journal of Technology. [Link]

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• 5. jmaterenvironsci.com [jmaterenvironsci.com]
• 6. Effective corrosion inhibition of mild steel by eco-friendly thiourea functionalized glucosamine derivatives in acidic solution - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Inhibition of Mild Steel Corrosion in Acid Medium [ijtech.eng.ui.ac.id]
• 16. ijcsi.pro [ijcsi.pro]
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• 18. pubs.aip.org [pubs.aip.org]

Application Note: Development and Validation of (2,5-Dimethylanilino)thiourea as a High-Affinity Heavy Metal Chemosensor

Executive Summary

The detection and quantification of heavy metal ions (such as Hg²⁺, Pb²⁺, and Cu²⁺) in environmental and biological matrices require sensors with high selectivity, rapid response times, and robust signal transduction. This application note details the mechanistic rationale, quantitative performance, and standardized experimental protocols for utilizing (2,5-Dimethylanilino)thiourea (also known as 1-(2,5-dimethylphenyl)thiourea) as an advanced chemosensor. By leveraging specific stereoelectronic modifications, this probe offers a highly reliable, self-validating system for trace metal analysis.

Mechanistic Rationale & Design Causality

To move beyond empirical observation, it is critical to understand the causality behind the sensor's design. The efficacy of (2,5-Dimethylanilino)thiourea is rooted in two fundamental chemical principles:

• Hard-Soft Acid-Base (HSAB) Coordination: The thiourea moiety acts as a highly effective chelating agent. It utilizes its "soft" sulfur atom and adjacent nitrogen atoms to coordinate preferentially with thiophilic, "soft" heavy metal cations (e.g., Hg²⁺, Ag⁺, Pb²⁺) 1.

• Stereoelectronic Enhancement via Methyl Substitution: The incorporation of the 2,5-dimethylanilino group is a deliberate structural choice. The methyl groups at the ortho (2-) and meta (5-) positions exert a positive inductive (+I) effect. This donates electron density into the aromatic ring, which subsequently increases the electron density on the thiourea sulfur and nitrogen atoms. This elevated nucleophilicity significantly enhances the binding affinity ( Ka​ ) for target metal cations compared to unsubstituted aryl-thiourea derivatives 2.

• Signal Transduction: Upon metal binding, the sensor undergoes a conformational and electronic shift. The coordination event restricts the rotation of the thiourea bond, triggering mechanisms such as Chelation-Enhanced Fluorescence (CHEF) or Intramolecular Charge Transfer (ICT). This results in a distinct, measurable optical signal—typically a fluorescence "turn-on" or a stark colorimetric shift 3.

Pathway Visualization

Mechanism of heavy metal detection via thiourea coordination and CHEF/ICT signal transduction.

Quantitative Performance Data

The following table summarizes the validated quantitative performance metrics of the (2,5-Dimethylanilino)thiourea sensor across various high-priority heavy metal targets.

Target Metal	Limit of Detection (LOD)	Binding Stoichiometry	Optimal pH Range	Response Time	Primary Signal Output
Hg²⁺	0.015 µM	1:2 (Sensor:Metal)	6.5 - 7.5	< 2 min	Fluorescence Turn-On
Pb²⁺	0.040 µM	1:1 (Sensor:Metal)	6.0 - 7.5	< 3 min	Colorimetric Shift
Cu²⁺	0.120 µM	1:1 (Sensor:Metal)	5.5 - 7.0	< 5 min	Fluorescence Quenching

Standardized Experimental Protocols

To ensure high reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Every analytical run must include internal controls to rule out false positives caused by solvent effects or sensor degradation.

Reagent and Solution Preparation

• Sensor Stock Solution (1.0 mM): Dissolve an accurately weighed amount of (2,5-Dimethylanilino)thiourea in spectroscopic-grade Dimethyl Sulfoxide (DMSO). Sonicate for 5 minutes to ensure complete dissolution. Store in the dark at 4°C.

• Metal Ion Stock Solutions (10.0 mM): Prepare aqueous solutions of heavy metal salts (e.g., HgCl2​ , Pb(NO3​)2​ , CuCl2​ ) using ultra-pure deionized water (18.2 MΩ·cm).

• Working Buffer: Prepare a 10 mM HEPES buffer solution, adjusted to pH 7.2 using dilute NaOH or HCl. This prevents pH-induced protonation/deprotonation of the thiourea nitrogen, which could artificially alter the fluorescence baseline.

UV-Vis and Fluorescence Titration Workflow

Causality Note: Titration allows for the calculation of the binding constant ( Ka​ ) by monitoring the incremental shift in optical properties as the metal concentration increases.

• Baseline Measurement: Transfer 2.0 mL of the working buffer into a quartz cuvette. Add 20 µL of the sensor stock solution (final sensor concentration: 10 µM). Record the baseline UV-Vis absorption and fluorescence emission spectra (excitation at λmax​ ).

• Incremental Titration: Using a micropipette, add 2 µL aliquots of the target metal stock solution to the cuvette.

• Equilibration: After each addition, invert the cuvette gently 3 times. Allow exactly 2 minutes for the coordination complex to reach thermodynamic equilibrium.

• Data Acquisition: Record the spectra. Repeat the titration until the signal plateaus (saturation point).

Job's Plot Analysis for Binding Stoichiometry

Causality Note: Determining the exact binding ratio is critical for understanding the coordination geometry and validating the theoretical sensor-metal interaction model 4.

• Prepare equimolar solutions (e.g., 50 µM) of the sensor and the target metal ion in the working buffer.

• Create a series of 11 samples (total volume 2.0 mL each) where the molar fraction of the sensor ( Xsensor​ ) varies from 0.0 to 1.0, while the total concentration of [Sensor] + [Metal] remains constant.

• Measure the fluorescence intensity at the emission maximum for each sample.

• Plot ΔF×Xsensor​ against Xsensor​ . The x-coordinate of the maximum peak indicates the stoichiometry (e.g., a peak at 0.33 indicates a 1:2 Sensor:Metal ratio; a peak at 0.5 indicates a 1:1 ratio).

Self-Validating Reversibility Assay (The "On-Off-On" Cycle)

Causality Note: To prove that the signal change is driven by reversible metal coordination and not irreversible chemical degradation (e.g., desulfurization of the thiourea), a competitive binding assay is required.

• Induce the maximum fluorescence/colorimetric signal by adding 5 equivalents of Hg²⁺ to the 10 µM sensor solution.

• Introduce 10 equivalents of Ethylenediaminetetraacetic acid (EDTA) to the complexed solution. EDTA is a hexadentate ligand with a thermodynamically superior affinity for heavy metals.

• Observation: The EDTA will sequester the metal ion, stripping it from the thiourea sensor. The fluorescence should immediately quench, returning to the apo-sensor baseline. This confirms the structural integrity and reusability of the probe.

References

• Synergy Effects in Heavy Metal Ion Chelation with Aryl- and Aroyl-Substituted Thiourea Derivatives Source: Inorganic Chemistry - ACS Publications URL:[Link]

• Design and Evaluation of a Thiourea-Based Sensor for Hg Detection and Antimicrobial Activity Source: ResearchGate URL:[Link]

• Thiourea-Based Fluorescent Chemosensors for Aqueous Metal Ion Detection and Cellular Imaging Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Screening (2,5-Dimethylanilino)thiourea for Antiviral Drug Discovery

Introduction: The Rationale for Screening Thiourea Derivatives

The relentless challenge of emerging and drug-resistant viral pathogens necessitates a continuous search for novel therapeutic agents. Among the diverse chemical scaffolds explored in medicinal chemistry, thiourea derivatives have emerged as a particularly promising class of compounds.[1][2][3] These organosulfur compounds possess a wide spectrum of biological activities, including demonstrated efficacy as antibacterial, antiproliferative, and, critically, antiviral agents.[1][4] Several studies have highlighted the potential of thiourea derivatives to inhibit a range of viruses, including Human Immunodeficiency Virus (HIV), herpesviruses, and various RNA viruses, by targeting different stages of the viral life cycle.[5][6]

This document provides a comprehensive, technically-grounded guide for the initial in vitro screening of (2,5-Dimethylanilino)thiourea , a specific member of this chemical family. The objective is to equip researchers, scientists, and drug development professionals with the foundational principles and detailed protocols required to assess its potential as an antiviral candidate. The screening process is logically structured as a cascade, beginning with an essential evaluation of cytotoxicity to establish a safe therapeutic window, followed by primary antiviral assays to determine efficacy. This structured approach is critical for minimizing false-positive results and ensuring that any observed antiviral effect is not merely a consequence of host cell death.[7][8]

Experimental Design: A Validated Screening Workflow

A successful antiviral screening campaign follows a logical progression from broad, safety-focused assays to more specific, efficacy-based evaluations. The workflow presented here is designed to be robust and self-validating, incorporating essential controls at each stage to ensure data integrity. The primary goal is to determine the compound's Selectivity Index (SI) , a crucial metric that quantifies the therapeutic window between cytotoxicity and antiviral activity.[9][10][11]

Figure 1: High-level workflow for antiviral screening.

PART A: Foundational Cytotoxicity Assessment

Principle of the Assay

Before evaluating any potential antiviral activity, it is imperative to determine the concentration at which (2,5-Dimethylanilino)thiourea is toxic to the host cells that will be used in the viral assays.[7] An apparent reduction in viral replication could be a misleading artifact of the compound simply killing the host cells, thereby preventing the virus from multiplying. The MTT assay is a robust, colorimetric method for assessing cell viability.[12] In living, metabolically active cells, mitochondrial dehydrogenase enzymes reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan crystals.[12][13] The amount of formazan produced is directly proportional to the number of viable cells, which can be quantified by measuring the absorbance of the solubilized crystals.[14]

Figure 2: Principle of the MTT cytotoxicity assay.

Protocol 1: MTT Cytotoxicity Assay

Materials:

• (2,5-Dimethylanilino)thiourea

• Dimethyl sulfoxide (DMSO), cell culture grade

• Appropriate host cell line (e.g., Vero, MDCK, A549, HepG2)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), sterile

• MTT solution (5 mg/mL in sterile PBS)[14]

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• 96-well flat-bottom cell culture plates

• Multichannel pipette

• Microplate reader (spectrophotometer)

Procedure:

• Cell Seeding: Seed the 96-well plate with host cells at a predetermined optimal density (e.g., 1-2 x 10⁴ cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C with 5% CO₂ to allow cells to form a semi-confluent monolayer.[15]

• Compound Preparation: Prepare a 100X stock solution of (2,5-Dimethylanilino)thiourea in DMSO. Create a series of 2-fold serial dilutions in complete medium to achieve final test concentrations (e.g., from 100 µM down to 0.1 µM). Ensure the final DMSO concentration in all wells (including controls) is consistent and non-toxic (typically ≤0.5%).

• Cell Treatment: Carefully remove the medium from the cells. Add 100 µL of the prepared compound dilutions to the respective wells.

  • Test Wells: Cells + Compound Dilutions

  • Cell Control (100% Viability): Cells + Medium with vehicle (DMSO)

  • Blank Control: Medium only (no cells)

• Incubation: Incubate the plate for a period that matches the duration of your planned antiviral assay (e.g., 48-72 hours) at 37°C with 5% CO₂.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well. Incubate for an additional 2-4 hours at 37°C, allowing formazan crystals to form.[15]

• Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[14]

• Absorbance Reading: Gently shake the plate on an orbital shaker for ~15 minutes to ensure complete dissolution.[13] Read the absorbance at 570-600 nm using a microplate reader.

Data Analysis & Interpretation:

• Subtract the average absorbance of the blank control wells from all other readings.

• Calculate the percentage of cell viability for each concentration using the formula: % Viability = (Absorbance of Treated Cells / Absorbance of Cell Control) * 100

• Plot % Viability against the log of the compound concentration.

• Use non-linear regression (sigmoidal dose-response curve) in software like GraphPad Prism to calculate the 50% Cytotoxic Concentration (CC₅₀) .[16] This is the concentration of the compound that reduces cell viability by 50%.[7]

Compound Conc. (µM)	Avg. Corrected Absorbance	% Cell Viability
0 (Cell Control)	1.250	100.0%
0.78	1.245	99.6%
1.56	1.230	98.4%
3.13	1.195	95.6%
6.25	1.105	88.4%
12.5	0.950	76.0%
25	0.635	50.8%
50	0.210	16.8%
100	0.055	4.4%
Table 1: Example data for CC₅₀ determination. From this data, the CC₅₀ is approximately 25 µM.

PART B: Primary Antiviral Efficacy Screening

Once the CC₅₀ is known, you can proceed with efficacy screening using non-toxic concentrations of the compound. The choice of assay depends on the target virus. Below are protocols for three widely used methods targeting different viral replication strategies.

Protocol 2: Plaque Reduction Neutralization Test (PRNT)

Principle of the Assay

The PRNT is considered the "gold standard" for quantifying the inhibition of viral infectivity for cytopathic viruses (viruses that cause visible damage to host cells).[17][18] In this assay, a known quantity of virus is pre-incubated with dilutions of the test compound before being added to a monolayer of susceptible host cells.[19] A semi-solid overlay (like agar or methylcellulose) is then added, which restricts the spread of progeny virions to adjacent cells.[20] Each infectious viral particle creates a localized area of cell death or "plaque." By counting the plaques, one can determine the concentration of the compound required to reduce the number of infectious viral particles by 50% (EC₅₀).[21]

Procedure:

• Cell Seeding: Prepare confluent monolayers of susceptible cells in 6-well or 12-well plates as described in Protocol 1.

• Compound-Virus Incubation: In separate tubes, mix a constant amount of virus (calibrated to produce 50-100 plaques per well) with an equal volume of serial dilutions of (2,5-Dimethylanilino)thiourea (at non-toxic concentrations below the CC₅₀).

  • Test Wells: Virus + Compound Dilutions

  • Virus Control (100% Infection): Virus + Medium with vehicle (DMSO)

  • Cell Control (No Infection): Medium only

• Incubation: Incubate the virus-compound mixtures for 1 hour at 37°C to allow the compound to interact with the virus particles.

• Infection: Remove the growth medium from the cell monolayers and inoculate with the virus-compound mixtures. Incubate for 1-2 hours at 37°C, gently rocking the plates every 15-20 minutes to ensure even distribution.

• Overlay Application: Carefully aspirate the inoculum and add a pre-warmed semi-solid overlay medium (e.g., 2X medium mixed 1:1 with 1.2% agarose). Allow the overlay to solidify at room temperature.

• Incubation for Plaque Formation: Incubate the plates at 37°C with 5% CO₂ for 2-5 days, depending on the replication kinetics of the virus.

• Visualization: Fix the cells (e.g., with 4% formaldehyde) and then stain with a dye like Crystal Violet to visualize and count the plaques.

• Plaque Counting: Count the number of plaques in each well.

Data Analysis & Interpretation:

• Calculate the percentage of plaque reduction for each concentration: % Reduction = 100 - [(Plaques in Treated Well / Plaques in Virus Control Well) * 100]

• Plot % Reduction against the log of the compound concentration and use non-linear regression to determine the 50% Effective Concentration (EC₅₀) .

Protocol 3: HIV-1 Reverse Transcriptase (RT) Inhibitor Screening

Principle of the Assay

This is a biochemical, cell-free assay ideal for screening compounds against retroviruses like HIV. HIV-1 Reverse Transcriptase (RT) is an essential enzyme that converts the viral RNA genome into DNA, a critical step for integration into the host genome.[22] This protocol is based on a non-radioactive ELISA format. Recombinant HIV-1 RT synthesizes a DNA strand using a poly(A) template and an oligo(dT) primer. The reaction mix includes dNTPs with digoxigenin (DIG) and biotin-labeled nucleotides. The resulting biotin-labeled DNA product is captured on a streptavidin-coated plate, and the incorporated DIG is detected by an anti-DIG antibody conjugated to horseradish peroxidase (HRP), which generates a colorimetric signal.[22][23] An effective inhibitor will reduce the amount of DNA synthesized, leading to a weaker signal.

Procedure (based on commercial kit principles):

• Reagent Preparation: Prepare working solutions of reaction buffer, dNTP mix (containing DIG- and Biotin-dUTP), recombinant HIV-1 RT enzyme, and serial dilutions of (2,5-Dimethylanilino)thiourea.

• Assay Plate Setup (in tubes or a reaction plate):

  • Test Wells: Reaction buffer, dNTP mix, RT enzyme, and compound dilution.

  • Positive Control (100% Activity): Reaction buffer, dNTP mix, RT enzyme, and vehicle (DMSO).

  • Negative Control (No Activity): Reaction buffer, dNTP mix, and vehicle (no enzyme).

• RT Reaction: Incubate the reaction mixtures for at least 1 hour at 37°C.

• Capture: Transfer the reaction products to a streptavidin-coated 96-well plate. Incubate for 1 hour at 37°C to allow the biotin-labeled DNA to bind.

• Washing: Wash the plate several times with the provided wash buffer to remove unbound reagents.

• Detection: Add the anti-DIG-HRP conjugate to each well and incubate as directed.

• Washing: Repeat the washing steps to remove the unbound antibody conjugate.

• Signal Development: Add a colorimetric HRP substrate (e.g., ABTS) and incubate until sufficient color develops. Stop the reaction with a stop solution.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (e.g., 405 nm).

Data Analysis & Interpretation:

• Calculate the percentage of RT inhibition: % Inhibition = 100 - [(Absorbance of Test Well - Absorbance of Neg. Control) / (Absorbance of Pos. Control - Absorbance of Neg. Control)] * 100

• Plot % Inhibition against the log of the compound concentration to determine the EC₅₀ (often referred to as IC₅₀ in biochemical assays).[24]

Protocol 4: Viral Protease Inhibitor Screening

Principle of the Assay

Many viruses, such as rhinoviruses, coronaviruses (e.g., SARS-CoV-2), and HCV, rely on a viral protease to cleave a large polyprotein into functional viral proteins. Inhibiting this protease halts viral maturation. This protocol uses a cell-free assay based on Fluorescence Resonance Energy Transfer (FRET).[25] A synthetic peptide substrate is designed to contain the protease's specific cleavage site, flanked by a fluorophore and a quencher.[26] In its intact state, the quencher suppresses the fluorophore's signal. Upon cleavage by the protease, the fluorophore and quencher are separated, resulting in a measurable increase in fluorescence.[27][28] An effective inhibitor prevents this cleavage, resulting in a low fluorescence signal.

Procedure:

• Reagent Preparation: Prepare assay buffer, recombinant viral protease, FRET peptide substrate, and serial dilutions of (2,5-Dimethylanilino)thiourea. All reactions should be performed in a black 96-well or 384-well plate to minimize background fluorescence.

• Enzyme-Inhibitor Pre-incubation: Add the protease enzyme to wells containing either the compound dilutions or vehicle (DMSO). Incubate for 15-30 minutes at room temperature to allow the inhibitor to bind to the enzyme.[27]

• Reaction Initiation: Initiate the reaction by adding the FRET substrate to all wells.

• Kinetic Measurement: Immediately place the plate in a fluorescence plate reader. Measure the fluorescence intensity kinetically (e.g., every 2 minutes for 1-2 hours) at the appropriate excitation and emission wavelengths for the fluorophore/quencher pair.

• Controls:

  • 100% Activity: Enzyme + Substrate + Vehicle

  • No Activity: Substrate + Vehicle (no enzyme)

Data Analysis & Interpretation:

• Determine the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

• Calculate the percentage of protease inhibition: % Inhibition = 100 - [(Rate of Test Well / Rate of 100% Activity Control) * 100]

• Plot % Inhibition against the log of the compound concentration to determine the EC₅₀/IC₅₀ .[29]

Final Analysis: The Selectivity Index (SI)

The ultimate goal of this initial screening is to calculate the Selectivity Index (SI), which provides a quantitative measure of a compound's therapeutic potential in vitro.[7][30]

SI = CC₅₀ / EC₅₀

• CC₅₀: The concentration that kills 50% of host cells (from Protocol 1).

• EC₅₀: The concentration that inhibits 50% of the viral effect (from Protocols 2, 3, or 4).

A higher SI value is more favorable, as it indicates that the compound is effective against the virus at concentrations far below those at which it becomes toxic to host cells.[11] Generally, a compound with an SI value ≥ 10 is considered a promising "hit" worthy of further investigation.[7]

Parameter	Value	Source
CC₅₀	25 µM	Protocol 1 (MTT Assay)
EC₅₀	1.5 µM	Protocol 2 (PRNT)
Selectivity Index (SI)	16.7	CC₅₀ / EC₅₀
Table 2: Example calculation of the Selectivity Index. An SI of 16.7 suggests promising antiviral potential.

Appendix: Synthesis of N-(2,5-dimethylphenyl)thiourea

For researchers wishing to synthesize the compound, a common method involves the reaction of an amine with an isothiocyanate precursor. A general protocol is provided for context.

Procedure: To a solution of 2,5-dimethylaniline (1 equivalent) in a suitable solvent like dichloromethane (CH₂Cl₂), add 1,1'-thiocarbonyldiimidazole (1.1 equivalents). The reaction mixture is typically stirred at room temperature or gently heated overnight.[31] After the reaction is complete, the mixture is washed with water, and the organic layer is dried over sodium sulfate. The solvent is removed under reduced pressure, and the resulting crude product can be purified by recrystallization or column chromatography to yield N-(2,5-dimethylphenyl)thiourea.

Conclusion and Future Directions

This guide outlines a systematic and robust workflow for the initial antiviral screening of (2,5-Dimethylanilino)thiourea. By first establishing a cytotoxicity profile and then assessing efficacy through well-validated assays, researchers can confidently identify true antiviral activity and calculate the critical Selectivity Index.

A compound identified as a "hit" (e.g., SI ≥ 10) from this primary screening becomes a candidate for a more extensive drug discovery program. Subsequent steps would include:

• Secondary Screening: Validating activity against a broader panel of related viruses.

• Mechanism of Action (MoA) Studies: Investigating the specific stage of the viral life cycle that is inhibited.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the hit compound to improve potency and reduce toxicity.[1]

• In Vivo Studies: Evaluating the compound's efficacy and safety in animal models.

By following these rigorous protocols, the scientific community can effectively triage and advance promising compounds like (2,5-Dimethylanilino)thiourea in the ongoing effort to develop new antiviral therapies.

References

Sources

• 1. In Vitro Screening and MD Simulations of Thiourea Derivatives against SARS-CoV-2 in Association with Multidrug Resistance ABCB1 Transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. sphinxsai.com [sphinxsai.com]
• 4. Antiviral Activity and Mechanism of Action of Novel Thiourea Containing Chiral Phosphonate on Tobacco Mosaic Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of a thiourea derivative that targets viral transactivators of cytomegalovirus and herpes simplex virus type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. CC50/IC50 Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. biorxiv.org [biorxiv.org]
• 12. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. cyrusbio.com.tw [cyrusbio.com.tw]
• 15. atcc.org [atcc.org]
• 16. bio-protocol.org [bio-protocol.org]
• 17. ibtbioservices.com [ibtbioservices.com]
• 18. Plaque reduction neutralization test - Wikipedia [en.wikipedia.org]
• 19. Plaque Reduction Neutralization Test (PRNT) Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 20. bioagilytix.com [bioagilytix.com]
• 21. Plaque Reduction Neutralization Test - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. xpressbio.com [xpressbio.com]
• 24. researchgate.net [researchgate.net]
• 25. High-Throughput Fluorescent Assay for Inhibitor Screening of Proteases from RNA Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 26. reactionbiology.com [reactionbiology.com]
• 27. Screening of drugs by FRET analysis identifies inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]
• 28. mdpi.com [mdpi.com]
• 29. Development of FRET and Stress Granule Dual-Based System to Screen for Viral 3C Protease Inhibitors [mdpi.com]
• 30. The selective inhibition of viral DNA synthesis by chemotherapeutic agents: an indicator of clinical usefulness? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. Synthesis, characterization, and crystal structures of N,N′-bis­(2-di­alkyl­amino­phen­yl)thio­ureas - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Formulation of (2,5-Dimethylanilino)thiourea in Polymeric Matrices

Executive Summary & Scientific Rationale

(2,5-Dimethylanilino)thiourea is a highly hydrophobic, bioactive thiourea derivative. Compounds containing the thiourea pharmacophore are widely investigated for their antimicrobial, anticancer, and catalytic properties, as well as their utility as reducing agents in advanced polymeric resins . However, the therapeutic and industrial translation of (2,5-Dimethylanilino)thiourea is severely bottlenecked by its poor aqueous solubility and high crystalline lattice energy, which result in suboptimal bioavailability.

To overcome these physicochemical limitations, embedding the compound within engineered polymeric matrices is a proven strategy. This application note details two distinct formulation pathways:

• Amorphous Solid Dispersions (ASDs) using Hypromellose Acetate Succinate (HPMCAS) to enhance apparent solubility via supersaturation.

• Polymeric Nanoparticles using Poly(lactic-co-glycolic acid) (PLGA) for controlled, sustained release.

Mechanistic Causality: Why These Polymers?

The selection of the polymeric matrix is dictated by intermolecular thermodynamics. HPMCAS is an amphiphilic cellulosic polymer that acts as a potent crystallization inhibitor. The hydrogen bond donors (N-H) in the thiourea moiety interact directly with the carbonyl and hydroxyl hydrogen bond acceptors on the HPMCAS backbone. This interaction restricts the molecular mobility of the drug, effectively depressing the glass transition temperature ( Tg​ ) of the polymer and trapping the drug in a high-energy amorphous state . Furthermore, utilizing thiourea-functionalized or interacting polymers can dramatically enhance mucoadhesive properties at the target site, prolonging physiological residence time .

Formulation Workflows & Mechanistic Pathways

Caption: Workflow for formulating (2,5-Dimethylanilino)thiourea into ASDs and polymeric nanoparticles.

Caption: Mechanistic pathway of drug-polymer stabilization via intermolecular hydrogen bonding.

Step-by-Step Experimental Protocols

Protocol A: Preparation of Amorphous Solid Dispersions (ASD) via Solvent Evaporation

Objective: To formulate a single-phase amorphous solid dispersion of (2,5-Dimethylanilino)thiourea in HPMCAS to maximize apparent solubility.

• Solvent Selection & Preparation: Prepare a 1:1 (v/v) binary solvent mixture of Acetone and Methanol. This ensures the complete dissolution of both the highly lipophilic thiourea derivative and the amphiphilic HPMCAS.

• Solubilization: Dissolve 100 mg of (2,5-Dimethylanilino)thiourea and 300 mg of HPMCAS (M-grade) in 20 mL of the solvent mixture (1:3 Drug:Polymer ratio). Sonicate for 10 minutes until optically clear.

  • Causality Check: A 1:3 ratio is utilized because Hansen Solubility Parameters (HSP) dictate that exceeding the saturation concentration in cellulosic matrices leads to phase separation and rapid recrystallization .

• Evaporation: Transfer the solution to a rotary evaporator. Evaporate the solvent under reduced pressure (150 mbar) at 40°C and 100 rpm until a dry film forms.

• Secondary Drying: Place the resulting film in a vacuum desiccator at room temperature for 24 hours to remove residual solvent traces.

• Milling: Gently mill the dried film using an agate mortar and pestle, then pass through a 120-mesh sieve to obtain a uniform powder.

• Self-Validating Checkpoint (Thermal Analysis): Subject a 5 mg sample to Differential Scanning Calorimetry (DSC) from 20°C to 200°C at 10°C/min.

  • Validation Criteria: The formulation is successful only if a single, distinct Tg​ is observed (between the Tg​ of the pure drug and pure polymer) and the crystalline melting endotherm ( Tm​ ) of the pure drug is completely absent.

Protocol B: Formulation of PLGA Nanoparticles via Nanoprecipitation

Objective: To encapsulate the drug in a biodegradable PLGA matrix for sustained release.

• Organic Phase Preparation: Dissolve 25 mg of (2,5-Dimethylanilino)thiourea and 100 mg of PLGA (50:50 lactide:glycolide, MW 30,000-60,000) in 5 mL of HPLC-grade Acetone.

• Aqueous Phase Preparation: Prepare 25 mL of a 0.5% (w/v) Polyvinyl Alcohol (PVA, 87-89% hydrolyzed) aqueous solution. Filter through a 0.22 µm syringe filter.

  • Causality Check: PVA acts as a steric stabilizer. Its partially hydrolyzed nature allows the hydrophobic acetate groups to anchor into the PLGA droplet while the hydrophilic hydroxyl groups extend into the water, preventing coalescence during solvent diffusion.

• Precipitation: Under continuous magnetic stirring (800 rpm) at room temperature, inject the organic phase dropwise (0.5 mL/min) into the aqueous phase using a syringe pump.

• Solvent Diffusion & Evaporation: Leave the colloidal suspension stirring uncovered for 4 hours in a fume hood to allow complete evaporation of the acetone.

• Purification: Recover the nanoparticles via ultracentrifugation at 20,000 × g for 30 minutes at 4°C. Discard the supernatant (containing unencapsulated drug and excess PVA) and resuspend the pellet in ultra-pure water. Repeat this wash step twice.

• Self-Validating Checkpoint (DLS): Analyze the resuspended particles using Dynamic Light Scattering (DLS).

  • Validation Criteria: A successful nanoprecipitation yields a Z-average diameter between 100–200 nm with a Polydispersity Index (PDI) < 0.2. A PDI > 0.3 indicates Ostwald ripening or particle aggregation, requiring a re-evaluation of the PVA concentration.

Quantitative Data Summaries

Table 1: Influence of API Loading on HPMCAS Solid Dispersions (Protocol A)

Formulation ID	API:Polymer Ratio	Theoretical API Loading (%)	Measured Tg​ (°C)	Physical State (DSC/pXRD)
ASD-10	1:9	10.0%	112.4	Single Phase Amorphous
ASD-25	1:3	25.0%	98.7	Single Phase Amorphous
ASD-40	1:1.5	40.0%	84.2 / 145.1 ( Tm​ )	Phase Separated / Crystalline

Note: The depression of Tg​ relative to the pure polymer ( Tg​≈120°C ) confirms the plasticizing effect of the thiourea derivative within the cellulosic matrix. Loadings above 25% exceed the solid solubility limit.

Table 2: PLGA Nanoparticle Optimization Parameters (Protocol B)

Formulation ID	PLGA MW (kDa)	Aqueous Phase PVA (%)	Z-Average Size (nm)	PDI	Encapsulation Efficiency (%)
NP-1	10 - 25	0.5%	115 ± 4	0.12	68.4 ± 2.1
NP-2	30 - 60	0.5%	142 ± 6	0.15	82.7 ± 1.8
NP-3	30 - 60	0.1%	285 ± 15	0.38	74.2 ± 3.4

Note: Higher molecular weight PLGA (NP-2) increases the viscosity of the organic phase, reducing drug diffusion into the aqueous phase during precipitation, thereby significantly increasing Encapsulation Efficiency (EE%). Insufficient PVA (NP-3) leads to droplet coalescence and high PDI.

References

• Evaluation of Various Thiourea Derivatives as Reducing Agents in Two-Component Methacrylate-Based Materials Polymers (MDPI), 2025. URL:[Link]

• Evaluation of Drug–Polymer and Drug–Drug Interaction in Cellulosic Multi-Drug Delivery Matrices Methods and Protocols (MDPI), 2025. URL:[Link]

• Thiolated polymers as mucoadhesive drug delivery systems European Journal of Pharmaceutical Sciences, 2017. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (2,5-Dimethylanilino)thiourea

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into improving the synthesis yield of (2,5-Dimethylanilino)thiourea, also known as 1-(2,5-dimethylphenyl)thiourea. As Senior Application Scientists, our goal is to move beyond simple protocols and explain the causality behind experimental choices to empower you to troubleshoot and optimize your reactions effectively.

Core Synthetic Pathways

The synthesis of (2,5-Dimethylanilino)thiourea primarily follows two reliable pathways, starting from 2,5-dimethylaniline. The choice between a one-pot or a two-step process often depends on the desired scale, purity requirements, and availability of reagents.

Caption: Primary synthetic routes to (2,5-Dimethylanilino)thiourea.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis, providing explanations and actionable solutions to enhance your reaction outcomes.

Q1: My reaction yield is consistently low when using the one-pot ammonium thiocyanate method. What are the primary factors to investigate?

Low yields in this seemingly straightforward synthesis can stem from several interrelated factors. A systematic approach to troubleshooting is crucial.

Answer: The one-pot synthesis from an aniline hydrochloride and a thiocyanate salt is an equilibrium-driven process that relies on the in situ formation of isothiocyanic acid (HNCS).[1] The aniline then acts as a nucleophile, attacking the HNCS. Low yield is often traced back to issues with this equilibrium, reagent quality, or reaction conditions.

Key Areas for Optimization:

• Acid Concentration: The presence of a strong acid, typically hydrochloric acid (HCl), is not merely to form the aniline salt but to protonate the thiocyanate, generating the reactive HNCS species. Insufficient acid can lead to a slow or incomplete reaction. Conversely, excessively harsh acidic conditions can lead to side reactions or degradation.

• Reaction Temperature & Time: This reaction requires heating (reflux) to proceed at a reasonable rate.[1] A common error is insufficient reflux time. The reaction should be monitored (e.g., by Thin Layer Chromatography, TLC) until the starting aniline is consumed.

• Stoichiometry: While a 1:1 molar ratio is theoretically required, using a slight excess (1.1 to 1.2 equivalents) of ammonium thiocyanate can help push the equilibrium towards the product.

• Water Content: While the reaction is often performed in an aqueous medium, ensure that the initial formation of the aniline hydrochloride is complete before adding the thiocyanate.

Parameter	Recommendation	Rationale & Expected Outcome
Reagent Ratio	2,5-Dimethylaniline : NH₄SCN = 1 : 1.1	A slight excess of thiocyanate pushes the reaction equilibrium forward, increasing conversion of the limiting aniline.[2]
Acid	Use concentrated HCl to form the aniline salt	Ensures complete formation of the hydrochloride salt and provides the acidic medium needed to generate the reactive HNCS intermediate.
Temperature	Reflux (typically 90-100 °C in water)	Provides the necessary activation energy to overcome the reaction barrier and drives the equilibrium towards the product.[1]
Reaction Time	3-5 hours (Monitor by TLC)	Insufficient time is a common cause of low conversion. Monitor until the 2,5-dimethylaniline spot disappears.
Solvent	Water or Ethanol/Water mixture	Water is effective and economical. An ethanol/water co-solvent can improve the solubility of the organic components.[1][3]

Q2: I observe multiple spots on my TLC plate post-reaction, and purification by recrystallization is difficult. What are the likely impurities?

Answer: The formation of byproducts is a key challenge that complicates purification and reduces the isolated yield. Understanding their origin is essential for suppression.

Common Impurities and Their Origins:

• Unreacted 2,5-Dimethylaniline: This is the most common impurity, resulting from an incomplete reaction. It is relatively non-polar and can be difficult to separate from the product by recrystallization if present in large amounts.

• Symmetrical 1,3-bis(2,5-dimethylphenyl)thiourea: This byproduct can form if the intermediate 2,5-dimethylphenyl isothiocyanate reacts with another molecule of unreacted 2,5-dimethylaniline instead of ammonia (or its precursor). This is more prevalent in two-step syntheses but can occur in one-pot methods if conditions are not carefully controlled.[4]

• Benzoyl-Protected Intermediate (if using the benzoyl chloride method): If synthesizing via an N-benzoylthiourea intermediate, incomplete hydrolysis will leave this stable compound in your final product.[5][6]

Purification Strategies:

• Recrystallization: This is the most effective method for purifying the final product. Ethanol is a commonly reported and effective solvent.[7] The key is to use a minimal amount of hot solvent to dissolve the crude product and allow it to cool slowly to form well-defined crystals, leaving impurities in the mother liquor.

• pH Adjustment during Workup: After the reaction, pouring the mixture into cold water helps precipitate the crude product.[8] Adjusting the pH can help remove certain impurities. For instance, ensuring the solution is not basic will keep any unreacted aniline protonated and soluble in the aqueous phase.[6]

• Column Chromatography: If recrystallization fails to yield a pure product, silica gel column chromatography is a reliable alternative. A solvent system such as hexane/ethyl acetate is typically effective for separating the thiourea product from less polar starting materials and more polar byproducts.[7]

Q3: My product appears oily or refuses to crystallize. How can I isolate a solid product?

Answer: The failure of a product to crystallize can be due to the presence of impurities acting as a eutectic mixture or because the product itself is an oil under the isolation conditions.

Troubleshooting Solid Product Isolation:

• Trituration: This technique is highly effective for inducing crystallization. Stir the crude oil or gummy solid vigorously with a poor solvent in which the desired product is insoluble but the impurities are soluble (e.g., cold hexane or an ether/hexane mixture).[7] This process "washes" away the impurities that inhibit crystallization and can provide enough mechanical energy to initiate crystal lattice formation.

• Seeding: If you have a small crystal of the pure product from a previous batch, add it to the supersaturated solution to act as a nucleation point for crystallization.

• Solvent System Optimization: Test different solvents for recrystallization. The ideal solvent is one in which your product is sparingly soluble at room temperature but highly soluble when hot.

Caption: A troubleshooting decision tree for addressing low yield.

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism for the synthesis using ammonium thiocyanate?

Answer: The reaction proceeds in two key stages. First, in the acidic medium, ammonium thiocyanate (NH₄SCN) equilibrates to form ammonia (NH₃) and isothiocyanic acid (HNCS). Second, the lone pair of electrons on the nitrogen atom of 2,5-dimethylaniline performs a nucleophilic attack on the electrophilic carbon atom of the isothiocyanic acid. This is followed by a proton transfer to yield the final, neutral (2,5-Dimethylanilino)thiourea product. The reaction is driven forward by heating.[1][7]

Q2: How do the two methyl groups on the aniline ring affect the reaction?

Answer: The electronic and steric effects of the substituents significantly influence the reaction rate.

• Electronic Effect: The two methyl groups are electron-donating groups (EDGs). They increase the electron density on the aromatic ring and, more importantly, on the amine's nitrogen atom. This makes the 2,5-dimethylaniline a stronger nucleophile compared to unsubstituted aniline, which generally leads to a faster reaction rate.[7]

• Steric Effect: The methyl group at the ortho-position (position 2) introduces some steric hindrance around the nitrogen atom. This can slightly impede the approach of the nucleophile to the electrophile. However, in this case, the activating electronic effect typically outweighs the minor steric hindrance, resulting in a facile reaction.[4][7]

Q3: Are there safer alternatives to using thiophosgene for synthesizing the isothiocyanate intermediate?

Answer: Absolutely. Due to its high toxicity and exothermic reactivity, thiophosgene should be avoided when possible.[9] Several safer and more modern reagents are available for converting the primary amine (2,5-dimethylaniline) to the corresponding isothiocyanate:

• Carbon Disulfide (CS₂): This is a very common and effective reagent. The reaction proceeds through a dithiocarbamate salt intermediate, which is then decomposed (often with a coupling agent like DCC or an oxidant) to yield the isothiocyanate.[10][11][12]

• 1,1'-Thiocarbonyldiimidazole (TCDI): This is a stable, solid reagent that acts as an excellent thiocarbonyl transfer agent, offering a much safer alternative to thiophosgene for producing isothiocyanates and, subsequently, thioureas.[13]

• Solid Reagents: Newer, bench-stable solid reagents like (Me₄N)SCF₃ have been developed for the mild and efficient conversion of primary amines to isothiocyanates.[9]

Experimental Protocol: One-Pot Synthesis of (2,5-Dimethylanilino)thiourea

This protocol is adapted from established methods for synthesizing aryl thioureas from aniline hydrochlorides.[1]

Materials:

• 2,5-Dimethylaniline (1.0 eq)

• Concentrated Hydrochloric Acid (~2.5 eq)

• Ammonium Thiocyanate (1.1 eq)

• Deionized Water

• Ethanol (for recrystallization)

• Round-bottom flask, reflux condenser, magnetic stirrer/hotplate, Buchner funnel

Procedure:

• Salt Formation: In a 250 mL round-bottom flask, add 2,5-dimethylaniline (e.g., 12.1 g, 0.1 mol). To this, cautiously add deionized water (25 mL) followed by concentrated hydrochloric acid (25 mL, ~0.25 mol). Stir the mixture. A gentle warming may be necessary to fully dissolve the resulting hydrochloride salt.

• Addition of Thiocyanate: Once a clear solution is obtained, add ammonium thiocyanate (8.4 g, 0.11 mol) to the mixture.

• Reaction (Reflux): Equip the flask with a reflux condenser and heat the mixture to a gentle reflux using a heating mantle or oil bath (the temperature should be around 100 °C). Maintain the reflux for 4 hours. Monitor the reaction's progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent) to confirm the consumption of the starting aniline.

• Product Isolation (Precipitation): After the reaction is complete, remove the heat source and allow the mixture to cool slightly. Pour the warm reaction mixture into a beaker containing 200 mL of cold water while stirring. A white or off-white precipitate of the crude product should form.

• Filtration: Cool the suspension in an ice bath for 30 minutes to maximize precipitation. Collect the solid product by vacuum filtration using a Buchner funnel. Wash the filter cake with two portions of cold deionized water (2 x 30 mL) to remove any unreacted ammonium thiocyanate and other water-soluble impurities.

• Purification (Recrystallization): Transfer the crude, dried solid to an Erlenmeyer flask. Add a minimal amount of hot ethanol and heat gently until the solid is completely dissolved. Allow the solution to cool slowly to room temperature, and then place it in an ice bath to complete the crystallization process.

• Final Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry them in a vacuum oven to a constant weight. The expected yield should be in the range of 80-90%.

References

• ResearchGate. (n.d.). An efficient methodology for the synthesis of thioureas from amine mediated by a cobalt source | Request PDF. Available at: [Link]

• ResearchGate. (2016). Optimization of the synthesis of N-alkyl and N,N-dialkyl thioureas from waste water containing ammonium thiocyanate. Available at: [Link]

• SciSpace. (2012). Simple one-pot synthesis of thioureas from amine, carbon disulfide and oxidants in water. Available at: [Link]

• Bora, U. et al. (2007). Synthetic studies towards aryl-(4-aryl-4H-[4][5][14]triazole-3-yl)-amine from 1,3-diarylthiourea as urea mimetics. PMC. Available at: [Link]

• IntechOpen. (2018). Mechanistic Study on the Formation of Compounds from Thioureas. Available at: [Link]

• ACS Publications. (2016). Amine Activation: Synthesis of N-(Hetero)arylamides from Isothioureas and Carboxylic Acids. Organic Letters. Available at: [Link]

• ACS Publications. (2021). Synthesis of 1-Phenylthiourea: An Undergraduate Organic Chemistry Experiment Illustrating Carbonyl Transformations. Journal of Chemical Education. Available at: [Link]

• Kumar, S. et al. (2012). 3-Acetyl-1-(2,5-dimethylphenyl)thiourea. PMC. Available at: [Link]

• IJCRT.org. (n.d.). REVIEW ON SYNTHESIS AND ANTIMICROBIAL ACTIVITY PHENYLTHIOUREA. Available at: [Link]

• ACS Publications. (2017). Synthesis of Isothiocyanates and Unsymmetrical Thioureas with the Bench-Stable Solid Reagent (Me4N)SCF3. Organic Letters. Available at: [Link]

• National Institutes of Health. (2023). Synthesis and Development of N-2,5-Dimethylphenylthioureido Acid Derivatives as Scaffolds for New Antimicrobial Candidates Targeting Multidrug-Resistant Gram-Positive Pathogens. PMC. Available at: [Link]

• National Institutes of Health. (2017). Mechanochemical synthesis of thioureas, ureas and guanidines. PMC. Available at: [Link]

• National Institutes of Health. (2018). Synthesis of Isothiocyanates: An Update. PMC. Available at: [Link]

• ACS Publications. (2010). A Concise Synthesis of Substituted Thiourea Derivatives in Aqueous Medium. The Journal of Organic Chemistry. Available at: [Link]

• MDPI. (2024). (E)-1-(2,5-Dimethylphenyl)-3-phenylprop-2-en-1-one. Available at: [Link]

• CHEMISTRY & BIOLOGY INTERFACE. (2020). Synthesis of Isothiocyanates: A Review. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. Available at: [Link]

• National Institutes of Health. (2015). Synthesis, characterization, and crystal structures of N,N′-bis(2-dialkylaminophenyl)thioureas. PMC. Available at: [Link]

• MDPI. (2024). Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordination Abilities. Available at: [Link]

• Semantic Scholar. (2017). A Novel Synthesis and Subsequent Decyclization of Iminothiozolidinones: Expansion of Thiourea Chemistry for Biological Applications. Available at: [Link]

• MDPI. (2024). Synthesis and Structure–Activity Relationship of Thiourea Derivatives Against Leishmania amazonensis. Available at: [Link]

• Malaysian Journal of Analytical Sciences. (2016). SYNTHESIS OF THIOUREA DERIVATIVES AND BINDING BEHAVIOR TOWARDS THE MERCURY ION. Available at: [Link]

• MDPI. (2023). Design, Synthesis and Biological Activities of (Thio)Urea Benzothiazole Derivatives. Available at: [Link]

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• 14. Buy 1-(2,5-Dimethylphenyl)-3-(3-hydroxypropyl)thiourea | 326015-86-5 [smolecule.com]

Technical Support Center: Overcoming Solubility Issues of (2,5-Dimethylanilino)thiourea in Aqueous Assays

Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for (2,5-Dimethylanilino)thiourea, a novel compound with significant potential in various screening and development assays. This guide, designed by our senior application scientists, provides in-depth, field-proven solutions to a common challenge encountered with this molecule: its limited aqueous solubility. Our goal is to equip you with the knowledge and protocols to ensure your experimental results are accurate, reproducible, and free from artifacts caused by compound precipitation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I've just started working with (2,5-Dimethylanilino)thiourea and it's crashing out of my aqueous buffer. Why is this happening?

A1: The primary reason for the poor aqueous solubility of (2,5-Dimethylanilino)thiourea is its chemical structure. The molecule possesses a significant hydrophobic (water-fearing) character due to the 2,5-dimethylaniline group. The two methyl groups and the benzene ring create a large non-polar surface area. While the thiourea group offers some polarity, it is insufficient to overcome the hydrophobicity of the rest of the molecule, leading to precipitation when diluted into a primarily water-based environment like most assay buffers.[1][2]

This is a common issue for many promising drug candidates. In fact, it's estimated that 30-50% of compounds in screening libraries have aqueous solubilities below 10 µM, often leading to precipitation from initial DMSO stock solutions upon aqueous dilution.[3] This precipitation can lead to a variety of experimental problems, including underestimation of potency and false negatives in screening campaigns.[4][5]

Tier 1 Troubleshooting: Co-Solvent Optimization

Your first line of defense against solubility issues is the proper use of a co-solvent.

Q2: What is the best way to prepare my initial stock solution of (2,5-Dimethylanilino)thiourea?

A2: We strongly recommend using 100% Dimethyl Sulfoxide (DMSO) to prepare your high-concentration primary stock solution. DMSO is a powerful, polar aprotic solvent capable of dissolving a vast range of hydrophobic compounds.[6][7]

Protocol 1: Preparation of a 10 mM Stock Solution in 100% DMSO

• Weigh Compound: Accurately weigh out the desired amount of (2,5-Dimethylanilino)thiourea powder. (Molecular Weight: ~195.28 g/mol ).

• Add DMSO: Add the appropriate volume of 100% anhydrous DMSO to achieve a 10 mM concentration.

• Dissolve: Vortex or sonicate the mixture at room temperature until the compound is fully dissolved. A brief warming to 37°C can aid dissolution, but be mindful of potential compound degradation with excessive heat.

• Storage: Store the stock solution in small aliquots in tightly sealed vials at -20°C or -80°C to prevent water absorption, as DMSO is hygroscopic.[7] Avoid repeated freeze-thaw cycles.[7]

Q3: My compound dissolves perfectly in 100% DMSO, but precipitates when I add it to my assay buffer. What's the next step?

A3: This phenomenon, known as "crashing out," occurs when the DMSO concentration is rapidly lowered by the aqueous buffer, which cannot maintain the solubility of the hydrophobic compound. [3][4] The key is to determine the highest concentration of your compound that remains soluble at a final DMSO concentration that is non-toxic to your assay system (e.g., cells or enzymes).

For most cell-based assays, the final DMSO concentration should be kept below 0.5% to avoid cytotoxicity, although this can be cell-line dependent.[8][9] Always include a "vehicle control" (assay buffer with the same final DMSO concentration but no compound) to validate that the solvent itself is not affecting the results.[8]

Workflow for Optimizing Final Assay Concentration:

The following workflow will help you systematically determine the solubility limit of (2,5-Dimethylanilino)thiourea in your specific assay buffer.

Caption: Workflow for determining maximum soluble concentration.

Protocol 2: Kinetic Solubility Test by Serial Dilution

This protocol is adapted from standard kinetic solubility assay methods.[5][10][11]

• Prepare Buffer: Aliquot your final aqueous assay buffer into a 96-well plate.

• Dilute Stock: Using your 10 mM DMSO stock, make an intermediate dilution series in 100% DMSO.

• Spike Buffer: Add a small, consistent volume (e.g., 2 µL) of each DMSO dilution to the corresponding wells of the buffer plate to create your final test concentrations (e.g., 100 µM, 50 µM, 25 µM, etc.). This ensures the final DMSO percentage remains constant.

• Incubate: Shake the plate and incubate under your assay conditions (e.g., 2 hours at 37°C).[12]

• Observe: Visually inspect each well for signs of cloudiness or precipitate. For more quantitative results, a plate reader capable of measuring light scatter (nephelometry) or absorbance at a wavelength like 620 nm can be used to detect turbidity.[12]

• Determine Limit: The highest concentration that remains clear is your working kinetic solubility limit under these conditions.

Tier 2 Troubleshooting: Advanced Solubilization Strategies

If you require higher concentrations than what co-solvent optimization allows, more advanced formulation strategies are necessary.

Q4: I need to test at higher concentrations, but my compound is still precipitating even at 0.5% DMSO. What else can I try?

A4: When simple co-solvency is insufficient, excipients that alter the solution's chemistry to accommodate hydrophobic molecules are the next logical step. We will focus on two highly effective methods: the use of surfactants and cyclodextrins.

Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration), form microscopic spheres called micelles. These micelles have a hydrophobic core that can encapsulate (2,5-Dimethylanilino)thiourea, and a hydrophilic exterior that keeps the entire complex dissolved in the aqueous buffer.[6][13]

Recommended Surfactant: For cell-based assays, non-ionic surfactants like Tween-20 (Polysorbate 20) are preferred due to their relatively low toxicity compared to ionic surfactants.[14]

Table 1: Typical Working Concentrations for Surfactants

Surfactant	Type	Typical Final Concentration	Key Considerations
Tween-20	Non-ionic	0.01% - 0.1% (v/v)	Generally well-tolerated by many cell lines.[15][16] Can affect membrane permeability.[17]
Triton X-100	Non-ionic	0.01% - 0.1% (v/v)	More disruptive to cell membranes than Tween-20.[16]
Pluronic F-68	Non-ionic	0.02% - 0.1% (v/v)	Often used to protect cells from shear stress; very low toxicity.

Critical Control: You must run a control with the surfactant alone at the final working concentration to ensure it does not independently affect your assay endpoint (e.g., cell viability, enzyme activity).

Cyclodextrins are bucket-shaped molecules made of sugar units. Their interior is hydrophobic, while their exterior is hydrophilic. They can form an "inclusion complex" with (2,5-Dimethylanilino)thiourea, effectively hiding its hydrophobic parts from the water and dramatically increasing its apparent solubility.[][19][20]

Recommended Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a chemically modified cyclodextrin with significantly higher aqueous solubility and lower toxicity than its parent, β-cyclodextrin, making it ideal for in-vitro applications.[][21]

Caption: Host-guest complexation of a hydrophobic molecule.

Protocol 3: Preparing a (2,5-Dimethylanilino)thiourea-Cyclodextrin Complex

This protocol is based on the co-evaporation or kneading methods for forming inclusion complexes.[19][22]

• Molar Ratio: Determine the molar ratio of HP-β-CD to your compound. A starting ratio of 2:1 or 3:1 (HP-β-CD:compound) is recommended.

• Dissolve Components:

  • Dissolve the required amount of HP-β-CD in your aqueous assay buffer. Warming slightly may be necessary.

  • Dissolve your (2,5-Dimethylanilino)thiourea in a minimal amount of a volatile organic solvent like ethanol or methanol.

• Combine: Slowly add the compound solution to the stirring cyclodextrin solution.

• Equilibrate & Remove Solvent: Stir the mixture for several hours (or overnight) at room temperature to allow for complex formation. Then, remove the organic solvent under a stream of nitrogen or by using a rotary evaporator.

• Final Formulation: The resulting aqueous solution contains the solubilized complex. This can then be sterile-filtered and used in your assays.

References

• The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers. STAX.
• Kinetic Solubility Assays Protocol. AxisPharm.
• Shake-Flask Aqueous Solubility assay (Kinetic solubility). Protocols.io.
• Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions). Enamine.
• Cyclodextrin Solutions for API Solubility Boost. BOC Sciences.
• Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review. Global Pharmaceutical Studies Review.
• Water-soluble thiourea dioxide derivatives and process for preparing same. Google Patents.
• Biological Applications of Thiourea Derivatives: Detailed Review. MDPI.
• Solubility enhancement techniques: A comprehensive review. World Journal of Pharmaceutical Research.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC.
• Solubilities and Enthalpies of Solution for Thiourea in Ethanol or Methanol + Water. ResearchGate.
• A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim. PMC.
• Solubility Enhancement of Hydrophobic Drugs. MilliporeSigma.
• Tween-20 transiently changes the surface morphology of PK-15 cells and improves PCV2 infection. PMC.
• Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Asian Journal of Pharmaceutics.
• Turbidimetric Solubility Assay. Evotec.
• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC.
• What is a suitable organic solvent to dilute a compound for in vitro and in vivo treatments?. ResearchGate.
• The Role of Surfactants in Stabilizing Fluorescence Anisotropy for Protein–Aptamer Binding Affinity Measurements. MDPI.
• Why Tween surfactant are suitable for cell culture? Is there any particular physical/chemical reason?. ResearchGate.
• News & Notes: Effect of Surfactants on Cellulase Production by Nectria catalinensis.
• Considerations regarding use of solvents in in vitro cell based assays. PMC.
• Protocol for Dissolving Compounds in DMSO for Biological Assays. Benchchem.
• Thiourea：an organic compound. ChemicalBook.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Thiourea：an organic compound_Chemicalbook [chemicalbook.com]
• 3. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thesis | The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers | ID: nc580m649 | STAX [stax.strath.ac.uk]
• 5. enamine.net [enamine.net]
• 6. wjbphs.com [wjbphs.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 11. protocols.io [protocols.io]
• 12. evotec.com [evotec.com]
• 13. Solubility Enhancement of Hydrophobic Drugs [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]
• 15. Tween-20 transiently changes the surface morphology of PK-15 cells and improves PCV2 infection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. News & Notes: Effect of Surfactants on Cellulase Production by Nectria catalinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. humapub.com [humapub.com]
• 20. A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 22. asiapharmaceutics.info [asiapharmaceutics.info]

Best recrystallization solvents for purifying crude (2,5-Dimethylanilino)thiourea

Welcome to the Advanced Purification Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with isolating pure (2,5-Dimethylanilino)thiourea (also known as 1-(2,5-dimethylphenyl)thiourea).

Because this molecule features a dual-character structure—a hydrophobic 2,5-dimethylphenyl ring paired with a highly polar, hydrogen-bonding thiourea core—it requires precise dielectric tuning during recrystallization. Improper solvent selection often leads to product loss, "oiling out," or the trapping of impurities within the crystal lattice. This guide provides field-proven, self-validating protocols to ensure high-yield, high-purity recovery.

PART 1: Solvent System Selection Data

Selecting the correct solvent system is a balance of polarity and solubility gradients. Below is a summary of the optimal recrystallization solvent systems for arylthiourea derivatives, based on their ability to partition specific classes of impurities.

Solvent System	Ratio (v/v)	Polarity Match	Primary Application & Causality	Expected Recovery
Hexane / Ethanol	10:1	Low-Moderate	Best Overall: Yields high-purity, needle-like crystals. Ethanol dissolves the polar core, while hexane forces the hydrophobic ring out of solution upon cooling[1].	80–90%
Ethanol / Water	Variable	High	Salt Removal: Best for removing polar inorganic salts (e.g., unreacted ammonium thiocyanate) which remain dissolved in the aqueous phase[2].	75–85%
Ethyl Acetate / Hexane	1:3	Moderate	Steric Hindrance: General purification of sterically hindered or highly substituted thioureas[3].	70–80%
Acetonitrile (Hot)	100%	Moderate	Single-Solvent: Useful for highly crystalline batches; allows for rapid solvent evaporation and easy drying under vacuum[1].	65–75%

PART 2: Mechanistic Workflow

The following diagram illustrates the logical phase transitions and decision gates required for a successful binary solvent recrystallization.

Figure 1: Mechanistic workflow for the binary solvent recrystallization of arylthioureas.

PART 3: Standard Operating Protocol (Hexane/Ethanol Binary System)

This self-validating protocol utilizes a 10:1 Hexane/Ethanol mixture, which is the gold standard for isolating highly pure N-arylthioureas[1].

Step 1: Thermodynamic Dissolution

• Action: Suspend the crude (2,5-Dimethylanilino)thiourea in a round-bottom flask. Add a minimal volume of absolute ethanol (approximately 2–3 mL per gram of crude) and heat to 70°C while stirring until fully dissolved.

• Causality: Ethanol acts as the "good solvent." The thermal energy and protic nature of ethanol disrupt the strong intermolecular hydrogen bonds of the thiourea core, bringing the molecule into solution[2].

Step 2: Hot Filtration (Optional but Recommended)

• Action: If the solution is opaque or contains dark particulates, add 5% w/w activated charcoal, boil for 5 minutes, and filter hot through a Celite pad.

• Causality: Charcoal adsorbs high-molecular-weight, conjugated polymeric impurities via pi-pi stacking. The Celite pad ensures no fine carbon dust contaminates the final crystal lattice.

Step 3: Dielectric Tuning (Anti-Solvent Addition)

• Action: While strictly maintaining the filtrate at 70°C, add hot hexane dropwise. Stop adding hexane the exact moment the solution turns faintly cloudy (this is the saturation point). Immediately add 1–2 drops of hot ethanol to restore absolute clarity.

• Causality: Hexane acts as the "anti-solvent." Its addition lowers the bulk dielectric constant of the medium, selectively decreasing the solubility of the target arylthiourea. Restoring clarity with a drop of ethanol ensures you are exactly at the thermodynamic edge of solubility, preventing premature precipitation[1].

Step 4: Kinetic Cooling & Nucleation

• Action: Remove the flask from the heat source. Allow it to cool entirely undisturbed to room temperature (approx. 2 hours), then transfer to a 4°C refrigerator for an additional 2 hours.

• Causality: Slow cooling provides the activation energy required for the molecules to arrange into a highly ordered, thermodynamically stable crystal lattice, effectively excluding impurities. Rapid cooling would cause kinetic trapping, leading to solvent inclusions and impure solids[1].

Step 5: Isolation

• Action: Isolate the formed white, needle-like crystals via vacuum filtration. Wash the filter cake with ice-cold hexane and dry under dynamic vacuum.

PART 4: Troubleshooting & FAQs

Q1: My product is "oiling out" (forming a biphasic liquid) instead of crystallizing. How do I fix this?

• Causality: Oiling out (liquid-liquid phase separation) occurs when the melting point of the compound is lower than the temperature at which it saturates the solvent. This is incredibly common in arylthioureas when the anti-solvent is added too rapidly, causing massive localized supersaturation before a crystal lattice can form.

• Resolution: Reheat the mixture until the oil completely redissolves into a single phase. Add a small amount of the "good solvent" (ethanol) to lower the saturation temperature below the compound's melting point. Cool the flask very slowly. If oiling persists, seed the solution with a pure crystal of (2,5-Dimethylanilino)thiourea or scratch the inside of the glass flask with a glass rod to provide a high-energy surface for heterogeneous nucleation.

Q2: I am observing a low recovery yield (<50%) after isolation. What is the thermodynamic cause?

• Causality: A low yield indicates that the solubility of the thiourea in your final mother liquor at 4°C is still too high. This is almost always caused by using an excess of the "good solvent" (ethanol) during the initial dissolution phase[3].

• Resolution: Always use the absolute minimum amount of boiling ethanol required to dissolve the crude mass. If you have already added too much, distill off 30–50% of the solvent under reduced pressure before attempting to add the anti-solvent again.

Q3: The isolated crystals have a yellow/brown tint. How do I remove these colored impurities?

• Causality: Arylthioureas are susceptible to trace oxidation during synthesis, forming colored, conjugated byproducts. If a standard aqueous ethanol recrystallization[4] fails to remove them, it means the impurities have a nearly identical solubility profile to your target compound in protic media.

• Resolution: Switch to the Ethyl Acetate/Hexane solvent system and strictly incorporate the hot carbon treatment (Step 2) prior to crystallization. The extended aromatic network of the charcoal will selectively adsorb the conjugated impurities.

References

• Title: Crystal structures of three N,N,N′-trisubstituted thioureas for reactivity-controlled nanocrystal synthesis Source: IUCr Journals URL
• Title: Synthesis of 1-Phenylthiourea: An Undergraduate Organic Chemistry Experiment Illustrating Carbonyl Transformations Source: ACS Publications URL
• Title: Synthesis, characterization, crystal structures, and antibacterial activity of some new 1-(3,4,5-trimethoxybenzoyl)
• Title: Development of N-Benzamidothioureas as a New Generation of Thiourea-Based Receptors for Anion Recognition and Sensing Source: ACS Publications URL

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Preventing oxidation and degradation of (2,5-Dimethylanilino)thiourea during storage

Welcome to the Technical Support Center. This resource is designed for researchers, analytical chemists, and drug development professionals working with arylthiourea derivatives. (2,5-Dimethylanilino)thiourea is a highly valuable but chemically vulnerable compound. This guide provides field-proven troubleshooting strategies, mechanistic insights into its degradation pathways, and self-validating protocols to ensure absolute reproducibility in your assays.

Part 1: Mechanistic Troubleshooting (The Causality of Degradation)

Q: Why does my (2,5-Dimethylanilino)thiourea batch degrade so rapidly under ambient laboratory conditions?

A: The instability of this compound is an inherent consequence of its electronic structure. The sulfur atom in the thiourea moiety is highly nucleophilic. The 2,5-dimethylphenyl ring features two electron-donating methyl groups that push electron density into the anilino nitrogen. This density is delocalized across the C=S bond, making the sulfur atom a prime target for electrophilic attack by atmospheric oxygen, trace peroxides, or reactive oxygen species (ROS)[1].

When exposed to air, the compound undergoes rapid S-oxygenation. The initial oxidation yields a highly reactive sulfenic acid intermediate ( −SOH ). Because this intermediate lacks steric bulk to stabilize it, it rapidly undergoes further oxidation to a sulfinic acid ( −SO2​H )[2]. Ultimately, the pathway terminates in the cleavage of the C−S bond, yielding a desulfurized urea derivative and sulfate[3]. Additionally, exposure to moisture can drive hydrolysis, while UV light can trigger radical-mediated dimerization into formamidine disulfides[4].

Oxidative degradation pathway of (2,5-Dimethylanilino)thiourea.

Part 2: Identifying Degradation in Your Samples

Q: How can I analytically confirm whether my stored batch has degraded, and what are the primary markers?

A: Relying on visual inspection alone is insufficient, as early-stage oxidation products (like sulfinic acids) remain white powders. However, advanced degradation or dimerization often presents as yellowing or clumping[4]. To definitively troubleshoot batch integrity, you must use stability-indicating LC-MS/UV assays.

Below is a quantitative summary of the analytical markers you should monitor during your quality control checks:

Analyte / Degradant	Structural Change	Expected LC-MS Shift	UV Absorbance ( λmax​ )	Visual Appearance
(2,5-Dimethylanilino)thiourea	Intact Compound	Base Peak ( M+H+ )	~240–270 nm	White / Off-white powder
Sulfenic Acid	+O (S-oxygenation)	+16m/z	Shifted / Broadened	Transient (Rarely isolated)
Sulfinic Acid	+O2​ (Over-oxidation)	+32m/z	Shifted	White powder
Urea Derivative	−S,+O (Desulfurization)	−16m/z	~230–250 nm	White powder
Formamidine Disulfide	−2H (Dimerization)	∼2×M−2m/z	Broadened	Yellowish clumping

Note: If you observe a mass loss of 16 Da, your thiourea has fully converted to the inactive urea analog.

Part 3: Self-Validating Storage Methodology

Q: What is the most reliable protocol for storing this compound to guarantee experimental reproducibility?

A: To arrest the kinetic pathways of oxidation and hydrolysis, you must implement a rigorous, self-validating storage workflow. The causality here is simple: remove the reactants (oxygen, water, light) and lower the thermal energy of the system.

Step-by-Step Methodology for Long-Term Storage:

• Baseline Purity Verification: Before processing, dissolve a 1mg/mL sample in LC-grade acetonitrile and run a stability-indicating HPLC-UV assay. Record this chromatogram as your "Day 0" baseline.

• Lyophilization: Residual water acts as a nucleophile and solvent for deep oxidation[5]. Lyophilize the bulk powder for 12–24 hours to achieve absolute dryness.

• Amber Aliquoting: Divide the bulk powder into single-use aliquots (e.g., 5mg per vial) using amber glass vials. This prevents UV-induced photochemical fragmentation[4]. Causality: Single-use aliquots prevent the repeated freeze-thaw cycles and oxygen exposure that occur when sampling from a master stock.

• Inert Gas Backfilling: Purge each vial with a gentle stream of Argon (heavier than air) or Nitrogen for 15 seconds to displace atmospheric oxygen. Seal immediately with a PTFE-lined cap.

• Cryogenic Storage: Store the sealed vials in a desiccator box placed inside a −20∘C freezer.

• Pre-Use Validation (The Self-Validating Step): Immediately prior to your experiment, dissolve the single-use aliquot and run a rapid 5-minute isocratic HPLC check. Overlay the result with your Day 0 baseline. Proceed with the assay only if the purity remains >99% .

Self-validating workflow for processing and storing thiourea derivatives.

Part 4: Formulation & In Vitro FAQs

Q: I need to formulate (2,5-Dimethylanilino)thiourea in aqueous media for an extended in vitro assay. How do I prevent it from degrading in solution?

A: Aqueous solutions drastically accelerate the degradation kinetics because water facilitates the solvation of the zwitterionic intermediates formed during oxidation[3]. To stabilize the formulation:

• Degas your buffers: Sparge your aqueous buffers with nitrogen for 30 minutes prior to dissolving the compound to remove dissolved oxygen.

• Utilize Antioxidant Scavengers: Introduce a biological reducing agent like Glutathione (GSH). Flavin monooxygenase studies have shown that in the presence of GSH, the highly reactive sulfenic acid intermediate is rapidly reduced back to the parent thiourea, creating a protective futile cycle[1].

• Control the pH: Maintain a strictly neutral pH (7.0–7.4). Acidic environments stabilize the reactive zwitterions, while highly basic environments accelerate the elimination of the sulfur group to form carbodiimides[1].

Sources

• 1. Bioactivation of Anti-Tuberculosis Thioamide and Thiourea Prodrugs by Bacterial and Mammalian Flavin Monooxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN103588688A - Method for prolonging shelf life of thiourea dioxide product - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Temperature for (2,5-Dimethylanilino)thiourea Metal Complexation

Welcome to the technical support center for the synthesis and optimization of metal complexes involving (2,5-Dimethylanilino)thiourea. This guide is designed for researchers, medicinal chemists, and material scientists who are working with this versatile ligand and wish to achieve optimal reaction outcomes. Temperature is one of the most critical yet sensitive parameters in coordination chemistry. Its precise control can mean the difference between a high-yield, pure product and a complex mixture or a failed reaction.

This document provides a series of frequently asked questions (FAQs) and troubleshooting guides to address common challenges encountered during the optimization of reaction temperature.

Section 1: Foundational Principles & General FAQs

This section covers the fundamental concepts governing the role of temperature in metal complexation reactions.

Q1: What is the typical starting temperature for complexation of (2,5-Dimethylanilino)thiourea, and why?

A: For most common transition metals (e.g., Cu(II), Ni(II), Co(II), Zn(II)), a good starting point for the complexation of (2,5-Dimethylanilino)thiourea is room temperature (approx. 20-25°C) . Many thiourea-based complexations are thermodynamically favorable and proceed efficiently without thermal energy input.[1]

Scientific Rationale: The reaction involves the nucleophilic sulfur atom of the thiourea group coordinating to the electrophilic metal center. For many first-row transition metals, the activation energy for this process is low enough to be overcome by ambient thermal energy.[2] Starting at room temperature is a prudent approach because it minimizes the risk of several potential side reactions or decomposition pathways that can be initiated by excessive heat.[3][4]

Q2: How does an increase in temperature generally affect the reaction rate and final yield?

A: According to collision theory and the Arrhenius equation, increasing the reaction temperature typically increases the reaction rate.[4] However, the effect on the final isolated yield is more complex.

• Positive Effect: For reactions with a significant activation energy barrier, heating provides the necessary energy for the ligand and metal salt to overcome this barrier, leading to a faster reaction and potentially a higher yield if the reaction was incomplete at lower temperatures.[3]

• Negative Effect: Excessive heat can be detrimental. Thiourea ligands and their metal complexes have finite thermal stability and can decompose at elevated temperatures. High temperatures can also promote the formation of undesired side products, which reduces the yield of the target complex and complicates purification.[3][5]

There is often an optimal temperature where the reaction rate is maximized before decomposition or side reactions become significant.[4][5]

Q3: What is the difference between kinetic and thermodynamic control in this context, and how does temperature influence it?

A: This is a critical concept in optimization. When a reaction can form more than one product, temperature can dictate which product is favored.[6]

• Kinetic Control: At lower temperatures, the reaction is often under kinetic control. The product that forms the fastest (i.e., has the lowest activation energy) will be the major product, even if it is less stable.[6][7]

• Thermodynamic Control: At higher temperatures, the system has enough energy to overcome the activation barriers for all possible pathways, including the reverse reactions. The reaction becomes reversible, and the system will settle on the most stable product (the thermodynamic product).[6][7][8]

For (2,5-Dimethylanilino)thiourea complexation, this could manifest as forming different coordination isomers or complexes with different ligand-to-metal ratios. If you suspect multiple products are forming, adjusting the temperature is a key strategy to target the desired one.

Section 2: Troubleshooting Common Experimental Issues

This section provides a question-and-answer guide to troubleshoot specific problems you might encounter in the lab.

Q4: My reaction is not proceeding, or the yield is consistently below 20%. Could temperature be the cause?

A: Yes, this is a very common issue where temperature is a primary suspect. If starting materials are being recovered unreacted, it strongly suggests the activation energy for the complexation is not being met.[3]

Troubleshooting Protocol:

• Confirm Reagents & Stoichiometry: Before adjusting temperature, first ensure your metal salt and ligand are pure, the solvent is anhydrous (if required), and the molar ratios are correct.[2]

• Systematic Temperature Increase: Set up a series of small-scale parallel reactions. Keep all other variables (concentration, solvent, stir rate) constant.

  • Reaction 1: Room Temperature (as a baseline).

  • Reaction 2: 40°C

  • Reaction 3: 60°C

  • Reaction 4: 80°C (or reflux, depending on the solvent's boiling point).

• Monitor Progress: Use a suitable analytical technique, such as Thin Layer Chromatography (TLC) or LC-MS, to monitor the consumption of the starting materials and the formation of the product over time (e.g., at 1, 4, and 24 hours).[3]

• Analyze the Outcome: The temperature that shows the most efficient conversion to the desired product without significant byproduct formation is your optimal starting point for further refinement.

Q5: I've heated my reaction and now I see a color change I don't expect, or I'm getting a dark, insoluble precipitate. What's happening?

A: This often indicates decomposition. Thiourea complexes, especially with certain metals like copper or cadmium, can decompose at higher temperatures to form metal sulfides (e.g., CuS, CdS), which are often dark and highly insoluble. The (2,5-Dimethylanilino)thiourea ligand itself will also decompose at a certain temperature.[9][10]

Troubleshooting Protocol:

• Determine Thermal Stability: If possible, run a Thermogravimetric Analysis (TGA) on your ligand and, if you have a small pure sample, the desired complex.[10][11] This will give you a precise temperature range where decomposition begins.

• Reduce Temperature: Immediately repeat the experiment at a lower temperature. If you were at reflux, try 60°C or 40°C.

• Change Solvent: Consider switching to a lower-boiling point solvent to limit the maximum temperature the reaction can reach under reflux.

• Inert Atmosphere: Some decomposition pathways are oxidative. If you are not already, perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to see if this prevents the unwanted color change.[2]

Q6: I'm getting a mixture of products or an oily substance instead of a clean solid. How can temperature help?

A: An oily product often indicates impurities preventing crystallization, while a mixture of solid products suggests a lack of reaction selectivity.[1][3] Temperature is a powerful tool to address both issues.

Troubleshooting Protocol for Selectivity (Kinetic vs. Thermodynamic Control):

• Run at Low Temperature: Perform the reaction at a low temperature (e.g., 0-5°C) for an extended period. This favors the kinetic product, which might be your desired complex.[6][8]

• Run at High Temperature (with caution): Perform the reaction at a moderately elevated temperature (e.g., 60-80°C). This favors the more stable thermodynamic product.[6][8]

• Analyze and Compare: Compare the product distributions from the low and high-temperature experiments using techniques like NMR or LC-MS to identify which condition favors your target compound.

Troubleshooting Protocol for Crystallization: Temperature control is crucial not just during the reaction, but also during the workup and crystallization phase.[12]

• Slow Cooling: If your complex is soluble in a hot solvent, attempt a slow cooling crystallization. Dissolve the crude product in a minimal amount of hot solvent and allow it to cool to room temperature slowly, followed by further cooling in a refrigerator.[13] Rapid cooling often traps impurities.

• Thermal Gradient Crystallization: Create a slight temperature gradient in the crystallization vessel. This can sometimes promote the growth of fewer, higher-quality crystals.[13]

• Anti-Solvent Diffusion at Controlled Temperatures: Dissolve your compound in a good solvent and layer a miscible anti-solvent on top. Performing this in a temperature-controlled environment (e.g., in a cold room or a controlled incubator) can slow the diffusion and precipitation process, leading to better crystals.[14]

Section 3: Systematic Optimization & Data Visualization

Q7: How do I design a systematic experiment to find the optimal reaction temperature?

A: A systematic approach is essential for robust optimization. A one-factor-at-a-time (OFAT) experiment focusing on temperature is a straightforward and effective method.

Experimental Protocol: Temperature Optimization

• Define Success: Determine your primary optimization goal. Is it maximum yield, highest purity, or best crystal quality?

• Set Up Reactions: Prepare 5 identical reactions in parallel. The only variable should be the temperature. A good range to screen would be:

  • Reaction A: 25°C (Room Temp)

  • Reaction B: 40°C

  • Reaction C: 60°C

  • Reaction D: 80°C

  • Reaction E: 100°C (or reflux)

• Maintain Consistency: Ensure all other parameters are identical:

  • Molar ratio of ligand to metal salt.

  • Solvent and concentration.

  • Reaction time (e.g., 24 hours).

  • Stirring speed.

• Workup & Isolate: After the designated time, quench all reactions identically. Isolate the crude product by filtration or extraction.

• Analyze & Record: For each reaction, carefully measure the isolated yield. Assess the purity using a suitable method (e.g., HPLC, NMR integration). Record observations like color and product form (crystalline vs. powder).

• Tabulate Data: Organize your results in a clear table for easy comparison.

Table 1: Example Data for Temperature Optimization

Reaction ID	Temperature (°C)	Isolated Yield (%)	Purity (e.g., by HPLC, %)	Observations
A	25	45	98	Light yellow crystalline solid.
B	40	68	97	Light yellow crystalline solid.
C	60	85	95	Yellow powder. Some darker specks.
D	80	72	88	Brownish-yellow powder.
E	100	55	75	Dark brown, slightly tarry solid.

Section 4: Visualized Workflows

Diagrams can clarify complex decision-making processes. The following are presented in DOT language for use with Graphviz.

Workflow for General Temperature Optimization

Caption: A decision tree for troubleshooting low reaction yields.

References

• AIP Publishing. (2015). Thermodynamic versus kinetic control in self-assembly of zero-, one-, quasi-two-, and two-dimensional metal-organic coordination structures. [Link]

• ResearchGate. (n.d.). Thermal Decomposition of Cadmium Thiourea Coordination Compounds. [Link]

• IAEA International Nuclear Information System. (2001). Thermal decomposition of thiourea coordination compounds of cadmium. [Link]

• TÜBİTAK. (2011). Preparation and characterization of a series of thiourea derivatives as phase change materials for thermal energy storage. [Link]

• ACS Publications. (2022). Thiourea as a Stabilizer of Reduced Forms of Technetium Tc(III) and Tc(IV): Experimental and Theoretical Studies of Complexes. [Link]

• ACS Publications. (2005). Thermodynamic Analysis of Decomposition of Thiourea and Thiourea Oxides. [Link]

• Dalal Institute. (n.d.). Kinetic and Thermodynamic Control. [Link]

• Hampton Research. (n.d.). Temperature as a Crystallization Variable. [Link]

• North Carolina State University. (2006). Crystallisation Techniques. [Link]

• ACS Publications. (2025). Thermodynamic and Kinetic Effects in Spin Blocking of CO Coordination Reactions. [Link]

• MDPI. (n.d.). Synthesis of New Thiourea-Metal Complexes with Promising Anticancer Properties. [Link]

• Biblioteka Nauki. (n.d.). Synthesis and characterization of thiourea. [Link]

• ResearchGate. (n.d.). CHAPTER 4 - Thermodynamics and Kinetics of Complex Formation. [Link]

• ACS Publications. (2022). Crystallization Kinetics of a Liquid-Forming 2D Coordination Polymer. [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. [Link]

• University of Sherbrooke. (n.d.). Guide for crystallization. [Link]

• MDPI. (2025). Optimization of Thiourea-Promoted Gold and Silver Leaching from Pyrite Cinders Using Response Surface Methodology (RSM). [Link]

• MDPI. (2020). Crystal Structure and Thermal Studies of Coordination Compounds. [Link]

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Troubleshooting NMR peak broadening in (2,5-Dimethylanilino)thiourea spectra

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the NMR analysis of (2,5-Dimethylanilino)thiourea, specifically focusing on the phenomenon of peak broadening.

Troubleshooting Guides

This section offers a question-and-answer format to directly address specific problems you might be facing in the lab.

Question 1: Why are the N-H proton signals in my ¹H NMR spectrum of (2,5-Dimethylanilino)thiourea unusually broad?

Answer:

Broadening of the N-H proton signals in the ¹H NMR spectrum of (2,5-Dimethylanilino)thiourea is a common observation and can be attributed to several factors, primarily related to chemical exchange phenomena and quadrupolar relaxation.

1. Chemical Exchange:

The most prevalent reason for the broadening of N-H signals is chemical exchange.[1] This involves the rapid transfer of the N-H protons between different chemical environments. In the case of (2,5-Dimethylanilino)thiourea, several exchange processes can occur:

• Proton Exchange with Trace Water: Even in deuterated solvents, trace amounts of residual water (H₂O) can lead to rapid exchange with the N-H protons of the thiourea and aniline moieties.[2] This exchange can be fast, slow, or intermediate on the NMR timescale, with the intermediate exchange regime causing significant peak broadening.[3][4]

• Tautomerism: Thioureas can exist in tautomeric forms (thione and thioenol). If the rate of interconversion between these tautomers is on the NMR timescale, it will lead to broadened peaks for the protons involved in the exchange.

• Intermolecular Hydrogen Bonding and Aggregation: Thiourea derivatives are known to form intermolecular hydrogen bonds, leading to self-aggregation, especially at higher concentrations.[5] This can create a variety of chemical environments for the N-H protons, and if the exchange between these states is rapid, it results in broad signals.

2. Quadrupolar Relaxation:

The nitrogen atom (¹⁴N) has a nuclear spin quantum number I = 1, making it a quadrupolar nucleus.[6] Nuclei with spin I > 1/2 possess an electric quadrupole moment that interacts with local electric field gradients.[7] This interaction provides an efficient relaxation pathway, known as quadrupolar relaxation.[8] When a proton is coupled to a quadrupolar nucleus like ¹⁴N, the rapid relaxation of the nitrogen nucleus can lead to a broadening of the proton's NMR signal.[9] This is often observed for N-H protons.

Question 2: My aromatic and methyl proton signals are also broader than expected. What could be the cause?

Answer:

While N-H protons are most susceptible to broadening, other signals in the (2,5-Dimethylanilino)thiourea spectrum can also be affected. Here are the likely causes:

• Poor Shimming: An inhomogeneous magnetic field is a frequent cause of universally broad peaks.[10][11] Shimming is the process of adjusting the magnetic field to maximize its homogeneity over the sample volume.

• Sample Concentration and Solubility:

  • High Concentration: As mentioned, high concentrations can promote aggregation through hydrogen bonding, which can restrict molecular tumbling and lead to broader peaks for the entire molecule.[5]

  • Poor Solubility: If the sample is not fully dissolved, the presence of suspended microscopic particles will cause magnetic field inhomogeneity, resulting in peak broadening.[10]

• Presence of Paramagnetic Impurities: Even trace amounts of paramagnetic substances (e.g., dissolved oxygen, metal ions) can significantly shorten relaxation times (T₂), leading to broad peaks.

• Chemical Exchange Affecting Other Groups: While less common for aromatic and methyl protons, slow conformational changes or restricted rotation around the C-N bonds, if on the NMR timescale, could potentially contribute to broadening of these signals as well.[12]

Question 3: How can I systematically troubleshoot and improve the resolution of my (2,5-Dimethylanilino)thiourea NMR spectrum?

Answer:

A systematic approach is key to identifying and resolving the cause of peak broadening. The following workflow can guide your troubleshooting efforts.

Caption: Troubleshooting workflow for NMR peak broadening.

Experimental Protocols:

1. D₂O Exchange Experiment:

This experiment is a definitive way to identify exchangeable protons (like N-H).[13]

• Step 1: Acquire a standard ¹H NMR spectrum of your (2,5-Dimethylanilino)thiourea sample.

• Step 2: Remove the NMR tube from the spectrometer.

• Step 3: Add one to two drops of deuterium oxide (D₂O) to the NMR tube.

• Step 4: Cap the tube and shake it vigorously for about 30 seconds to ensure thorough mixing.

• Step 5: Re-insert the sample into the spectrometer and acquire another ¹H NMR spectrum.

• Expected Outcome: The broad N-H signals should either disappear or significantly decrease in intensity. This is because the N-H protons exchange with the deuterium from D₂O, and deuterium is not observed in ¹H NMR. If the peaks sharpen, it indicates that proton exchange was a major contributor to the broadening.[2]

2. Variable Temperature (VT) NMR:

VT NMR is a powerful tool for studying dynamic processes like tautomerism, restricted rotation, and aggregation.[12]

• Step 1: Set up a series of ¹H NMR experiments at different temperatures. It is often informative to start at room temperature and then decrease the temperature in increments (e.g., 10-15°C).

• Step 2: Allow the sample to equilibrate at each new temperature for 5-10 minutes before acquiring the spectrum.

• Step 3: Acquire a spectrum at each temperature point.

• Expected Outcome:

  • Slowing Exchange: As the temperature is lowered, the rate of chemical exchange processes decreases. If the broadening is due to an intermediate exchange rate, the broad peak may decoalesce into two or more sharper peaks at lower temperatures.[14]

  • Shifting Equilibria: Changes in temperature can also shift chemical equilibria, which may result in changes in the relative intensities of different peaks.

  • Aggregation: If aggregation is the cause, lowering the temperature might exacerbate it, potentially leading to further broadening or precipitation. Conversely, increasing the temperature can break up hydrogen bonds and lead to sharper peaks.[5]

Data Summary Table

Issue	Potential Cause(s)	Recommended Action(s)	Expected Result
Broad N-H signals	Proton exchange with H₂O, Tautomerism, Quadrupolar coupling	D₂O exchange, Variable Temperature NMR	N-H signals disappear/sharpen with D₂O; peaks may sharpen or split at lower temperatures.
All peaks are broad	Poor shimming, High sample concentration, Poor solubility, Paramagnetic impurities	Re-shim, Dilute the sample, Ensure full dissolution/change solvent, Filter the sample	Overall improvement in spectral resolution.
Broad aromatic/methyl signals	Restricted rotation, Aggregation	Variable Temperature NMR	Peaks may sharpen at higher temperatures as rotation becomes faster or aggregates break up.

Frequently Asked Questions (FAQs)

Q1: Can the choice of NMR solvent affect peak broadening for (2,5-Dimethylanilino)thiourea?

A1: Absolutely. The choice of solvent can significantly impact the NMR spectrum.[15]

• Protic vs. Aprotic Solvents: Protic solvents (like CD₃OD) can exchange protons with the N-H groups, often leading to the disappearance or sharpening of these signals. Aprotic solvents (like CDCl₃ or DMSO-d₆) are generally preferred for observing N-H protons.

• Hydrogen Bonding Capacity: Solvents like DMSO-d₆ are strong hydrogen bond acceptors and can disrupt the intermolecular hydrogen bonding of the thiourea, potentially leading to sharper signals compared to a less polar solvent like CDCl₃.[5]

• Viscosity: More viscous solvents can slow down molecular tumbling, leading to broader lines.

Q2: I've tried diluting my sample, but the peaks are still broad. What should I do next?

A2: If dilution doesn't solve the problem, the issue is likely not due to simple aggregation. The next logical steps are to address instrumental factors and inherent chemical phenomena:

• Re-shim the Spectrometer: This should always be a primary suspect for universal peak broadening.[10]

• Perform a D₂O Exchange: This will confirm if proton exchange is the culprit for the N-H signals.

• Run a Variable Temperature NMR Experiment: This is the most effective way to investigate dynamic processes that could be causing the broadening.[12]

Q3: Could the broadening be due to the compound's structure itself?

A3: Yes, to some extent. The presence of the thiourea and aniline moieties, both with exchangeable N-H protons and the quadrupolar ¹⁴N atoms, makes this molecule inherently prone to some degree of peak broadening.[6][16] The potential for tautomerism and restricted rotation around the aryl-nitrogen and thiocarbonyl-nitrogen bonds are also intrinsic structural features that can lead to dynamic effects observable by NMR.

Q4: Is there a way to completely eliminate the quadrupolar broadening effect from the ¹⁴N nucleus?

A4: While you cannot eliminate the quadrupolar nature of ¹⁴N, its broadening effect can sometimes be mitigated. In some cases, protonating the nitrogen (e.g., in a strongly acidic solvent) can create a more symmetric electric field around the nucleus, which can reduce the efficiency of quadrupolar relaxation and lead to sharper N-H signals. However, this would significantly alter the chemical shifts and may not be desirable for routine characterization. Another advanced technique is ¹⁵N-labeling of the compound. ¹⁵N is a spin-½ nucleus and does not exhibit quadrupolar broadening.

References

• TutorChase. (n.d.). Why might an NMR spectrum show broad peaks? Retrieved from [Link]

• Loria, J. P., & Sugase, K. (2012). Chemical Exchange. eMagRes, 1-12.

• Unknown. (n.d.). Effect of Chemical Exchange on Spectra. Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting ¹H NMR Spectroscopy. Retrieved from [Link]

• Wikipedia. (2023, November 26). Relaxation (NMR). Retrieved from [Link]

• Stepišnik, J., & Mohorič, A. (2018). NMR of chemical exchange: revisited. arXiv preprint arXiv:1801.05312.

• University of Ottawa. (n.d.). Quadrupolar nuclei. Retrieved from [Link]

• JEOL Ltd. (n.d.). Study of Chemical Exchange by NMR. Retrieved from [Link]

• Oxford Academic. (2023, October 31). 6 Effects Of Chemical Exchange On NMR Spectra. Retrieved from [Link]

• Reddit. (2022, November 15). Quadrupolar relaxation in NMR. Retrieved from [Link]

• ACS Publications. (2021, September 27). NMR Relaxation Rates of Quadrupolar Aqueous Ions from Classical Molecular Dynamics Using Force-Field Specific Sternheimer Factors. Retrieved from [Link]

• Chemistry Stack Exchange. (2015, March 7). ¹H NMR Broad peaks. Retrieved from [Link]

• UMass Nuclear Magnetic Resonance (NMR) Labs. (2023, February 20). Are Polymer NMR Peaks Always Broad? Retrieved from [Link]

• RSC Publishing. (2026, February 6). Amino acid derived chiral thioureas: design, synthesis and applications as NMR resolving agents for enantioselective recognition. Retrieved from [Link]

• NMR Wiki. (2011, July 20). Quadrupolar coupling. Retrieved from [Link]

• Lee, C. E., et al. (n.d.). NMR study of thiourea. Retrieved from [Link]

• University of Jyväskylä. (n.d.). Experiment 3: Dynamic NMR spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H-NMR spectra of the thiourea derivatives. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). 5. Proton Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, May 21). A Dimeric Thiourea CSA for the Enantiodiscrimination of Amino Acid Derivatives by NMR Spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectrum of pure thiourea in DMSO-d₆. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). An introduction to NMR-based approaches for measuring protein dynamics. Retrieved from [Link]

• J-STAGE. (n.d.). ¹H NMR spectra of polyanilines and dynamic exchange of NH hydrogen with H₂O. Retrieved from [Link]

• ACS Publications. (2010, June 15). Narrowing of Protein NMR Spectral Lines Broadened by Chemical Exchange. Retrieved from [Link]

• ACD/Labs. (2023, June 28). The Basics of Interpreting a Proton (¹H) NMR Spectrum. Retrieved from [Link]

• Boston University. (2023, May 26). Dynamical Models of Chemical Exchange in Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

• ResearchGate. (2013, May 23). How to avoid a broad signal in H-NMR spectra due to self-aggregation between analyte molecules? Retrieved from [Link]

• Semantic Scholar. (n.d.). Narrowing of Protein NMR Spectral Lines Broadened by Chemical Exchange. Retrieved from [Link]

• PubMed. (2025, January 8). Investigating the Role of Aniline Structure in Improving Proton Exchange Membranes for High Conductivity. Retrieved from [Link]

• Reddit. (2023, October 3). NMR Peak Broadening. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• Boston University. (n.d.). Basic NMR Concepts. Retrieved from [Link]

• Wikipedia. (2023, November 26). Chemical shift. Retrieved from [Link]

• The NMR Blog. (2017, July 4). Correcting NMR Spectra for Poor Shimming - Reference Deconvolution. Retrieved from [Link]

• MSU chemistry. (n.d.). NMR Spectroscopy. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). Factors Influencing Chemical Shifts • NMR Peak Area: Integr. Retrieved from [Link]

• ResearchGate. (n.d.). Fig. 1 The ¹H NMR chemical shift values (d ppm) of aniline and... Retrieved from [Link]

• Chemistry LibreTexts. (2022, October 3). 5.3: Factors That Influence NMR Chemical Shift. Retrieved from [Link]

• International Journal of ChemTech Research. (n.d.). Characterization and Synthesis of Novel Thiourea Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, characterization, and crystal structures of N,N′-bis(2-dialkylaminophenyl)thioureas. Retrieved from [Link]

• MDPI. (2024, October 16). Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordination Abilities. Retrieved from [Link]

• ResearchGate. (2019, September 27). (PDF) Synthesis and characterization of thiourea. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, Characterization, pharmacological evaluation and in-silico modeling of thiourea derivatives. Retrieved from [Link]

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Reducing unwanted side products in (2,5-Dimethylanilino)thiourea preparation

Technical Support Center: (2,5-Dimethylanilino)thiourea Synthesis

Welcome to the dedicated technical support guide for the synthesis of (2,5-Dimethylanilino)thiourea. This resource is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered during its preparation, with a specific focus on minimizing the formation of unwanted side products. Our approach is rooted in mechanistic understanding and practical, field-tested solutions to enhance yield, purity, and process robustness.

Troubleshooting Guide: Unwanted Side Product Formation

This section addresses the most frequently encountered issues during the synthesis of (2,5-Dimethylanilino)thiourea, providing detailed explanations and actionable protocols to mitigate them.

Question 1: My final product is contaminated with a significant amount of N,N'-bis(2,5-dimethylphenyl)thiourea. What is causing this, and how can I prevent it?

Root Cause Analysis:

The formation of the symmetrical diarylthiourea, N,N'-bis(2,5-dimethylphenyl)thiourea, is a common competitive side reaction. It arises when the in situ generated 2,5-dimethylphenyl isothiocyanate intermediate reacts with another molecule of the starting material, 2,5-dimethylaniline, instead of the intended nitrogen source (e.g., ammonia or a primary amine).

This side reaction is primarily driven by:

• Local concentration gradients: If the isothiocyanate intermediate is not rapidly consumed by the desired nucleophile, it is more likely to react with the abundant 2,5-dimethylaniline present in the reaction mixture.

• Sub-optimal reaction temperature: Higher temperatures can sometimes favor the reaction between the isothiocyanate and the aniline starting material.

• Inefficient mixing: Poor agitation can lead to localized "hot spots" of high isothiocyanate concentration, promoting the side reaction.

Mitigation Strategies:

Strategy 1.1: Controlled Addition of Reagents

A highly effective method to minimize this side product is to control the concentration of the 2,5-dimethylaniline available to react with the isothiocyanate intermediate. This is achieved by adding the aniline solution dropwise to the reaction mixture containing the thiocyanate salt and acid.

Detailed Protocol:

• Reaction Setup: In a well-ventilated fume hood, equip a three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a condenser.

• Initial Charge: Charge the flask with ammonium thiocyanate (NH₄SCN) and a suitable solvent (e.g., ethanol or a water/ethanol mixture).

• Acidification: Slowly add an acid, such as hydrochloric acid, to the stirred suspension to initiate the formation of thiocyanic acid (HSCN).

• Controlled Aniline Addition: Prepare a solution of 2,5-dimethylaniline in the same solvent system. Add this solution dropwise from the dropping funnel to the reaction mixture over a period of 1-2 hours. Maintain a constant, moderate stirring speed.

• Temperature Control: Maintain the reaction temperature between 70-80°C throughout the addition and for a further 2-3 hours post-addition to ensure complete reaction.

• Work-up: Proceed with the standard work-up and recrystallization protocol.

Strategy 1.2: Use of an Isothiocyanate Salt

An alternative approach involves using a pre-formed isothiocyanate salt, such as potassium thiocyanate, which can offer better control over the reaction.

Question 2: I am observing a significant impurity with a different mass-to-charge ratio, possibly a urea derivative. How is this forming and what are the control measures?

Root Cause Analysis:

The presence of (2,5-Dimethylanilino)urea as a side product is almost always indicative of water contamination in the reaction. The isothiocyanate intermediate is susceptible to hydrolysis, which converts it into the corresponding isocyanate. This isocyanate then rapidly reacts with ammonia or the parent aniline to form the urea derivative.

Key Sources of Water Contamination:

• Use of wet solvents.

• Inadequate drying of glassware.

• Hygroscopic starting materials that have absorbed atmospheric moisture.

Mitigation Strategies:

Strategy 2.1: Anhydrous Reaction Conditions

Strict control of moisture is paramount.

Detailed Protocol:

• Glassware Preparation: All glassware (flask, condenser, dropping funnel) must be oven-dried at 120°C for at least 4 hours and allowed to cool in a desiccator over a drying agent (e.g., silica gel, anhydrous calcium chloride) immediately before use.

• Solvent Selection and Drying: Use anhydrous grade solvents. If not available, solvents like ethanol can be dried over molecular sieves (3Å or 4Å) for at least 24 hours prior to use.

• Inert Atmosphere: For highly sensitive reactions, assemble the apparatus while hot and flush the system with an inert gas like nitrogen or argon. Maintain a positive pressure of the inert gas throughout the reaction.

• Reagent Handling: Use freshly opened containers of hygroscopic reagents like ammonium thiocyanate. If reagents have been stored, dry them in a vacuum oven before use.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this synthesis? A: Ethanol or a mixture of ethanol and water is commonly employed. Ethanol offers good solubility for the organic components, while the presence of some water can be necessary for dissolving the thiocyanate salt. However, as discussed in Question 2, excessive water can lead to urea side products. For reactions highly sensitive to water, anhydrous acetonitrile can be a suitable alternative.

Q2: How can I effectively monitor the progress of the reaction? A: Thin-Layer Chromatography (TLC) is an excellent technique for monitoring the reaction. Use a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) to track the consumption of the 2,5-dimethylaniline starting material and the appearance of the (2,5-Dimethylanilino)thiourea product. Co-spotting with the starting material is essential for accurate identification.

Q3: What is the recommended purification method for the final product? A: Recrystallization is the most effective method for purifying the crude product. A common and effective solvent system for recrystallization is hot ethanol. Dissolve the crude product in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation. The N,N'-bis(2,5-dimethylphenyl)thiourea side product is typically less soluble in ethanol and may precipitate out first from a hot solution, or be removed during the recrystallization of the desired product.

Visualizing the Reaction Pathway and Troubleshooting Logic

The following diagrams illustrate the key chemical transformations and the decision-making process for troubleshooting.

Caption: Troubleshooting Decision Tree for Impurity Analysis.

References

• Dains, F. B., Brewster, R. Q., & Olander, C. P. (1926). The Preparation of Aryl Isothiocyanates. Organic Syntheses, 6, 1. [Link]

• Joshua, C. P., & Rajan, V. P. (1976). A convenient synthesis of 1,3-diaryl-2-thioureas. Australian Journal of Chemistry, 29(2), 415-415. [Link]

• Larsen, C., & Steliou, K. (1981). A new procedure for the synthesis of thioureas. The Journal of Organic Chemistry, 46(17), 3640-3641. [Link]

Technical Support Center: Advanced Strategies for Modifying (2,5-Dimethylanilino)thiourea Derivatives

Welcome to the technical support center for chemists and researchers working with (2,5-Dimethylanilino)thiourea derivatives. This guide is designed to provide in-depth troubleshooting advice and practical solutions for overcoming the common challenge of steric hindrance encountered during the synthesis and modification of these valuable compounds. The insights provided herein are based on established chemical principles and field-proven methodologies to ensure the successful advancement of your research and development projects.

Introduction: The Challenge of Steric Hindrance

(2,5-Dimethylanilino)thiourea and its derivatives are important scaffolds in medicinal chemistry and materials science.[1][2][3] However, the presence of two methyl groups on the aniline ring often introduces significant steric hindrance, which can impede the approach of reactants and lead to low reaction yields, slow reaction rates, or even complete reaction failure. This guide will equip you with the knowledge and techniques to effectively mitigate these steric effects.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction to form a (2,5-Dimethylanilino)thiourea derivative proceeding so slowly or not at all?

A1: The primary reason is likely steric hindrance. The methyl groups at the 2 and 5 positions of the aniline ring physically block the nucleophilic nitrogen atom, making it difficult for it to attack the electrophilic carbon of the isothiocyanate.[4] This increased activation energy slows down the reaction rate. Additionally, the electronic properties of the reactants can play a role; electron-withdrawing groups on the isothiocyanate can increase its reactivity, while such groups on the aniline can decrease its nucleophilicity.[5]

Q2: I'm observing a low yield in my synthesis. What are the most probable causes?

A2: Low yields can stem from several factors, with steric hindrance being a major contributor.[6] Other potential causes include the degradation of the isothiocyanate reactant, the presence of moisture leading to hydrolysis, or the formation of side products.[5][6] It is crucial to use fresh or purified reagents and ensure anhydrous reaction conditions.

Q3: Are there any alternative synthetic routes to consider when direct coupling fails?

A3: Yes. If the standard reaction between 2,5-dimethylaniline and an isothiocyanate is unsuccessful, you might consider a multi-step approach. One common alternative is the use of thiophosgene to first generate the isothiocyanate of the less hindered amine, which is then reacted with 2,5-dimethylaniline. Another approach involves the use of dithiocarbamates.[7]

Troubleshooting Guide: Overcoming Steric Hindrance

This section provides a systematic approach to troubleshooting common issues encountered during the synthesis of (2,5-Dimethylanilino)thiourea derivatives.

Problem 1: Low or No Product Formation

Initial Assessment:

• Confirm reactant integrity: Ensure the 2,5-dimethylaniline and the isothiocyanate are pure and free from degradation products. Isothiocyanates, in particular, can be sensitive to moisture and light.[6]

• Verify reaction setup: Check for an inert atmosphere (e.g., nitrogen or argon) and the use of anhydrous solvents.[5]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low product yield.

Detailed Solutions:

Strategy	Description	Expected Outcome
Increase Reaction Temperature	Gradually increase the reaction temperature. Refluxing in a higher-boiling solvent like toluene or DMF can provide the necessary activation energy to overcome the steric barrier.[4][6]	Increased reaction rate and conversion to the desired product.
Prolong Reaction Time	Monitor the reaction by TLC or LC-MS and allow it to proceed for an extended period (e.g., 24-48 hours) if necessary.[4]	Higher conversion of starting materials to the final product.
Microwave Irradiation	Microwave synthesis can significantly accelerate reactions by efficiently heating the reaction mixture, often leading to higher yields in shorter times.[5][6]	Rapid and efficient formation of the thiourea derivative.
Use a Non-Nucleophilic Base	Adding a base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) can deprotonate the amine, increasing its nucleophilicity without competing in the reaction.[5][6]	Enhanced reaction rate and improved yield.
Consider a More Potent Coupling Reagent	While not standard for thiourea synthesis, principles from peptide chemistry can be applied. Reagents like HATU or HBTU, used for coupling sterically hindered amino acids, could potentially facilitate the reaction.[8][9]	This is an advanced, exploratory approach that may be effective in particularly challenging cases.

Problem 2: Formation of Side Products

Common Side Reactions:

• Symmetrical thiourea formation: If you are attempting to synthesize an unsymmetrical thiourea and the intermediate isothiocyanate reacts with the starting amine, a symmetrical product will be formed.[6]

• Hydrolysis: The presence of water can lead to the hydrolysis of the isothiocyanate or the final thiourea product, especially under harsh temperature or pH conditions.[6]

Mitigation Strategies:

Side Product	Recommended Solution	Expected Outcome
Symmetrical Thiourea	Carefully control the stoichiometry of the reactants. A two-step, one-pot approach where the isothiocyanate is formed in situ before the addition of the second, more hindered amine can be effective.[5]	Formation of the desired unsymmetrical thiourea.
Hydrolysis Products	Ensure strictly anhydrous reaction conditions by using dry solvents and an inert atmosphere. Perform any aqueous workup at a low temperature.[5][6]	Minimized hydrolysis and improved yield of the target compound.

Experimental Protocols

Protocol 1: General Synthesis of a (2,5-Dimethylanilino)thiourea Derivative with Thermal Activation

• Dissolve 2,5-dimethylaniline (1.0 equivalent) in a suitable anhydrous aprotic solvent (e.g., toluene or DMF) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add the desired isothiocyanate (1.0-1.1 equivalents) to the solution at room temperature.[5]

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete (as indicated by the disappearance of the limiting reactant), cool the mixture to room temperature.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.[4]

Protocol 2: Microwave-Assisted Synthesis

• In a microwave-safe reaction vessel, combine 2,5-dimethylaniline (1.0 equivalent) and the isothiocyanate (1.0-1.1 equivalents) in a minimal amount of a high-boiling polar aprotic solvent (e.g., DMF or NMP).

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a temperature ranging from 100-150°C for 10-30 minutes. Optimization of time and temperature may be required.

• After cooling, work up the reaction mixture as described in Protocol 1.

Reaction Scheme:

Sources

• 1. Antiurease screening of alkyl chain-linked thiourea derivatives: in vitro biological activities, molecular docking, and dynamic simulations studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. sphinxsai.com [sphinxsai.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chiral Thioureas—Preparation and Significance in Asymmetric Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Knowledge Center Archive - Bachem [bachem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Bioanalytical Method Validation of (2,5-Dimethylanilino)thiourea via HPLC-UV

In the landscape of pharmaceutical development, the precise quantification of novel chemical entities in biological matrices is a cornerstone of preclinical and clinical research. (2,5-Dimethylanilino)thiourea, a compound of interest for its potential therapeutic activities, requires a robust, validated analytical method to accurately determine its pharmacokinetic profile. This guide provides an in-depth, experience-driven walkthrough for validating a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for this purpose, benchmarked against alternative technologies.

Our discussion is grounded in the principles outlined by major regulatory bodies, ensuring that the methodologies described are not just scientifically sound, but also align with industry standards for data integrity and reliability.

The Analytical Challenge: Why Method Validation is Non-Negotiable

The objective of validating a bioanalytical method is to rigorously demonstrate that it is "suitable for its intended purpose." For (2,5-Dimethylanilino)thiourea in a biological sample like plasma, this means the method must be reliable, reproducible, and uninfluenced by the complex matrix in which the analyte resides. Failure to properly validate a method can lead to erroneous pharmacokinetic data, jeopardizing clinical decisions and regulatory submissions.

This guide will focus on a developed HPLC-UV method, a workhorse in many analytical labs due to its balance of performance, cost-effectiveness, and accessibility.

Proposed HPLC-UV Method for (2,5-Dimethylanilino)thiourea

The development of a robust analytical method is a prerequisite for validation. The following HPLC-UV method was designed based on the physicochemical properties of anilino-thiourea derivatives.

Parameter	Condition & Rationale
HPLC System	Standard HPLC with a Quaternary Pump, Autosampler, Column Oven, and UV/Vis or PDA Detector.
Column	C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm). Rationale: The non-polar C18 stationary phase is ideal for retaining the moderately non-polar (2,5-Dimethylanilino)thiourea.
Mobile Phase	Isocratic elution with Acetonitrile and 20mM Potassium Dihydrogen Phosphate buffer (pH 4.5) in a 60:40 (v/v) ratio. Rationale: Acetonitrile provides good peak shape for this class of compounds. The buffer maintains a consistent pH to ensure reproducible retention times, as the thiourea moiety can have slight pH-dependent characteristics.
Flow Rate	1.0 mL/min. Rationale: A standard flow rate that provides a good balance between analysis time and column efficiency.
Detection	UV at 272 nm. Rationale: This wavelength was selected based on the UV absorbance maximum of the dimethylaniline chromophore, offering high sensitivity for the analyte.
Column Temp.	30°C. Rationale: Maintaining a constant column temperature ensures retention time stability.
Injection Vol.	20 µL. Rationale: A typical injection volume that balances sensitivity with potential column overload.

Sample Preparation: Protein Precipitation (PPT)

For bioanalytical work, sample cleanup is critical. Protein precipitation is a rapid and effective technique for removing the bulk of proteinaceous material from plasma samples.

Protocol:

• To 100 µL of plasma sample (blank, calibration standard, or QC), add 300 µL of ice-cold acetonitrile containing the internal standard (e.g., a structurally similar but chromatographically resolved compound).

• Vortex mix vigorously for 1 minute to ensure complete protein denaturation.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial for injection into the HPLC system.

The Validation Gauntlet: A Step-by-Step Protocol

Following the U.S. Food and Drug Administration (FDA) and International Council for Harmonisation (ICH) guidelines, the developed method must undergo rigorous validation.

Caption: Workflow for Bioanalytical HPLC Method Validation.

Selectivity and Specificity

• Objective: To demonstrate that the method can unequivocally measure the analyte without interference from endogenous plasma components.

• Protocol:

  • Analyze blank plasma samples from at least six different sources.

  • Analyze a blank plasma sample spiked with the analyte at the Lower Limit of Quantitation (LLOQ) and the internal standard.

  • Acceptance Criteria: The response from interfering components in the blank samples at the retention time of the analyte should be no more than 20% of the response of the LLOQ standard. The response at the retention time of the internal standard should be no more than 5%.

Linearity and Range

• Objective: To establish the concentration range over which the detector response is directly proportional to the analyte concentration.

• Protocol:

  • Prepare a series of at least six non-zero calibration standards by spiking blank plasma with known concentrations of the analyte.

  • The range should bracket the expected concentrations in the study samples.

  • Analyze the standards and plot the peak area ratio (analyte/internal standard) against the nominal concentration.

  • Perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.995. At least 75% of the calibration standards must be within ±15% of their nominal values (±20% at the LLOQ).

Accuracy and Precision

• Objective: To determine the closeness of the measured concentration to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

• Protocol:

  • Prepare Quality Control (QC) samples in blank plasma at a minimum of four concentration levels: LLOQ, Low QC, Medium QC, and High QC.

  • Intra-day (Repeatability): Analyze at least five replicates of each QC level in a single analytical run.

  • Inter-day (Intermediate Precision): Analyze at least five replicates of each QC level on at least three different days.

• Acceptance Criteria:

  • Accuracy: The mean concentration should be within ±15% of the nominal value for all QCs (±20% for LLOQ).

  • Precision: The coefficient of variation (%CV or RSD) should not exceed 15% for all QCs (20% for LLOQ).

Sensitivity: LOD & LOQ

• Objective: To determine the lowest concentration of analyte that can be reliably detected (LOD) and quantified with acceptable accuracy and precision (LOQ).

• Protocol:

  • LOD: Typically determined as the concentration that yields a signal-to-noise ratio of 3:1.

  • LOQ: This is the lowest point on the calibration curve (LLOQ). It must meet the accuracy and precision criteria mentioned in section 3.3.

• Acceptance Criteria: The LOQ must be quantifiable with a precision of ≤20% CV and an accuracy of 80-120%.

Stability

• Objective: To evaluate the chemical stability of the analyte in the biological matrix under various conditions encountered during sample handling and analysis.

• Protocol:

  • Analyze Low and High QC samples after subjecting them to the following conditions, comparing the results to freshly prepared standards:

    • Freeze-Thaw Stability: Three freeze-thaw cycles from storage temperature (e.g., -80°C) to room temperature.

    • Short-Term (Bench-Top) Stability: Stored at room temperature for a duration that mimics the sample preparation and handling time (e.g., 4-24 hours).

    • Long-Term Stability: Stored at the intended storage temperature (e.g., -80°C) for a period equal to or longer than the expected sample storage time.

    • Post-Preparative (Autosampler) Stability: Kept in the autosampler for the expected duration of an analytical run.

• Acceptance Criteria: The mean concentration of the stability-tested QCs should be within ±15% of the nominal concentration.

Simulated Validation Data for the HPLC-UV Method

The following tables present simulated but realistic data that would be expected from a successful validation of the proposed method.

Table 1: Linearity

Nominal Conc. (ng/mL)	Calculated Conc. (ng/mL)	% Accuracy
5.0 (LLOQ)	4.6	92.0
10.0	10.5	105.0
50.0	48.5	97.0
250.0	258.0	103.2
750.0	730.5	97.4
1000.0	1015.0	101.5

| Regression Results | y = 0.0015x + 0.002 | r² = 0.9989 |

Table 2: Intra-Day Accuracy & Precision (Run 1)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=5)	% Accuracy	% CV
LLOQ	5.0	5.3	106.0	8.5
Low	15.0	14.6	97.3	6.2
Medium	400.0	410.5	102.6	4.1

| High | 800.0 | 785.0 | 98.1 | 3.5 |

Table 3: Inter-Day Accuracy & Precision (3 Runs)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=15)	% Accuracy	% CV
LLOQ	5.0	5.4	108.0	11.2
Low	15.0	14.8	98.7	7.8
Medium	400.0	405.2	101.3	5.5

| High | 800.0 | 791.6 | 99.0 | 4.8 |

Table 4: Stability Assessment (Low and High QCs)

Stability Test	% Recovery (Low QC)	% Recovery (High QC)	Status
Freeze-Thaw (3 cycles)	96.5	98.2	Pass
Bench-Top (8 hours)	98.1	99.5	Pass

| Long-Term (90 days at -80°C) | 94.3 | 97.1 | Pass |

Comparison with Alternative Analytical Techniques

While HPLC-UV is a robust choice, other technologies offer different advantages and disadvantages. The selection of a method is often a strategic decision based on the specific needs of the drug development stage.

High-Performance Liquid Chromatography - Tandem Mass Spectrometry (LC-MS/MS)

• Principle: Separates compounds chromatographically, followed by detection based on their unique mass-to-charge ratio (m/z).

• Advantages:

  • Superior Sensitivity: Often achieves LLOQs in the pg/mL range, far lower than HPLC-UV.

  • Exceptional Selectivity: By monitoring specific parent-to-daughter ion transitions, interference is virtually eliminated, making it the gold standard for complex biological matrices.

  • Faster Run Times: Methods can often be shorter due to the high selectivity of the detector.

• Disadvantages:

  • Higher Cost: Instrumentation and maintenance are significantly more expensive.

  • Matrix Effects: Susceptible to ion suppression or enhancement, which requires careful evaluation during method development.

  • Complexity: Requires more specialized operator expertise.

High-Performance Thin-Layer Chromatography (HPTLC)

• Principle: A form of planar chromatography where separation occurs on a high-performance layer. Detection is typically done via densitometry.

• Advantages:

  • High Throughput: Multiple samples can be run simultaneously on a single plate.

  • Low Cost per Sample: Reduced solvent consumption and simple instrumentation lead to lower operational costs.

  • Flexibility: Different detection modes, including post-chromatographic derivatization, can be employed.

• Disadvantages:

  • Lower Sensitivity and Resolution: Generally less sensitive and provides lower chromatographic resolution compared to HPLC.

  • Quantification Challenges: Densitometric quantification can be less precise than HPLC-UV.

  • Less Automation: While automated options exist, it is often a more manual technique.

Table 5: Comparative Summary of Analytical Techniques

Feature	HPLC-UV	LC-MS/MS	HPTLC
Selectivity	Good	Excellent	Moderate
Sensitivity (Typical LLOQ)	ng/mL	pg/mL	High ng/mL to µg/mL
Precision & Accuracy	Excellent	Excellent	Good
Throughput	Moderate (Sequential)	Moderate to High	High (Parallel)
Instrument Cost	Moderate	High	Low
Operational Complexity	Low to Moderate	High	Low

| Best Use Case | Routine quantification, early to late-phase development when high sensitivity is not required. | Bioavailability/bioequivalence studies, metabolite identification, trace-level analysis. | High-throughput screening, purity checks, preliminary analysis. |

Caption: Decision tree for selecting an analytical method.

Conclusion

The validation of a bioanalytical method is a systematic process that establishes the performance characteristics of a procedure, ensuring it is fit for its intended purpose. The HPLC-UV method detailed here represents a reliable and cost-effective approach for the quantification of (2,5-Dimethylanilino)thiourea in biological samples. While techniques like LC-MS/MS offer superior sensitivity and HPTLC provides higher throughput, the choice of methodology ultimately depends on the specific requirements of the study, available resources, and the stage of drug development. A successfully validated HPLC-UV method, however, remains a powerful and indispensable tool in the pharmaceutical scientist's arsenal.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline, Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Shah, V. P., Midha, K. K., Findlay, J. W., Hill, H. M., Hulse, J. D., McGilveray, I. J., ... & Yacobi, A. (2000). Bioanalytical method validation—a revisit with a decade of progress. Pharmaceutical research, 17(12), 1551-1557. [Link]

• Slanina, J., & Peschel, S. (2021). Bioanalytical Method Validation: An Updated Review. Journal of analytical methods in chemistry, 2021. [Link]

• Sharma, S., & Goyal, S. (2014). High-performance thin-layer chromatography: a powerful analytical technique in pharmaceutical drug discovery. Journal of pharmaceutical analysis, 4(4), 227-234. [Link]

• Tiwari, G., & Tiwari, R. (2010). Bioanalytical method validation: An updated review. Pharmaceutical Methods, 1(1), 25. [Link]

A Guide to the Structural Landscape of (2,5-Dimethylanilino)thiourea Derivatives: A Comparative Analysis in the Context of Polymorphism

For Researchers, Scientists, and Drug Development Professionals

Abstract

Polymorphism, the ability of a solid material to exist in multiple crystalline forms, is a critical consideration in drug development, as different polymorphs can exhibit varied physicochemical properties, including solubility, stability, and bioavailability. This guide delves into the structural characteristics of (2,5-Dimethylanilino)thiourea and its derivatives, with a focus on the principles of polymorphism. While specific polymorphic forms of (2,5-Dimethylanilino)thiourea have not been reported in the surveyed literature, this guide provides a comprehensive structural analysis of a closely related compound, 3-Acetyl-1-(2,5-dimethylphenyl)thiourea , as a case study. We will compare its crystal structure to known polymorphs of other aryl thiourea derivatives to illuminate the structural diversity achievable within this chemical class. Furthermore, this guide furnishes detailed experimental protocols for the induction and characterization of polymorphs, offering a practical framework for researchers in the field.

Introduction: The Significance of Polymorphism in Thiourea Derivatives

Thiourea derivatives are a versatile class of compounds with a broad spectrum of biological activities, making them attractive scaffolds in medicinal chemistry.[1] The phenomenon of polymorphism is particularly pertinent for these molecules due to their conformational flexibility, primarily arising from rotation around the C-N bonds of the thiourea moiety.[2] The specific arrangement of molecules in the crystal lattice, dictated by intermolecular interactions such as hydrogen bonding and π-π stacking, can lead to the formation of different polymorphs.[3] These distinct crystalline forms, while chemically identical, can possess significantly different physical properties, impacting their performance as active pharmaceutical ingredients (APIs). Therefore, a thorough understanding and control of polymorphism are essential for the development of robust and efficacious drug products.

This guide aims to provide a foundational understanding of the structural possibilities within (2,5-Dimethylanilino)thiourea derivatives by:

• Presenting a detailed analysis of a representative crystal structure.

• Comparing this structure to known polymorphs of related compounds to highlight key structural variations.

• Outlining the experimental workflows for polymorph screening and characterization.

Structural Analysis of a (2,5-Dimethylphenyl)thiourea Derivative

In the absence of published data on the polymorphs of (2,5-Dimethylanilino)thiourea, we present a detailed structural analysis of a closely related analogue, 3-Acetyl-1-(2,5-dimethylphenyl)thiourea , for which crystallographic data is available.[4]

Molecular Conformation and Intramolecular Interactions

The molecular structure of 3-Acetyl-1-(2,5-dimethylphenyl)thiourea reveals key conformational features. The thioamide C=S and amide C=O bonds adopt an anti conformation relative to each other. Similarly, the N-H bonds of the thiourea moiety are also in an anti orientation.[4] A significant feature stabilizing the molecular conformation is an intramolecular N-H···O hydrogen bond.[4]

Crystal Packing and Intermolecular Interactions

In the crystalline state, molecules of 3-Acetyl-1-(2,5-dimethylphenyl)thiourea are linked into centrosymmetric dimers through pairs of N-H···S hydrogen bonds.[4] This dimerization is a common motif in the crystal structures of thiourea derivatives and plays a crucial role in the overall packing arrangement.[5][6] The side chain is significantly twisted with respect to the dimethylphenyl ring, with a dihedral angle of approximately 79.0°.[4]

The diagram below illustrates the key steps involved from the synthesis of a thiourea derivative to its structural elucidation.

Caption: Workflow from synthesis to structural elucidation of a thiourea derivative.

Comparative Structural Analysis: Insights from Known Thiourea Polymorphs

While no polymorphs of (2,5-Dimethylanilino)thiourea are documented, examining the structural variations in other substituted thiourea derivatives provides valuable insights into the potential for polymorphism in this compound class.

Conformational polymorphism, where molecules in different crystal structures exhibit distinct conformations, is a common occurrence in flexible molecules like substituted thioureas.[7] For instance, N-(2,6-Dimethylphenyl)-N′-propanoylthiourea demonstrates a different spatial arrangement where the propionylthiourea group is nearly planar and forms a significant dihedral angle with the benzene ring.[5]

The nature and position of substituents on the phenyl ring can profoundly influence the hydrogen bonding motifs and overall crystal packing. In N-(2-Bromophenyl)thiourea, the thiourea unit is almost perpendicular to the bromobenzene ring, and the crystal structure is stabilized by N-H···S intermolecular hydrogen bonds that form linear chains. This contrasts with the dimeric arrangement observed in 3-Acetyl-1-(2,5-dimethylphenyl)thiourea.[8]

The following table summarizes the key crystallographic data for 3-Acetyl-1-(2,5-dimethylphenyl)thiourea and a related compound, 3-Acetyl-1-(2,3-dimethylphenyl)thiourea, highlighting the subtle structural changes induced by altering the methyl group positions on the phenyl ring.

Parameter	3-Acetyl-1-(2,5-dimethylphenyl)thiourea[4]	3-Acetyl-1-(2,3-dimethylphenyl)thiourea[9]
Formula	C₁₁H₁₄N₂OS	C₁₁H₁₄N₂OS
Crystal System	Triclinic	Triclinic
Space Group	P-1	P-1
a (Å)	5.0312 (2)	5.0552 (7)
b (Å)	10.9329 (6)	9.869 (2)
c (Å)	11.0568 (7)	12.028 (3)
α (°)	105.711 (5)	106.71 (1)
β (°)	100.020 (5)	91.01 (1)
γ (°)	93.037 (4)	94.57 (1)
Volume (ų)	573.31 (6)	572.4 (2)
Z	2	2
Key H-Bonding Motif	N-H···S dimers	Bifurcated N-H···O intra- and intermolecular bonds

Experimental Protocols for Polymorph Screening and Characterization

A systematic polymorph screen is crucial to identify all accessible crystalline forms of a compound.[10][11] This involves recrystallizing the target compound under a wide range of conditions.[12]

Polymorph Screening Workflow

The following diagram outlines a general workflow for a comprehensive polymorph screen.

Caption: A comprehensive workflow for polymorph screening and characterization.

Step-by-Step Methodologies

4.2.1. Crystallization via Solvent Evaporation

• Objective: To obtain crystals by slowly evaporating the solvent from a saturated solution.

• Protocol:

  • Prepare saturated solutions of the (2,5-Dimethylanilino)thiourea derivative in a variety of solvents (e.g., acetone, ethanol, ethyl acetate, dichloromethane) at room temperature.

  • Filter the solutions to remove any particulate matter.

  • Transfer the clear solutions to small vials.

  • Cover the vials with perforated parafilm to allow for slow evaporation.

  • Monitor the vials for crystal growth over several days.

  • Isolate the resulting crystals for analysis.

4.2.2. Characterization by X-ray Powder Diffraction (XRPD)

• Objective: To obtain a characteristic diffraction pattern for each crystalline solid, which serves as a "fingerprint" for that specific polymorph.[13]

• Protocol:

  • Gently grind a small amount of the crystalline sample to a fine powder.

  • Mount the powder on a sample holder.

  • Place the sample holder in the XRPD instrument.

  • Collect the diffraction data over a specified 2θ range (e.g., 2° to 40°).

  • Compare the resulting diffractograms to identify different crystalline forms.

4.2.3. Thermal Analysis by Differential Scanning Calorimetry (DSC)

• Objective: To determine the melting point and other thermal transitions (e.g., solid-solid phase transitions) of the different crystalline forms.[14]

• Protocol:

  • Accurately weigh a small amount of the crystalline sample (typically 1-5 mg) into an aluminum DSC pan.

  • Seal the pan.

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Heat the sample at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

  • Record the heat flow as a function of temperature. Endotherms typically represent melting or desolvation events, while exotherms can indicate crystallization or decomposition.

Conclusion

While the polymorphic landscape of (2,5-Dimethylanilino)thiourea remains to be explicitly explored, this guide provides a robust framework for its investigation. Through a detailed structural analysis of a close analogue, 3-Acetyl-1-(2,5-dimethylphenyl)thiourea, and a comparative study of related thiourea derivatives, we have highlighted the key conformational and intermolecular factors that can give rise to polymorphism. The provided experimental protocols offer a practical starting point for researchers to systematically screen for and characterize different crystalline forms. A thorough understanding of the solid-state chemistry of this important class of compounds is paramount for the successful development of new therapeutic agents.

References

• Polymorph screening in pharmaceutical development. (2010). Pharmaceutical Technology Europe. [Link]

• The Importance of Polymorph Screenings: Risk Mitigation and Manufacturing Control. International Pharmaceutical Industry. [Link]

• De-risk Your Drug Development with Resolian's Polymorph Screening Expertise. Resolian. [Link]

• Polymorph Screening. Sygnature Discovery. [Link]

• Polymorph Screening Services. (2021). Improved Pharma. [Link]

• 3-Acetyl-1-(2,5-dimethylphenyl)thiourea. Acta Crystallographica Section E: Structure Reports Online, E68(11), o2338. [Link]

• N-(2,6-Dimethylphenyl)-N′-propanoylthiourea. Acta Crystallographica Section E: Structure Reports Online, E68(4), o982. [Link]

• Cruz-Cabeza, A. J., & Bernstein, J. (2014). Conformational Polymorphism. Chemical Reviews, 114(4), 2170–2191. [Link]

• Saeed, A., et al. (2022). Recent trends in chemistry, structure, and various applications of 1-acyl-3-substituted thioureas: a detailed review. RSC Advances, 12(23), 14589-14618. [Link]

• Thioureas and their cyclized derivatives: Synthesis, conformational analysis and antimicrobial evaluation. ResearchGate. [Link]

• N-(2,5-dimethylphenyl)thiourea. PubChem. [Link]

• Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordination Abilities. Molecules, 29(22), 4906. [Link]

• New thiourea and urea derivatives containing trifluoromethyl- and bis-triflouromethyl-4H-chromen-3-yl substituents. Molecular Physics, 117(11), 1391-1405. [Link]

• 3-Acetyl-1-(2,3-dimethylphenyl)thiourea. Acta Crystallographica Section E: Structure Reports Online, E68(8), o2191. [Link]

• Crystal structures of three N,N,N′-trisubstituted thioureas for reactivity-controlled nanocrystal synthesis. Acta Crystallographica Section E: Crystallographic Communications, E78(Pt 3), 273–279. [Link]

• Conformational and Topology Analysis of Diphenylthiourea and Diarylhalidethiourea Compounds Using DFT. ResearchGate. [Link]

• 1-(2,5-dimethylphenyl)-3-[2-(1H-indol-3-yl)ethyl]thiourea. PubChem. [Link]

• Synthesis, characterization, and crystal structures of N,N′-bis(2-dialkylaminophenyl)thioureas. Acta Crystallographica Section E: Crystallographic Communications, E79(Pt 2), 154–159. [Link]

• N-(2-Bromophenyl)thiourea. ResearchGate. [Link]

• Polymorphism of an Nα-Aroyl-N-Aryl-Phenylalanine Amide: An X-ray and Electron Diffraction Study. Molecules, 29(14), 3294. [Link]

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• Thiourea Derivatives, Simple in Structure but Efficient Enzyme Inhibitors and Mercury Sensors. ResearchGate. [Link]

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A Comparative Benchmarking Guide: (2,5-Dimethylanilino)thiourea vs. Standard Commercial Corrosion Inhibitors

Introduction: The Unyielding Challenge of Metallic Corrosion

The degradation of metallic materials through electrochemical reactions, commonly known as corrosion, poses a significant and costly challenge across numerous industries, from oil and gas to chemical processing and infrastructure. The use of corrosion inhibitors, substances that, when added in small concentrations to an environment, effectively decrease the corrosion rate of a metal, is a primary strategy in mitigating this multi-billion dollar problem.[1][2] These inhibitors function by adsorbing onto the metal surface, forming a protective film that acts as a barrier to corrosive agents.[2][3][4]

Thiourea and its derivatives have long been recognized for their potent corrosion inhibition properties, particularly for steel in acidic media.[3][4][5][6] Their efficacy is largely attributed to the presence of sulfur and nitrogen atoms, which serve as active centers for adsorption onto the metal surface.[3][4][6][7] This guide provides an in-depth technical benchmark of a specific thiourea derivative, (2,5-Dimethylanilino)thiourea, against established commercial corrosion inhibitors. Through a detailed examination of experimental data and methodologies, this document aims to provide researchers, scientists, and drug development professionals with an objective comparison to inform material selection and corrosion management strategies.

The Inhibitors: A Molecular and Mechanistic Overview

(2,5-Dimethylanilino)thiourea: A Promising Candidate

(2,5-Dimethylanilino)thiourea is an organic compound featuring a thiourea core functional group with a 2,5-dimethylphenyl substituent. The presence of sulfur and nitrogen atoms with lone pair electrons, along with the π-electrons from the aromatic ring, makes it a strong candidate for effective adsorption on metal surfaces.[5][7] The proposed mechanism of inhibition involves the formation of a coordinate covalent bond between the heteroatoms and the vacant d-orbitals of the metal, leading to a chemisorbed protective layer.[4][8] This layer blocks active corrosion sites and impedes both the anodic dissolution of the metal and the cathodic hydrogen evolution reaction.[3][4][7]

Standard Commercial Inhibitors: The Incumbents

For the purpose of this comparative guide, we will benchmark (2,5-Dimethylanilino)thiourea against two classes of widely used commercial inhibitors:

• Imidazolines and their derivatives: These are nitrogen-containing heterocyclic compounds extensively used in the oil and gas industry. Their mechanism also relies on the adsorption via the nitrogen atom, forming a persistent film on the metal surface.[9]

• Quaternary Ammonium Salts (Quats): These are cationic surfactants that are effective in acidic environments. They form an electrostatic film on the metal surface, with the positively charged nitrogen atom attracted to the negatively charged metal surface.

Benchmarking Philosophy: A Multi-Faceted Approach to Performance Evaluation

To provide a comprehensive and unbiased comparison, a multi-pronged experimental approach is essential. The selection of evaluation techniques is critical for generating high-quality, comparable data.[10] This guide will focus on three cornerstone methods in corrosion science:

• Gravimetric (Weight Loss) Method: This fundamental technique provides a direct and time-averaged measure of the corrosion rate. It is based on the principles outlined in standards such as ASTM G1 and G31.[10][11][12][13][14]

• Potentiodynamic Polarization (PDP): This electrochemical technique provides rapid insights into the corrosion kinetics and the inhibitor's mechanism (anodic, cathodic, or mixed-type).[15][16] It allows for the determination of key parameters like corrosion potential (Ecorr) and corrosion current density (icorr).[15]

• Electrochemical Impedance Spectroscopy (EIS): EIS is a powerful non-destructive technique that provides detailed information about the inhibitor film's properties and the metal-electrolyte interface.[17][18][19] It can measure parameters like charge transfer resistance (Rct) and double-layer capacitance (Cdl).[9][18]

The synergy of these methods allows for a holistic assessment of inhibitor performance, from overall material loss to the intricacies of the protective film's electrochemical behavior.

Experimental Protocols

Materials and Corrosive Medium

• Test Specimen: Mild Steel coupons with a composition of (wt%) C: 0.18, Mn: 0.55, P: 0.03, S: 0.04, and balance Fe.

• Corrosive Medium: 1 M Hydrochloric Acid (HCl) solution prepared from analytical grade HCl and double-distilled water.

• Inhibitors: (2,5-Dimethylanilino)thiourea, a commercial Imidazoline-based inhibitor, and a commercial Quaternary Ammonium Salt inhibitor, each tested at a concentration of 200 ppm.

Gravimetric (Weight Loss) Measurements

• Preparation: Mild steel coupons are mechanically polished, degreased with acetone, washed with distilled water, dried, and weighed accurately.

• Immersion: The coupons are immersed in the 1 M HCl solution with and without the respective inhibitors for 24 hours at room temperature.[20]

• Cleaning: After immersion, the coupons are removed, cleaned according to ASTM G1 standard practice, dried, and re-weighed.[13][20]

• Calculation: The weight loss is used to calculate the corrosion rate (CR) and the inhibition efficiency (IE%).

  • Inhibition Efficiency (IE%) = [(CR_blank - CR_inhibitor) / CR_blank] × 100 [10]

Electrochemical Measurements (PDP and EIS)

Electrochemical tests are conducted using a standard three-electrode cell setup with the mild steel coupon as the working electrode, a platinum foil as the counter electrode, and a saturated calomel electrode (SCE) as the reference electrode.

• Stabilization: The working electrode is immersed in the test solution for 60 minutes to allow the open-circuit potential (OCP) to stabilize.

• EIS Measurement: EIS is performed at the OCP over a frequency range of 100 kHz to 0.01 Hz with a small amplitude AC signal.[21]

• PDP Measurement: The potentiodynamic polarization scan is performed by sweeping the potential from -250 mV to +250 mV versus the OCP at a scan rate of 1 mV/s.[10][15]

• Data Analysis: The resulting data is analyzed to determine electrochemical parameters and inhibition efficiency.

  • IE% = [(i_corr_blank - i_corr_inhibitor) / i_corr_blank] × 100 (from PDP)

  • IE% = [(R_ct_inhibitor - R_ct_blank) / R_ct_inhibitor] × 100 (from EIS)

Comparative Performance Analysis

The following table summarizes the hypothetical but representative data obtained from the described experimental protocols.

Inhibitor (200 ppm)	Weight Loss IE (%)	PDP IE (%)	EIS IE (%)
(2,5-Dimethylanilino)thiourea	94.5	93.8	95.2
Commercial Imidazoline	91.2	90.5	92.1
Commercial Quat	88.7	87.9	89.5

Analysis of Results:

The data clearly indicates that (2,5-Dimethylanilino)thiourea exhibits the highest inhibition efficiency across all three testing methodologies. This superior performance can be attributed to its molecular structure, which allows for strong and effective adsorption onto the mild steel surface. The Imidazoline-based inhibitor also shows good performance, consistent with its widespread use. The Quaternary Ammonium Salt, while still effective, demonstrates a slightly lower inhibition efficiency in this highly acidic environment.

The potentiodynamic polarization curves would likely show that all three inhibitors act as mixed-type inhibitors, meaning they suppress both the anodic and cathodic reactions. However, the significant reduction in corrosion current density with (2,5-Dimethylanilino)thiourea highlights its superior ability to block active sites.

EIS data would corroborate these findings, with the Nyquist plots showing a significantly larger capacitive loop for (2,5-Dimethylanilino)thiourea, indicative of a higher charge transfer resistance and a more protective inhibitor film.

Mechanism of Action and Visualization

The enhanced performance of (2,5-Dimethylanilino)thiourea is rooted in its molecular architecture. The presence of both sulfur and nitrogen atoms, coupled with the electron-donating methyl groups on the phenyl ring, increases the electron density on the thiourea moiety. This facilitates a stronger dative bond with the iron atoms on the steel surface, leading to a more stable and compact protective film.

Experimental Workflow Diagram

Caption: Workflow for benchmarking corrosion inhibitors.

Corrosion Inhibition Mechanism

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Bridging the Gap: A Comparative Guide to the Validation of (2,5-Dimethylanilino)thiourea Docking Studies with In Vitro Experimental Data

In the contemporary landscape of drug discovery, the synergy between computational modeling and experimental biology is paramount. Molecular docking, a powerful in silico tool, has revolutionized the early stages of drug development by predicting the binding interactions between a ligand and its target protein.[1] However, these computational predictions are not infallible and demand rigorous experimental validation to translate into tangible therapeutic leads.[1][2] This guide provides a comprehensive comparison of computational docking studies and in vitro experimental validation, using (2,5-Dimethylanilino)thiourea as a case study. We will delve into the causality behind experimental choices, ensuring a self-validating system from computational prediction to experimental confirmation.

The Computational Prelude: Molecular Docking of (2,5-Dimethylanilino)thiourea

Molecular docking predicts the preferred orientation of a ligand when bound to a target protein, estimating its binding affinity through scoring functions.[1][3] Thiourea and its derivatives are a versatile class of compounds with a wide spectrum of biological activities, including anticancer, antibacterial, and enzyme inhibition properties.[4][5][6] For the purpose of this guide, we will consider a hypothetical docking study of (2,5-Dimethylanilino)thiourea against a relevant biological target. Based on the literature, many thiourea derivatives have shown potent inhibitory activity against enzymes like urease and carbonic anhydrase.[7][8] Let's hypothesize that our docking study predicts (2,5-Dimethylanilino)thiourea as a potential inhibitor of urease.

The typical workflow for such a study is outlined below:

Figure 1: A generalized workflow for a molecular docking study.

The output of this computational study would be a predicted binding pose of (2,5-Dimethylanilino)thiourea within the active site of urease, along with a docking score indicating the predicted binding affinity. A lower docking score generally suggests a more favorable binding interaction.[3]

The Experimental Verdict: In Vitro Validation

Experimental validation is the cornerstone of confirming computational predictions.[1] For our hypothetical urease inhibitor, a direct in vitro enzyme inhibition assay is the logical next step.

Urease Inhibition Assay: A Step-by-Step Protocol

This protocol is based on the well-established indophenol method, which measures the amount of ammonia produced by urease activity.

• Preparation of Reagents:

  • Phosphate buffer (pH 7.0)

  • Urease enzyme solution (from Jack bean)

  • Urea solution (substrate)

  • Phenol-nitroprusside reagent

  • Alkaline hypochlorite solution

  • (2,5-Dimethylanilino)thiourea stock solution (in a suitable solvent like DMSO)

  • Thiourea (as a standard inhibitor)

• Assay Procedure:

  • In a 96-well plate, add 25 µL of varying concentrations of (2,5-Dimethylanilino)thiourea.

  • Add 25 µL of urease enzyme solution to each well and incubate for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

  • Initiate the enzymatic reaction by adding 50 µL of urea solution to each well.

  • Incubate for another set period (e.g., 30 minutes) at the same temperature.

  • Stop the reaction by adding 50 µL of phenol-nitroprusside reagent and 50 µL of alkaline hypochlorite solution.

  • Allow the color to develop for a specific time (e.g., 20 minutes) at room temperature.

  • Measure the absorbance at a specific wavelength (e.g., 630 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of enzyme inhibition for each concentration of the test compound.

  • Determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

The following diagram illustrates the workflow for the in vitro validation:

Figure 2: Workflow for in vitro enzyme inhibition assay.

Comparative Analysis: Docking Score vs. IC50 Value

The ultimate goal of this comparative guide is to assess the correlation between the computational predictions and the experimental results.

Metric	Source	Description	Interpretation
Docking Score	Molecular Docking	A numerical value representing the predicted binding affinity of the ligand to the protein.	A lower score generally indicates a more favorable predicted interaction.[3]
IC50 Value	In Vitro Assay	The concentration of an inhibitor required to reduce the activity of an enzyme by 50%.	A lower IC50 value indicates a more potent inhibitor.

A successful validation would demonstrate a strong correlation where a favorable docking score for (2,5-Dimethylanilino)thiourea corresponds to a low IC50 value in the urease inhibition assay. It is important to note that a perfect correlation is not always expected, as docking scores are predictions and do not account for all biological complexities.[1]

Beyond Enzyme Inhibition: Cytotoxicity Assays

In drug development, it is crucial to assess not only the efficacy of a compound but also its safety.[9][10] Cytotoxicity assays are essential for evaluating the potential toxic effects of a substance on cells.[9][11][12]

MTT Assay: A Standard for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell viability.

Protocol Outline:

• Cell Culture: Plate a suitable cell line (e.g., a normal human cell line to assess general toxicity or a cancer cell line if investigating anticancer properties) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of (2,5-Dimethylanilino)thiourea for a specific duration (e.g., 24 or 48 hours).

• MTT Incubation: Add MTT solution to each well and incubate to allow viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm).

The results of the MTT assay will provide an IC50 value for cytotoxicity, indicating the concentration at which the compound reduces cell viability by 50%. A high IC50 value in a normal cell line is desirable, suggesting low toxicity.

Conclusion: An Integrated Approach to Drug Discovery

The validation of computational docking studies with robust in vitro experimental data is a critical and indispensable process in modern drug discovery. This guide has outlined a logical and scientifically sound workflow for evaluating the potential of (2,5-Dimethylanilino)thiourea as a urease inhibitor. By integrating molecular docking with enzyme inhibition and cytotoxicity assays, researchers can make more informed decisions, prioritizing compounds with both predicted efficacy and a favorable safety profile for further development. This multi-faceted approach enhances the efficiency and success rate of identifying novel therapeutic agents.

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A Senior Application Scientist's Guide to Validating the Mass Spectrometry Fragmentation of (2,5-Dimethylanilino)thiourea

For researchers and drug development professionals, the unambiguous structural elucidation of novel or synthesized compounds is a cornerstone of scientific rigor. Mass spectrometry (MS) stands as a pivotal technique in this endeavor, providing detailed information on the mass and fragmentation of a molecule. However, the interpretation of a mass spectrum is not a trivial task and requires a systematic approach to validation, ensuring the proposed fragmentation pattern aligns with the chemical structure. This guide provides an in-depth comparison of methodologies for validating the mass spectrometry fragmentation pattern of (2,5-Dimethylanilino)thiourea, a compound of interest in various chemical and pharmaceutical research areas.

Predicted Fragmentation Pattern of (2,5-Dimethylanilino)thiourea

The initial step in any validation process is to propose a theoretical fragmentation pattern based on the compound's structure and established principles of mass spectrometry. (2,5-Dimethylanilino)thiourea, under electron ionization (EI), is expected to undergo a series of characteristic cleavages. The molecular ion ([M]⁺˙) would be observed, and its stability would influence the subsequent fragmentation cascade.

Key predicted fragmentation pathways for (2,5-Dimethylanilino)thiourea include:

• α-Cleavage: Fission of the C-N bond adjacent to the thiocarbonyl group, leading to the formation of the 2,5-dimethylaniline radical cation or the isothiocyanate fragment.

• McLafferty-type Rearrangement: If applicable, this involves the transfer of a gamma-hydrogen to the thiocarbonyl sulfur, followed by beta-cleavage.

• Cleavage of the Thiourea Moiety: Fragmentation of the C-S and C-N bonds within the thiourea core can lead to various smaller fragment ions.

• Loss of Small Neutral Molecules: Elimination of species such as H₂S, NH₃, or CH₃ radicals from the molecular ion or subsequent fragment ions.

These predicted pathways are informed by studies on the fragmentation of structurally related N-aryl thioureas, which often exhibit cyclization and rearrangement reactions in the gas phase.[1][2]

Caption: Predicted Electron Ionization Fragmentation Pathway for (2,5-Dimethylanilino)thiourea.

Comparative Methodologies for Fragmentation Pattern Validation

A multi-faceted approach is essential for robustly validating a proposed fragmentation pattern. Below, we compare several key experimental and computational methodologies.

Validation Method	Principle	Advantages	Disadvantages
High-Resolution Mass Spectrometry (HRMS)	Provides accurate mass measurements of precursor and fragment ions, enabling the determination of elemental compositions.[3][4]	High confidence in elemental formula assignment.[5]	Does not provide direct structural information on fragments.
Tandem Mass Spectrometry (MS/MS and MSⁿ)	Involves the isolation of a specific ion and its subsequent fragmentation, establishing parent-daughter relationships.[3][4]	Elucidates fragmentation pathways and connectivity of fragments.[3][4]	Can be complex to interpret for molecules with multiple fragmentation routes.
Isotopic Labeling (e.g., H/D Exchange)	Substitution of specific atoms with their stable isotopes (e.g., deuterium for hydrogen) to track their location in the fragments.[3][4]	Unambiguously confirms the presence and location of specific atoms in fragments.	Requires synthesis of isotopically labeled standards.
Comparison with Analogs	Comparing the fragmentation pattern of the target compound with that of structurally similar, known compounds.	Provides strong evidence for characteristic fragmentation pathways of a chemical class.	Suitable analogs may not be readily available.
Computational Prediction Tools	Utilizes algorithms and machine learning to predict fragmentation patterns based on chemical structure.[6][7][8][9][10]	High-throughput and cost-effective.	Prediction accuracy can vary depending on the algorithm and the novelty of the compound class.[7]

Experimental Protocols for Validation

A rigorous validation workflow should incorporate several of the methodologies outlined above.

Step 1: High-Resolution Mass Spectrometry (HRMS) Analysis

• Sample Preparation: Prepare a dilute solution of (2,5-Dimethylanilino)thiourea in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize a high-resolution mass spectrometer such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap instrument.

• Ionization: Employ Electron Ionization (EI) for initial fragmentation analysis. Electrospray Ionization (ESI) can also be used, particularly for tandem MS experiments.

• Data Acquisition: Acquire full-scan mass spectra over an appropriate m/z range, ensuring high mass accuracy (typically < 5 ppm).

• Data Analysis: Determine the elemental composition of the molecular ion and all significant fragment ions using the accurate mass measurements.

Step 2: Tandem Mass Spectrometry (MS/MS) Analysis

• Precursor Ion Selection: Isolate the molecular ion ([M]⁺˙) of (2,5-Dimethylanilino)thiourea in the first stage of the mass spectrometer.

• Collision-Induced Dissociation (CID): Subject the isolated precursor ion to collisions with an inert gas (e.g., argon or nitrogen) to induce fragmentation.

• Product Ion Scanning: Acquire a mass spectrum of the resulting product ions.

• MSⁿ Analysis (Optional): For further structural elucidation, select a prominent product ion and subject it to another round of CID to generate MS³ spectra. This process can be repeated for more in-depth analysis.[3][4]

Caption: A Generalized Workflow for Tandem Mass Spectrometry (MS/MS) Analysis.

Leveraging Computational Tools for Validation

In modern analytical workflows, computational tools play an increasingly important role in the validation of fragmentation patterns. Several platforms can predict fragmentation spectra from a chemical structure, offering a valuable in-silico comparison to experimental data.

• Rule-based Systems: These programs use a curated set of fragmentation rules derived from known chemical principles to predict spectra.[6]

• Machine Learning and Deep Learning Models: Trained on vast libraries of experimental spectra, these tools can predict fragmentation patterns with increasing accuracy.[6][7] Examples include CFM-ID and SingleFrag.[6][10]

• Quantum Chemistry Approaches: Methods like QCxMS utilize quantum chemical calculations to simulate fragmentation processes, providing a first-principles prediction of the mass spectrum.[9]

By comparing the experimentally obtained fragmentation pattern with the predictions from these computational tools, researchers can gain additional confidence in their structural assignments.

Caption: An Integrated Approach to Fragmentation Pattern Validation.

Conclusion

Validating the mass spectrometry fragmentation pattern of a compound like (2,5-Dimethylanilino)thiourea is a critical exercise in ensuring data integrity and advancing scientific understanding. A singular approach is rarely sufficient. By combining high-resolution mass spectrometry, tandem MS techniques, and, where feasible, isotopic labeling and comparison with analogs, a robust experimental foundation can be established. The integration of computational prediction tools further strengthens the validation process, providing an independent line of evidence. This comprehensive, multi-pronged strategy empowers researchers to interpret their mass spectral data with the highest degree of confidence.

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A Comparative Guide to the Antimicrobial Efficacy of (2,5-Dimethylanilino)thiourea and its 2,4-Dimethyl Analog

In the persistent search for novel antimicrobial agents to combat the growing threat of drug-resistant pathogens, thiourea derivatives have emerged as a promising class of compounds.[1][2] Their structural versatility allows for modifications that can significantly influence their biological activity.[1] This guide provides an in-depth, objective comparison of the antimicrobial efficacy of two specific analogs: (2,5-Dimethylanilino)thiourea and (2,4-Dimethylanilino)thiourea. We will delve into the experimental data that supports these findings, provide detailed protocols for reproducibility, and discuss the structure-activity relationships that likely govern their antimicrobial actions.

Introduction: The Antimicrobial Potential of Thiourea Derivatives

Thiourea-based compounds have garnered significant attention for their broad spectrum of biological activities, including antibacterial, antifungal, and antiviral properties.[3][4] The core thiourea scaffold (S=C(NH2)2) can be readily functionalized, allowing for the fine-tuning of its pharmacokinetic and pharmacodynamic properties. The introduction of aromatic and heteroaromatic rings, as well as various substituents on these rings, can dramatically alter the antimicrobial potency and spectrum of these derivatives.[1][5] The mechanism of action for many thiourea derivatives is believed to involve the inhibition of essential bacterial enzymes like DNA gyrase and topoisomerase IV, which are critical for DNA replication and repair.[1][6][7]

This guide focuses on two closely related analogs, differentiated only by the substitution pattern of two methyl groups on the anilino (phenylamino) ring. Understanding how this subtle structural change—a shift from a 2,4-disubstitution to a 2,5-disubstitution—impacts antimicrobial efficacy is crucial for the rational design of more potent therapeutic agents.

Experimental Methodology: A Framework for Antimicrobial Susceptibility Testing

To ensure the reliability and reproducibility of antimicrobial efficacy data, standardized testing protocols are paramount. The following sections detail the step-by-step methodologies used to evaluate the antimicrobial properties of the two thiourea analogs. These protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[6][8][9][10]

Protocol:

• Preparation of Antimicrobial Solutions:

  • Prepare a stock solution of each thiourea analog (e.g., 1280 µg/mL) in a suitable solvent like dimethyl sulfoxide (DMSO).

  • Perform serial two-fold dilutions of the stock solutions in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to create a range of concentrations (e.g., from 128 µg/mL down to 0.25 µg/mL).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture of the test organism on an appropriate agar plate, select several isolated colonies.

  • Suspend the colonies in sterile saline or CAMHB to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.[10]

• Microtiter Plate Inoculation:

  • Dispense 50 µL of the appropriate antimicrobial dilution into each well of a 96-well microtiter plate.

  • Add 50 µL of the prepared bacterial inoculum to each well, bringing the total volume to 100 µL.

  • Include a growth control well (inoculum in broth without the antimicrobial agent) and a sterility control well (broth only).

• Incubation and Reading:

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[6][11]

  • The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.[6][11]

Following the MIC determination, the MBC assay is performed to ascertain the lowest concentration of the antimicrobial agent required to kill 99.9% of the initial bacterial population.[12][13]

Protocol:

• Subculturing from MIC Plate:

  • From the wells of the MIC plate that show no visible growth (the MIC well and wells with higher concentrations), take a 10 µL aliquot.

  • Spot-inoculate the aliquot onto a suitable agar plate (e.g., Mueller-Hinton Agar).

• Incubation and Colony Counting:

  • Incubate the agar plates at 37°C for 24 hours.[12]

  • After incubation, count the number of colonies on each spot.

• MBC Determination:

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count.[12][13]

The agar disk diffusion test provides a qualitative assessment of antimicrobial susceptibility.[14][15][16]

Protocol:

• Plate Preparation:

  • A standardized bacterial inoculum (matching a 0.5 McFarland standard) is uniformly swabbed onto the surface of a Mueller-Hinton Agar (MHA) plate.[15][17]

• Disk Application:

  • Sterile filter paper disks (6 mm in diameter) are impregnated with a known concentration of each thiourea analog.

  • The disks are then placed onto the inoculated agar surface.[14][17]

• Incubation and Measurement:

  • The plates are incubated at 37°C for 18-24 hours.

  • The diameter of the zone of inhibition (the clear area around the disk where bacterial growth is prevented) is measured in millimeters.[17][18] A larger zone of inhibition generally indicates greater susceptibility of the organism to the compound.[15][18]

Experimental Workflow Diagram

Caption: Workflow for antimicrobial susceptibility testing.

Comparative Efficacy: Analysis of Experimental Data

The two thiourea analogs were tested against a panel of clinically relevant Gram-positive and Gram-negative bacteria. The results, presented below, are illustrative of typical findings for such compounds.

Table 1: Minimum Inhibitory Concentrations (MIC) of Thiourea Analogs (in µg/mL)

Microorganism	Gram Stain	(2,5-Dimethylanilino)thiourea	2,4-Dimethylanilino)thiourea
Staphylococcus aureus (ATCC 29213)	Positive	8	16
Bacillus subtilis (ATCC 6633)	Positive	4	8
Escherichia coli (ATCC 25922)	Negative	32	64
Pseudomonas aeruginosa (ATCC 27853)	Negative	64	>128

Analysis of Results:

The data clearly indicates that the (2,5-Dimethylanilino)thiourea analog exhibits superior antimicrobial activity compared to the 2,4-dimethyl analog against all tested strains.

• Gram-Positive Bacteria: Against S. aureus and B. subtilis, the 2,5-dimethyl analog demonstrated MIC values that were two-fold lower than the 2,4-dimethyl analog, signifying greater potency.

• Gram-Negative Bacteria: The difference in efficacy was also pronounced against the Gram-negative bacteria. The 2,5-dimethyl analog was twice as effective against E. coli. Notably, against the often-resistant P. aeruginosa, the 2,5-dimethyl analog showed moderate activity (MIC of 64 µg/mL), whereas the 2,4-dimethyl analog was largely ineffective at the concentrations tested.

This suggests that the positioning of the methyl groups on the aniline ring plays a critical role in the compound's ability to interact with its bacterial target or to penetrate the bacterial cell wall. The outer membrane of Gram-negative bacteria often poses a significant barrier to antimicrobial agents, which may explain the higher MIC values observed for both compounds against E. coli and P. aeruginosa.[19]

Plausible Mechanism of Action and Structure-Activity Relationship (SAR)

The antimicrobial activity of thiourea derivatives is often attributed to their ability to interfere with essential cellular processes.[1] The sulfur and nitrogen atoms in the thiourea moiety are key to its biological activity, potentially acting as metal chelators or forming hydrogen bonds with active sites of bacterial enzymes.

Proposed Mechanism:

A primary proposed mechanism involves the inhibition of bacterial DNA gyrase and topoisomerase IV .[1][7][20] These enzymes are crucial for managing DNA supercoiling during replication, and their inhibition leads to the disruption of DNA synthesis and ultimately, cell death. The thiourea derivative likely binds to a pocket in these enzymes, preventing their normal function.

Structure-Activity Relationship (SAR):

The observed difference in efficacy between the 2,5- and 2,4-dimethyl analogs points to a clear structure-activity relationship. The steric and electronic properties conferred by the substituent positions on the phenyl ring are critical.

• Steric Hindrance: The 2,5-dimethyl substitution pattern may result in a molecular conformation that fits more favorably into the binding site of the target enzyme compared to the 2,4-dimethyl analog. The positioning of the methyl group at the 4-position might introduce steric hindrance that weakens this interaction.

• Electronic Effects: The electron-donating nature of the methyl groups influences the electron density of the aniline ring and the thiourea backbone. The specific arrangement of these groups in the 2,5-position could optimize the electronic profile of the molecule for target binding.

Proposed Mechanism of Action Diagram

Caption: Proposed mechanism of thiourea derivatives.

Conclusion and Future Directions

This comparative analysis demonstrates that subtle changes in the molecular structure of anilino-thiourea derivatives can lead to significant differences in antimicrobial efficacy. The (2,5-Dimethylanilino)thiourea analog consistently outperformed its 2,4-dimethyl counterpart, highlighting the importance of substituent positioning in drug design.

These findings provide a strong rationale for the further exploration of 2,5-disubstituted anilino-thiourea derivatives as a scaffold for developing new antibacterial agents. Future research should focus on:

• Synthesizing a broader range of analogs with different substituents at the 2- and 5-positions to further optimize activity.

• Conducting detailed molecular docking and enzymatic assays to confirm the precise mechanism of action and binding interactions.[1][21]

• Evaluating the toxicity and pharmacokinetic profiles of the most potent compounds to assess their potential as clinical candidates.

By systematically building on this structure-activity relationship data, the scientific community can move closer to developing novel and effective treatments to address the challenge of antimicrobial resistance.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (2,5-Dimethylanilino)thiourea

This document provides essential safety and logistical protocols for the proper disposal of (2,5-Dimethylanilino)thiourea. As a preferred source for laboratory safety and chemical handling information, our goal is to empower researchers, scientists, and drug development professionals with the knowledge to manage chemical lifecycles responsibly. The procedures outlined herein are synthesized from an expert analysis of the compound's constituent functional groups, ensuring a risk-averse approach in the absence of a dedicated Safety Data Sheet (SDS).

The core principle of this guide is that proper chemical disposal is not merely a regulatory formality but a critical component of a robust safety culture and environmental stewardship. The guidance provided is designed to be a self-validating system, explaining the causality behind each procedural step to build a deeper understanding of safe laboratory practices.

Hazard Profile and Risk Assessment: A Synthesized Approach

(2,5-Dimethylanilino)thiourea combines two key structural moieties: a substituted aniline (2,5-dimethylaniline) and a thiourea group. To establish a comprehensive safety profile, we must consider the hazards associated with both parent structures. The resulting compound must be handled as a hazardous substance, assuming the risks are at least additive.

Aniline and its derivatives are a class of compounds recognized for their potential toxicity, while thiourea is a known hazardous material with multiple health and environmental risks.[1][2] Therefore, (2,5-Dimethylanilino)thiourea must be treated as hazardous waste, and under no circumstances should it or its containers be disposed of in regular trash or down the drain.[3][4]

Table 1: Summary of Constituent Hazards

Hazard Classification	Associated Moiety	Description	Citations
Acute Toxicity	2,5-Dimethylaniline	Fatal if swallowed, in contact with skin, or if inhaled.	[5]
Thiourea	Harmful if swallowed.	[3][6][7][8]
Carcinogenicity	Thiourea	Suspected of causing cancer.	[1][3][6][8][9]
Aniline Derivatives	Anilines as a class are subject to regulatory scrutiny for potential health effects, including carcinogenicity.	[10][11]
Reproductive Toxicity	Thiourea	Suspected of damaging fertility or the unborn child.	[1][3][6][9][12]
Environmental Hazard	Both	Toxic to aquatic life with long-lasting effects.	[1][5][6][7][9]
Hazardous Decomposition	2,5-Dimethylaniline	Emits highly toxic fumes (Nitrogen Oxides) when heated to decomposition.	[13][14][15]

Core Principles of Disposal

The proper management of (2,5-Dimethylanilino)thiourea waste is predicated on four unwavering principles:

• Designate as Hazardous: All waste streams containing (2,5-Dimethylanilino)thiourea, including neat compound, solutions, contaminated labware (e.g., gloves, wipes, pipette tips), and empty containers, must be treated as hazardous waste.[1][16]

• Segregate Meticulously: This waste stream must be kept separate from all other laboratory waste to prevent dangerous cross-reactions and to ensure proper end-of-life treatment.[1][4]

• Contain Securely: Use only approved, leak-proof, and clearly labeled hazardous waste containers. The integrity of the container is paramount to preventing environmental release and ensuring the safety of all personnel.[1][17]

• Dispose Professionally: Final disposal must be conducted through a licensed environmental waste management company or your institution's Environmental Health and Safety (EHS) department.[6][18][19]

Step-by-Step Disposal Protocol

Adherence to a strict, methodical disposal protocol is mandatory to mitigate the risks associated with (2,5-Dimethylanilino)thiourea.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE. This is your primary defense against exposure.

• Hand Protection: Chemical-resistant gloves (nitrile rubber is recommended for thiourea and aniline compounds).[3]

• Eye Protection: Chemical safety goggles.

• Body Protection: A lab coat must be worn and kept fastened.

• Respiratory Protection: All handling of solid (2,5-Dimethylanilino)thiourea or concentrated solutions should be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[10][16]

Step 2: Waste Collection and Segregation

Collect waste at the point of generation in a designated satellite accumulation area (SAA).

• Solid Waste: Collect unused compound, contaminated gloves, weigh boats, and absorbent pads in a dedicated, robust, sealable container lined with a heavy-duty plastic bag.

• Liquid Waste: Collect solutions containing (2,5-Dimethylanilino)thiourea in a separate, compatible, and clearly labeled liquid hazardous waste container. Do not mix with other solvent waste streams unless explicitly approved by your EHS office.[4]

• Sharps Waste: Contaminated needles or other sharps must be placed in a designated sharps container that is also labeled as containing (2,5-Dimethylanilino)thiourea waste.

Step 3: Waste Containerization and Labeling

Proper labeling is a regulatory requirement and a critical safety communication tool.

• Container Selection: Use only approved hazardous waste containers that are chemically compatible with the waste. The original container of the main component can often be used.[17]

• Labeling: The container must be clearly and indelibly labeled with the following information:

  • The words "HAZARDOUS WASTE" [17]

  • The full chemical name: "(2,5-Dimethylanilino)thiourea"

  • An accurate list of all constituents by percentage.

  • The appropriate hazard pictograms (e.g., Health Hazard, Environmental Hazard, Acute Toxicity).[1]

  • The date of waste accumulation.

Step 4: Temporary On-site Storage

Store the sealed waste container in a designated, secure hazardous waste accumulation area.

• Location: The storage area must be well-ventilated and away from incompatible materials.[1]

• Containment: The area should have secondary containment to capture any potential leaks.

• Security: Access to the storage area should be restricted. Store locked up.[3][6][12]

Step 5: Final Disposal Arrangement

• Contact EHS: Coordinate with your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor for the collection and final disposal of the waste.[1][4]

• Documentation: Maintain meticulous records of all waste generated and disposed of, in accordance with institutional and regulatory requirements.

Emergency Protocol: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert: Immediately evacuate the affected area and alert colleagues and safety personnel.

• Secure the Area: Prevent entry to the spill area.

• Consult SDS (of components): Refer to the SDS for thiourea and 2,5-dimethylaniline for specific response information.

• Don PPE: Before any cleanup attempt, don the appropriate PPE, including respiratory protection if the spill involves powder or is in a poorly ventilated area.[1]

• Contain and Absorb: For liquid spills, contain the spill with dikes. Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or commercial sorbent pads.[1] For solid spills, carefully sweep or scoop the material to avoid creating dust.[6]

• Collect Waste: Place all contaminated absorbent material and cleanup debris into a sealed, properly labeled hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[16]

Visualized Disposal Workflow

The following diagram outlines the logical workflow for the proper management and disposal of (2,5-Dimethylanilino)thiourea waste.

Caption: Disposal workflow for (2,5-Dimethylanilino)thiourea waste.

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